Tantalum pentafluoride

• CAS: 7783-71-3

Core Science & Biosynthesis

Tantalum Pentafluoride: A Comprehensive Technical Guide to its Fundamental Properties

For Researchers, Scientists, and Drug Development Professionals

Tantalum pentafluoride (TaF₅) is a highly reactive inorganic compound that serves as a powerful tool in various scientific and industrial fields. Its strong Lewis acidity and utility as a fluorinating agent make it a valuable catalyst and precursor in organic synthesis and materials science. This technical guide provides an in-depth overview of the core fundamental properties of tantalum pentafluoride, with a focus on its physicochemical characteristics, synthesis, reactivity, and applications relevant to research and drug development.

Chemical and Physical Properties

Tantalum pentafluoride is a white, crystalline solid that is highly sensitive to moisture.[1][2] It is a volatile compound that sublimes at elevated temperatures.[1] Key quantitative properties are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Chemical Formula	TaF₅	[1][3]
Molar Mass	275.94 g/mol	[1]
Appearance	White crystalline powder	[1][2]
Density	4.74 g/cm³ (at 25 °C)	[1]
Melting Point	96.8 °C	[1]
Boiling Point	229.5 °C	[1]
Solubility	Decomposes in water. Soluble in anhydrous HF.	[1][3]
Structure (Solid State)	Tetrameric, [TaF₅]₄	[3]
Structure (Gas Phase)	Monomeric, trigonal bipyramidal	[3]

Molecular Structure and Reactivity

In the solid state, tantalum pentafluoride adopts a tetrameric structure, where four TaF₆ octahedra are linked by bridging fluorine atoms.[3] In the gas phase, it exists as a monomer with a trigonal bipyramidal geometry.[3]

TaF₅ is a potent Lewis acid, readily accepting fluoride (B91410) ions to form complex anions such as [TaF₆]⁻, [TaF₇]²⁻, and [TaF₈]³⁻.[3] This property is the basis for its catalytic activity in various organic reactions. It reacts vigorously with water and other protic solvents, hydrolyzing to form tantalum oxyfluorides and hydrofluoric acid.[1] Therefore, it must be handled under strictly anhydrous conditions.

Experimental Protocols

Synthesis of Tantalum Pentafluoride

Method 1: Fluorination of Tantalum Pentachloride with Anhydrous Hydrogen Fluoride

This method involves the reaction of tantalum pentachloride (TaCl₅) with anhydrous hydrogen fluoride (HF).

Materials:

• Tantalum pentachloride (TaCl₅)

• Anhydrous hydrogen fluoride (HF)

• Inert gas (e.g., Argon or Nitrogen)

• Fluoropolymer or nickel reaction vessel

• Cold trap

Procedure:

• Ensure all glassware and the reaction vessel are thoroughly dried and purged with an inert gas to eliminate moisture.

• Place TaCl₅ into the reaction vessel under an inert atmosphere.

• Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Slowly condense anhydrous HF into the reaction vessel. A stoichiometric excess of HF is typically used.

• Gradually warm the reaction mixture to room temperature and then gently heat to 50-100 °C, while stirring. The reaction produces TaF₅ and hydrogen chloride (HCl) gas.[1]

• The volatile HCl is removed in the stream of inert gas and can be passed through a basic scrubber.

• After the reaction is complete, the excess HF is carefully removed by distillation.

• The resulting crude TaF₅ can be purified by sublimation.

Figure 1: Synthesis of TaF₅ from TaCl₅ and HF.

Method 2: Direct Fluorination of Tantalum Metal

This method involves the direct reaction of tantalum metal with fluorine gas at elevated temperatures.

Materials:

• Tantalum metal powder or foil

• Fluorine gas (F₂)

• Inert gas (e.g., Argon or Nitrogen) for dilution

• Nickel or Monel tube furnace

• Collection vessel cooled with liquid nitrogen

Procedure:

• Place the tantalum metal in the center of the tube furnace.

• Purge the system with an inert gas to remove air and moisture.

• Heat the furnace to 200-300 °C.[1]

• Introduce a controlled flow of fluorine gas, diluted with an inert gas, over the tantalum metal.

• The volatile TaF₅ produced is carried by the gas stream out of the furnace.

• Collect the TaF₅ by condensation in a cooled collection vessel.

• Purify the product by sublimation.

Purification by Sublimation

Tantalum pentafluoride can be effectively purified by vacuum sublimation.

Apparatus:

• Sublimation apparatus (glass or quartz)

• Vacuum pump

• Heating mantle

• Cold finger or condenser

Procedure:

• Place the crude TaF₅ in the bottom of the sublimation apparatus under an inert atmosphere.

• Assemble the apparatus and evacuate to a pressure of 10⁻² to 10⁻³ torr.

• Cool the cold finger with circulating cold water or a dry ice/acetone slurry.

• Gently heat the bottom of the apparatus using a heating mantle to a temperature just below the melting point of TaF₅ (around 90-95 °C).

• The TaF₅ will sublime and deposit as pure crystals on the cold finger.

• Once the sublimation is complete, cool the apparatus to room temperature before carefully venting with an inert gas to collect the purified product.

Figure 2: Workflow for the purification of TaF₅ by sublimation.

Characterization

Raman Spectroscopy

Sample Preparation: Due to its moisture sensitivity, TaF₅ must be handled in an inert atmosphere (e.g., a glovebox). The solid sample is typically loaded into a quartz capillary, which is then flame-sealed under vacuum or an inert atmosphere.

Instrumentation:

• Raman spectrometer

• Laser excitation source (e.g., 488.0 nm or 514.5 nm)[4]

• Appropriate collection optics and detector

Typical Parameters:

• Laser Power: 300-350 mW[4]

• Spectral Slit Width: 6-8 cm⁻¹[4]

• Temperature: Measurements can be performed at various temperatures to study phase transitions or vapor phase species.[4]

¹⁹F NMR Spectroscopy

Sample Preparation: Samples for ¹⁹F NMR are prepared in an inert atmosphere. TaF₅ can be dissolved in an anhydrous, aprotic solvent with which it does not react, such as sulfuryl chloride fluoride (SO₂ClF) or anhydrous hydrogen fluoride (aHF).[5] The solution is then transferred to an NMR tube which is flame-sealed.

Instrumentation:

• High-resolution NMR spectrometer equipped with a fluorine probe.

Typical Parameters:

• Spectrometer Frequency: e.g., 56.4 MHz for ¹⁹F[5]

• Reference: Trichlorofluoromethane (CFCl₃) is a common external reference.

• Temperature: Low-temperature studies are often employed to investigate fluxional processes or complex formation.[5]

Applications in Organic Synthesis and Relevance to Drug Development

The strong Lewis acidity of tantalum pentafluoride makes it an effective catalyst for a variety of organic transformations that are crucial in the synthesis of complex molecules, including pharmaceuticals.

Friedel-Crafts Reactions

TaF₅ can catalyze Friedel-Crafts alkylation and acylation reactions, which are fundamental methods for forming carbon-carbon bonds with aromatic rings.[1][6] As a strong Lewis acid, TaF₅ activates the alkyl or acyl halide, facilitating electrophilic aromatic substitution.[7]

Figure 3: TaF₅-catalyzed Friedel-Crafts acylation mechanism.

Hydroaminoalkylation

Tantalum-based catalysts, for which TaF₅ can be a precursor, have shown significant promise in hydroaminoalkylation reactions.[8][9] This atom-economical process involves the addition of a C-H bond adjacent to an amine across an alkene, forming a new C-C bond.[2] This reaction is particularly valuable for the synthesis of nitrogen-containing heterocyclic compounds, which are common scaffolds in many drug molecules.[9][10] The use of tantalum catalysts can offer high regio- and diastereoselectivity in these transformations.[9]

While tantalum pentafluoride itself is not directly implicated in biological signaling pathways, its role as a versatile catalyst in the synthesis of complex organic molecules underscores its importance for the drug development professional. The ability to efficiently construct molecular frameworks that are central to many bioactive compounds makes TaF₅ and its derivatives valuable tools in the arsenal (B13267) of synthetic chemistry for pharmaceutical research.

Safety and Handling

Tantalum pentafluoride is a corrosive and moisture-sensitive material. It reacts with water to produce hydrofluoric acid, which is highly toxic and causes severe burns.[1] Therefore, it must be handled in a dry, inert atmosphere, such as in a glovebox. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times. In case of exposure, immediate medical attention is necessary.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Tantalum-catalyzed hydroaminoalkylation to access nitrogenous heterocyclic frameworks - American Chemical Society [acs.digitellinc.com]
• 3. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. Tantalum catalyzed hydroaminoalkylation for the synthesis of α- and β-substituted N-heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Tantalum Pentafluoride (CAS 7783-71-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tantalum (V) fluoride (B91410) (TaF₅), CAS number 7783-71-3, is a highly reactive and versatile inorganic compound. This white, crystalline solid is a potent Lewis acid and a key precursor in the synthesis of various tantalum-containing materials. Its applications span across catalysis, materials science, and electronics. This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, reactivity, and applications of Tantalum pentafluoride. It includes detailed experimental protocols, safety and handling procedures, and an exploration of its relevance in fields pertinent to drug development, such as the synthesis of bioactive tantalum complexes and the fabrication of biocompatible materials.

Chemical and Physical Properties

Tantalum pentafluoride is an off-white crystalline powder that is highly sensitive to moisture.[1][2] It readily hydrolyzes in the presence of water to form hydrofluoric acid (HF) and tantalum oxyfluoride species.[1] In the solid state, it exists as a tetramer, with four TaF₆ octahedral centers linked by bridging fluoride atoms.[3] In the gaseous phase, it is a monomer with a trigonal bipyramidal structure.[3]

Property	Value	References
CAS Number	7783-71-3	[1][2]
Molecular Formula	TaF₅	[3]
Molecular Weight	275.94 g/mol	[1][2]
Appearance	Off-white crystalline powder	[1]
Density	4.74 g/cm³ at 25 °C	[1][3]
Melting Point	96.8 °C	[1][3]
Boiling Point	229.5 °C	[1][3]
Solubility	Decomposes in water. Soluble in concentrated and fuming nitric acid, carbon disulfide, and carbon tetrachloride.

Synthesis and Purification

High-purity Tantalum pentafluoride (≥99.9%) is crucial for many of its applications. The primary synthesis routes involve direct fluorination or halide exchange, followed by purification, typically by sublimation.

Experimental Protocol: Direct Fluorination of Tantalum Metal

This method involves the direct reaction of tantalum metal with fluorine gas at elevated temperatures.[1][3]

Materials:

• Tantalum metal powder or foil

• Fluorine gas (F₂)

• Inert carrier gas (e.g., Nitrogen or Argon)

• Reaction vessel made of a fluorine-resistant material (e.g., Monel or Nickel)

• Condenser

Procedure:

• Place the tantalum metal in the reaction vessel.

• Purge the system with an inert gas to remove air and moisture.

• Introduce a controlled flow of fluorine gas, diluted with the inert carrier gas.

• Gradually heat the reaction vessel to 200-300 °C.[1]

• The volatile Tantalum pentafluoride that forms is carried by the gas stream to a condenser.

• Cool the condenser to collect the solid TaF₅.

• Handle the product under an inert and dry atmosphere.

Caption: General workflow for a Friedel-Crafts reaction using a Lewis acid catalyst.

Materials Science: Thin Film Deposition

Tantalum pentafluoride is a volatile precursor for the deposition of tantalum-containing thin films, such as tantalum oxide (Ta₂O₅) and tantalum nitride (TaN), via Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD). T[2][4]hese films have applications in microelectronics as dielectric layers and barrier materials.

Experimental Protocol: Atomic Layer Deposition of Tantalum Oxide (Representative)

This protocol is based on the general principles of ALD using a metal halide precursor.

Equipment:

• Atomic Layer Deposition (ALD) reactor

• Substrate (e.g., silicon wafer)

• Tantalum pentafluoride precursor source

• Oxygen source (e.g., water vapor, ozone)

• Inert purge gas (e.g., nitrogen)

Procedure:

• Place the substrate in the ALD reactor chamber.

• Heat the substrate to the desired deposition temperature (e.g., 150-350 °C).

• Heat the Tantalum pentafluoride source to achieve sufficient vapor pressure.

• ALD Cycle: a. Pulse A: Introduce a pulse of Tantalum pentafluoride vapor into the reactor. The TaF₅ will react with the substrate surface in a self-limiting manner. b. Purge 1: Purge the reactor with an inert gas to remove any unreacted TaF₅ and byproducts. c. Pulse B: Introduce a pulse of the oxygen source (e.g., water vapor). This will react with the surface-adsorbed tantalum species to form a layer of tantalum oxide. d. Purge 2: Purge the reactor with the inert gas to remove unreacted oxygen source and byproducts.

• Repeat the ALD cycle until the desired film thickness is achieved. The film thickness is precisely controlled by the number of cycles.

ALD Cycle for Tantalum Oxide Deposition

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Computational Assignment of Tantalum-related Strong Absorption Peaks in the Infrared Spectrum of Potassium Heptafluorotantalate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tantalum(V) fluoride 98 7783-71-3 [sigmaaldrich.com]

An In-depth Technical Guide to Tantalum(V) Fluoride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tantalum(V) fluoride (B91410) (TaF₅), also known as tantalum pentafluoride, is a significant inorganic compound of tantalum. It serves as a crucial precursor in the synthesis of various tantalum-containing materials, finding extensive applications in electronics, materials science, and catalysis. This technical guide provides a comprehensive overview of the molecular weight, physicochemical properties, synthesis, key applications with detailed experimental protocols, and safety information for Tantalum(V) fluoride.

Physicochemical Properties

Tantalum(V) fluoride is a white, volatile crystalline powder.[1] Its fundamental properties are summarized in the table below.

Property	Value
Molecular Formula	TaF₅
Molecular Weight	275.94 g/mol
CAS Number	7783-71-3
Appearance	White to off-white powder
Density	4.74 g/cm³ at 25 °C
Melting Point	96.8 °C
Boiling Point	229.5 °C
Solubility	Decomposes in water. Soluble in hydrofluoric acid and nitric acid.
Structure	Tetrameric in the solid state, monomeric (trigonal bipyramidal) in the gaseous state.[2]

Synthesis of Tantalum(V) Fluoride

The primary industrial method for synthesizing Tantalum(V) fluoride is through the direct fluorination of tantalum metal at elevated temperatures.[1][2] This process requires specialized equipment due to the high reactivity and toxicity of fluorine gas.

Experimental Protocol: Direct Fluorination of Tantalum Metal

This protocol describes a laboratory-scale synthesis of Tantalum(V) fluoride.

Materials:

• Tantalum metal powder or foil

• Fluorine (F₂) gas, diluted with an inert gas (e.g., Nitrogen, N₂)

• Inert gas for purging (e.g., Nitrogen, N₂)

• Reaction vessel made of a fluorine-resistant material (e.g., Monel or Nickel alloy)

• Tube furnace with temperature control

• Cold trap (e.g., cooled with liquid nitrogen)

• Gas flow controllers

Procedure:

• System Preparation: The entire apparatus must be thoroughly cleaned and dried to remove any moisture, as TaF₅ is highly sensitive to hydrolysis.[1] The system should be purged with a dry, inert gas like nitrogen to create an oxygen-free and moisture-free environment.[3]

• Reactant Loading: A known quantity of tantalum metal is placed into the reaction vessel.

• Reaction Conditions: The reaction vessel is heated in the tube furnace to a temperature between 200-300°C.[1]

• Fluorination: A controlled flow of diluted fluorine gas is introduced into the reaction vessel. The reaction is highly exothermic and must be carefully controlled to prevent thermal runaway.[1]

• Product Collection: The gaseous TaF₅ product is carried by the gas stream out of the reaction zone and into a cold trap, where it condenses as a white solid.[1]

• Purification: The crude TaF₅ can be further purified by sublimation under vacuum to remove non-volatile impurities.[1]

• System Shutdown: After the reaction is complete, the fluorine gas flow is stopped, and the system is purged with inert gas until it has cooled to room temperature.

Caption: Synthesis workflow for Tantalum(V) fluoride.

Applications

Tantalum(V) fluoride is a versatile compound with applications in various high-technology fields.

Chemical Vapor Deposition (CVD)

TaF₅ is used as a precursor for the chemical vapor deposition of tantalum-containing thin films, such as tantalum oxide (Ta₂O₅), which are used in microelectronics for their high dielectric constant.[1]

This protocol outlines a general procedure for the deposition of Ta₂O₅ thin films using TaF₅ as the tantalum source.

Materials:

• Tantalum(V) fluoride (TaF₅) precursor

• Substrate (e.g., silicon wafer)

• Oxygen (O₂) as a co-reactant

• Inert carrier gas (e.g., Nitrogen, N₂)

• CVD reactor with a heated substrate holder and precursor delivery system

• Vacuum pump

Procedure:

• Substrate Preparation: The silicon wafer substrate is cleaned to remove any surface contaminants.

• Reactor Setup: The substrate is placed on the holder inside the CVD reactor chamber. The chamber is then evacuated to a base pressure.

• Precursor Delivery: The TaF₅ precursor is heated in a bubbler to generate a vapor. The vapor is transported into the reactor chamber using the inert carrier gas.

• Deposition: The substrate is heated to the desired deposition temperature (e.g., 450°C).[4] Oxygen gas is introduced into the chamber simultaneously with the TaF₅ vapor. The precursors react at the heated substrate surface to form a Ta₂O₅ film.

• Post-Deposition: After the desired film thickness is achieved, the precursor and oxygen flows are stopped. The reactor is cooled down to room temperature under an inert gas flow before the coated substrate is removed.

• Annealing (Optional): The deposited amorphous film can be annealed at a high temperature (e.g., 1000°C) to induce crystallization and modify its properties.[4]

Caption: Chemical Vapor Deposition (CVD) process using TaF₅.

Catalysis

As a strong Lewis acid, Tantalum(V) fluoride can be used as a catalyst in various organic reactions, such as Friedel-Crafts alkylations and isomerizations.[1] It is often used in combination with hydrogen fluoride (HF) to form a superacid system.[2]

The catalytic activity of TaF₅ stems from its ability to accept electron pairs from organic molecules, thereby activating them for subsequent reactions.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

An In-depth Technical Guide to the Synthesis of Tantalum Pentafluoride (TaF₅)

For Researchers, Scientists, and Drug Development Professionals

Tantalum (V) fluoride (B91410), with the chemical formula TaF₅, is a key inorganic compound that serves as a versatile reagent and precursor in various advanced applications.[1] It is a white, crystalline powder with a melting point of 96.8 °C and a boiling point of 229.5 °C.[2] Its utility stems from its strong Lewis acidity and its role as a fluorinating agent, making it valuable in catalysis, chemical vapor deposition (CVD) for semiconductor manufacturing, and the synthesis of other tantalum compounds.[1][3] TaF₅ is highly moisture-sensitive and hydrolyzes to form tantalum oxyfluoride and hydrofluoric acid, necessitating handling under anhydrous conditions.[1] This guide provides a comprehensive overview of the principal synthesis routes for producing high-purity tantalum pentafluoride, complete with detailed experimental protocols, comparative data, and process visualizations.

Core Synthesis Routes

There are three primary methods for the synthesis of tantalum pentafluoride, each with its own set of advantages and challenges. These routes are:

• Direct Fluorination of Tantalum Metal: The reaction of elemental tantalum with fluorine gas or a strong fluorinating agent.

• Halide Exchange from Tantalum Pentachloride: The conversion of tantalum pentachloride (TaCl₅) to TaF₅ using anhydrous hydrogen fluoride.

• From Tantalum Pentoxide: The reaction of tantalum pentoxide (Ta₂O₅) with a suitable fluorinating agent, typically anhydrous hydrogen fluoride.

The selection of a particular synthesis route depends on factors such as the desired purity of the final product, the scale of the synthesis, and the availability of specialized equipment to handle highly corrosive reagents. High-purity TaF₅, often exceeding 99.9%, is typically achieved through a final purification step of vacuum sublimation.[1]

Quantitative Data Summary

The following table provides a comparative summary of the key quantitative parameters for the different synthesis routes of Tantalum Pentafluoride.

Parameter	Direct Fluorination of Ta Metal	Halide Exchange from TaCl₅	From Ta₂O₅
Primary Reactants	Tantalum (Ta) metal powder or foil, Fluorine (F₂) gas or other fluorinating agents (e.g., ClF₃, BrF₃)	Tantalum pentachloride (TaCl₅), Anhydrous Hydrogen Fluoride (HF)	Tantalum pentoxide (Ta₂O₅), Anhydrous Hydrogen Fluoride (HF), Dehydrating agent (e.g., SOCl₂)
Reaction Temperature	200–300 °C[1]	Ambient to moderate heating	50–200 °C[4]
Reaction Environment	Inert, anhydrous atmosphere; specialized corrosion-resistant reactor (e.g., Ni, Monel)[1]	Anhydrous, inert atmosphere[1]	Anhydrous, sealed reactor
Typical Purity	High (can reach >99.9% after sublimation)[1]	High (impurities may include residual chlorides)	Good to high, dependent on purification
Key Advantages	Direct conversion to high-purity product.	Avoids handling of elemental fluorine gas.	Utilizes a common and stable starting material (Ta₂O₅).
Key Disadvantages	Requires handling of highly toxic and corrosive fluorine gas; potential for thermal runaway.[1]	Requires anhydrous HF and careful control to prevent hydrolysis and formation of oxychlorides.[1]	Reaction can be slow and may require a dehydrating agent to drive to completion.

Experimental Protocols

Direct Fluorination of Tantalum Metal

This method involves the direct reaction of tantalum metal with fluorine gas at elevated temperatures. The resulting gaseous TaF₅ is then condensed to yield the solid product.

Experimental Workflow:

Figure 1: Direct Fluorination Workflow.

Methodology:

• Apparatus Setup: A corrosion-resistant reactor, typically made of nickel or a nickel alloy like Monel, is used. The reactor is equipped with a gas inlet for fluorine, an outlet leading to a cold trap condenser, and a heating element capable of reaching at least 300 °C. The entire system must be leak-tight and thoroughly dried before use.

• Reactant Preparation: A known quantity of high-purity tantalum metal powder or foil is placed inside the reactor.

• Reaction: The reactor is sealed and purged with an inert gas (e.g., argon or nitrogen) to remove any residual air and moisture. A controlled flow of fluorine gas, often diluted with an inert gas, is introduced into the reactor. The reactor is then gradually heated to a temperature between 200 °C and 300 °C.[1] The reaction is highly exothermic and must be carefully controlled to prevent thermal runaway.

• Product Collection: The tantalum pentafluoride forms as a gas and is carried by the gas stream into the cold trap condenser. The condenser is cooled, typically with a dry ice/acetone bath or liquid nitrogen, causing the TaF₅ to desublimate as a white solid.

• Purification: The crude TaF₅ collected in the condenser can be further purified by vacuum sublimation. The solid is transferred to a sublimation apparatus under an inert atmosphere. The apparatus is evacuated, and the crude material is gently heated. The pure TaF₅ sublimes and is collected on a cold finger or in a cooler part of the apparatus, leaving behind any non-volatile impurities.

Halide Exchange from Tantalum Pentachloride (TaCl₅)

This route involves the reaction of tantalum pentachloride with anhydrous hydrogen fluoride, which displaces the chloride ions with fluoride ions.

Experimental Workflow:

Figure 2: Halide Exchange Synthesis Workflow.

Methodology:

• Apparatus Setup: The reaction is carried out in a vessel resistant to anhydrous HF, such as one made of a fluoropolymer (e.g., PFA, FEP) or platinum. The apparatus should be equipped with a gas inlet for HF, a means for agitation, and a system to vent the byproduct, hydrogen chloride (HCl), through a suitable scrubber.

• Reactant Preparation: A known quantity of anhydrous tantalum pentachloride is placed in the reaction vessel under an inert atmosphere.

• Reaction: Anhydrous hydrogen fluoride is condensed into the cooled reaction vessel or bubbled through the solid TaCl₅. The reaction is typically carried out at or slightly above room temperature. The reaction is exothermic, and cooling may be necessary to control the reaction rate. The reaction proceeds with the evolution of HCl gas.[1]

• Product Isolation: After the reaction is complete, the excess HF and any remaining HCl are removed by purging with an inert gas or under vacuum. This leaves a solid crude product of TaF₅, which may contain some tantalum oxychloride if any moisture was present.

• Purification: The crude TaF₅ is purified by vacuum sublimation or fractional distillation to separate it from less volatile impurities, such as residual TaCl₅ or tantalum oxychlorides.[1]

From Tantalum Pentoxide (Ta₂O₅)

This method converts the highly stable tantalum pentoxide into tantalum pentafluoride using anhydrous hydrogen fluoride, often in the presence of a dehydrating agent to drive the reaction to completion.

Experimental Workflow:

Figure 3: Synthesis from Tantalum Pentoxide.

Methodology:

• Apparatus Setup: A sealed pressure vessel (autoclave) capable of withstanding the vapor pressure of HF and the reaction byproducts at the reaction temperature is required. The vessel should be constructed from materials resistant to HF.

• Reactant Preparation: Tantalum pentoxide is placed in the autoclave. A dehydrating agent, such as thionyl chloride (SOCl₂), is added to react with the water formed during the reaction, thus driving the equilibrium towards the formation of TaF₅.

• Reaction: An excess of anhydrous hydrogen fluoride is condensed into the cooled autoclave.[4] The vessel is sealed and heated to a temperature in the range of 50–200 °C. The reaction mixture is agitated to ensure good contact between the reactants. The dehydrating agent reacts with the water produced (Ta₂O₅ + 10HF ⇌ 2TaF₅ + 5H₂O) to form volatile byproducts (e.g., SO₂ and HCl if SOCl₂ is used), which helps to drive the reaction to completion.

• Product Isolation: After cooling, the autoclave is carefully vented to release the gaseous byproducts. The excess HF and other volatile components are removed under vacuum.

• Purification: The remaining solid crude TaF₅ is purified by vacuum sublimation as described in the previous methods to obtain a high-purity product.

Disclaimer: The synthesis of tantalum pentafluoride involves the use of extremely hazardous and corrosive materials, including fluorine gas and anhydrous hydrogen fluoride. These procedures should only be carried out by trained professionals in a well-equipped laboratory with appropriate safety measures in place, including the use of personal protective equipment and adequate ventilation.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. patents.justia.com [patents.justia.com]
• 4. CA2088781C - Preparation of anhydrous niobium and tantalum pentafluorides - Google Patents [patents.google.com]

Tantalum(V) Fluoride (TaF5): A Comprehensive Technical Guide to its Lewis Acidity and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tantalum(V) fluoride (B91410) (TaF5) is a highly reactive and versatile Lewis acid with significant applications in catalysis and organic synthesis. Its strong electron-accepting nature makes it a potent activator for a wide range of chemical transformations. This technical guide provides an in-depth analysis of the Lewis acidity of TaF5, detailing quantitative measures, reactivity patterns, and experimental protocols. The content is tailored for researchers, scientists, and drug development professionals who wish to leverage the unique properties of this powerful reagent in their work. This document includes a compilation of quantitative data, detailed experimental methodologies, and visual diagrams of key reaction mechanisms and workflows to facilitate a comprehensive understanding of TaF5's chemical behavior.

Introduction to Tantalum(V) Fluoride (TaF5)

Tantalum(V) fluoride is an inorganic compound with the formula TaF5. It exists as a white, crystalline solid and is a prominent member of the Group 5 metal pentafluorides.[1] In the solid state, it adopts a tetrameric structure, but it is the monomeric form in the gas phase that exhibits potent Lewis acidic properties.[1] Its high reactivity stems from the electron-deficient tantalum center, which readily accepts electron pairs from a wide variety of Lewis bases.

This strong Lewis acidity underpins its use as a catalyst and reagent in numerous organic reactions, including Friedel-Crafts alkylations and acylations, isomerizations, and fluorination reactions.[2][3] When combined with hydrogen fluoride (HF), TaF5 forms a superacid system with exceptionally high protonating ability.[1]

Key Properties of TaF5:

Property	Value	Reference
CAS Number	7783-71-3	[3]
Molecular Weight	275.94 g/mol	[3]
Appearance	White crystalline powder	[3]
Melting Point	96.8 °C	[1]
Boiling Point	229.5 °C	[1]
Density	4.74 g/cm³	[1]
Structure (Solid)	Tetrameric	[1]
Structure (Gas)	Trigonal bipyramidal monomer	[1]

Quantifying the Lewis Acidity of TaF5

The Lewis acidity of a compound can be quantified using various experimental and computational methods. For TaF5, its high reactivity makes direct experimental measurements challenging. However, several key indicators provide a clear picture of its exceptional electron-accepting capabilities.

Fluoride Ion Affinity (FIA)

Table 2.1: Calculated Gas-Phase Fluoride Ion Affinities (FIA) of Selected Lewis Acids

Lewis Acid	Calculated FIA (kJ/mol)
BF3	336
AlF3	473
PF5	437
AsF5	483
SbF5	537

Note: Data extracted from computational studies and serves for comparative purposes.

Gutmann-Beckett Method

The Gutmann-Beckett method is an experimental technique used to assess the Lewis acidity of a substance in a non-coordinating solvent. It utilizes a probe molecule, typically triethylphosphine (B1216732) oxide (Et3PO), and measures the change in the ³¹P NMR chemical shift upon adduct formation with the Lewis acid. The acceptor number (AN) is calculated using the following formula:

AN = 2.21 × (δ_sample - δ_hexane)

where δ_sample is the ³¹P chemical shift of the Et3PO adduct and δ_hexane is the chemical shift of Et3PO in hexane (B92381) (41.0 ppm).[5]

While a specific Gutmann-Beckett acceptor number for TaF5 is not explicitly reported in the reviewed literature, the significant downfield shift observed in the ³¹P NMR spectrum upon formation of an adduct with a phosphine (B1218219) oxide would be indicative of its strong Lewis acidity.

Spectroscopic Evidence (¹⁹F and ³¹P NMR)

NMR spectroscopy is a powerful tool for studying the interaction of TaF5 with Lewis bases.

• ¹⁹F NMR Spectroscopy: The ¹⁹F NMR spectrum of TaF5 and its adducts provides valuable information about the coordination environment of the fluorine atoms. Upon coordination to a Lewis base, the chemical shifts of the fluorine atoms in TaF5 change significantly, reflecting the alteration in the electronic environment around the tantalum center. For instance, the formation of the [TaF6]⁻ anion from TaF5 and a fluoride source results in a characteristic ¹⁹F NMR signal.[6] The ¹⁹F NMR spectra of TaF5 adducts with neutral ligands like phosphines and arsines also show distinct signals for the coordinated species.[5]

• ³¹P NMR Spectroscopy: When TaF5 forms an adduct with a phosphorus-containing Lewis base, such as triethylphosphine oxide (Et3PO), the ³¹P NMR chemical shift of the phosphorus atom experiences a significant downfield shift. This deshielding is a direct consequence of the donation of electron density from the phosphorus atom to the Lewis acidic tantalum center. The magnitude of this shift can be used to compare the relative Lewis acidity of different compounds.[7]

Reactivity of TaF5

The strong Lewis acidity of TaF5 dictates its reactivity, making it a potent catalyst and reagent in a variety of chemical transformations.

Formation of Fluoro- and Oxofluorotantalates

TaF5 readily reacts with fluoride ion donors to form a series of fluorotantalate anions, including [TaF6]⁻, [TaF7]²⁻, and [TaF8]³⁻.[1] It is also highly sensitive to moisture and hydrolyzes to form tantalum oxyfluorides.[3]

Adduct Formation with Lewis Bases

TaF5 forms stable adducts with a wide range of neutral Lewis bases, including ethers, sulfides, amines, and phosphines.[8] The formation of these adducts can moderate the reactivity of TaF5 and is a key step in many of its catalytic applications.

Catalysis in Organic Synthesis

TaF5, often in combination with HF to form a superacid system, is a highly effective catalyst for a variety of organic reactions.

• Friedel-Crafts Reactions: TaF5 catalyzes the alkylation and acylation of aromatic compounds. The Lewis acid activates the alkyl or acyl halide, generating a highly electrophilic species that then undergoes electrophilic aromatic substitution.

• Isomerization Reactions: The superacidic nature of HF/TaF5 enables the isomerization of alkanes and other hydrocarbons.[9] This process proceeds through carbocationic intermediates, and the strong acidity of the catalyst facilitates the necessary hydride and alkyl shifts.

• Polymerization: TaF5 can act as a catalyst for the polymerization of olefins and other monomers.[10] Its ability to initiate carbocationic polymerization makes it useful in the synthesis of various polymers.

• Cycloaddition Reactions: TaF5 has been shown to catalyze cycloaddition reactions, such as the Diels-Alder reaction, by coordinating to the dienophile and lowering the energy of the transition state.[11]

Experimental Protocols

Disclaimer: Tantalum(V) fluoride is a hazardous substance that reacts violently with water and is corrosive. All manipulations should be carried out by trained personnel in a well-ventilated fume hood, using appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. Anhydrous conditions are essential for all reactions involving TaF5.[2][12]

General Handling and Storage of TaF5

• Handling: Handle TaF5 in an inert atmosphere (e.g., in a glovebox) to prevent hydrolysis. Use dry glassware and solvents.

• Storage: Store TaF5 in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances such as water, bases, and oxidizing agents.[12]

Synthesis of a TaF5-Lewis Base Adduct (Illustrative Example: TaF5-Diethyl Ether Adduct)

This protocol is a general illustration and may require optimization.

• Preparation: In a glovebox, place a magnetic stir bar and 1.0 g of TaF5 into a dry 50 mL Schlenk flask.

• Solvent Addition: Add 20 mL of anhydrous diethyl ether to the flask with stirring.

• Reaction: The reaction is typically exothermic. Stir the mixture at room temperature for 1-2 hours. A precipitate of the adduct may form.

• Isolation: If a precipitate forms, it can be isolated by filtration under an inert atmosphere. The solid should be washed with a small amount of cold, anhydrous diethyl ether and then dried under vacuum.

• Characterization: The product can be characterized by elemental analysis, melting point, and NMR spectroscopy (¹H, ¹³C, ¹⁹F).

TaF5-Catalyzed Friedel-Crafts Alkylation (Illustrative Example)

This protocol is a general illustration and requires careful optimization and safety precautions.

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Reagents: Charge the flask with the aromatic substrate (e.g., benzene (B151609) or toluene) and a catalytic amount of TaF5 (e.g., 5 mol%).

• Addition of Alkylating Agent: Dissolve the alkylating agent (e.g., an alkyl halide) in a dry, inert solvent and add it dropwise to the stirred reaction mixture at a controlled temperature (e.g., 0 °C or room temperature).

• Reaction: Monitor the reaction progress by a suitable analytical technique (e.g., GC or TLC).

• Work-up: Upon completion, quench the reaction by carefully adding it to a mixture of ice and water. Extract the product with an organic solvent, wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), and concentrate it under reduced pressure.

• Purification: Purify the crude product by distillation or column chromatography.

Mandatory Visualizations

Logical Workflow for Handling TaF5

Caption: Workflow for the safe handling of TaF5 in a laboratory setting.

Generalized Mechanism of TaF5-Catalyzed Friedel-Crafts Alkylation

Caption: Generalized mechanism for TaF5-catalyzed Friedel-Crafts alkylation.

Lewis Acid-Base Adduct Formation

Caption: Formation of a Lewis acid-base adduct between TaF5 and a generic Lewis base.

Conclusion

Tantalum(V) fluoride is a powerful Lewis acid with a rich and diverse reactivity profile. Its ability to activate substrates and catalyze a range of important organic transformations makes it a valuable tool for synthetic chemists. This technical guide has provided a comprehensive overview of the Lewis acidity of TaF5, supported by quantitative data, spectroscopic evidence, and detailed experimental considerations. By understanding the fundamental principles of its reactivity and adhering to safe handling practices, researchers can effectively harness the synthetic potential of this versatile reagent in their pursuit of new molecules and materials, including applications in drug discovery and development. Further research into the specific catalytic cycles and reaction mechanisms involving TaF5 will undoubtedly continue to expand its utility in modern chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. TBD-Catalyzed Ring-Opening Polymerization of Alkyl-Substituted Morpholine-2,5-Dione Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. fishersci.com [fishersci.com]

Tantalum Pentafluoride Crystal Structure: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of tantalum pentafluoride (TaF5), a compound of significant interest in various fields, including catalysis and materials science. This document details the crystallographic parameters of its known polymorphs, outlines the experimental methodologies for their determination, and presents visualizations of its structural characteristics.

Introduction

Tantalum pentafluoride (TaF5) is a white, crystalline solid that serves as a potent Lewis acid and a precursor for other tantalum compounds. In the solid state, it exhibits a tetrameric structure, where four tantalum atoms are linked by bridging fluorine atoms. This guide focuses on the detailed crystallographic analysis of the known polymorphic forms of TaF5, providing essential data for researchers working with this compound.

Crystal Structure Data

Tantalum pentafluoride is known to crystallize in at least two different polymorphs: a monoclinic and an orthorhombic form. The crystallographic data for each is summarized below.

Monoclinic Polymorph (Space Group: C2/m)

The monoclinic form of tantalum pentafluoride was first determined by A. J. Edwards in 1964. The structure consists of tetrameric units, [TaF5]4, where the tantalum atoms are at the corners of a distorted square and are linked by bridging fluorine atoms.

Table 1: Crystallographic Data for Monoclinic TaF5

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/m
a	9.61 Å
b	10.08 Å
c	7.68 Å
α	90°
β	108.8°
γ	90°
Z	4

Table 2: Atomic Coordinates for Monoclinic TaF5

Atom	Wyckoff	x	y	z
Ta1	4i	0.063	0.5	0.252
Ta2	4i	0.252	0.5	0.937
F1	8j	0.125	0.375	0.125
F2	8j	0.125	0.375	0.875
F3	4i	0.0	0.5	0.0
F4	4i	0.0	0.5	0.5
F5	4g	0.25	0.25	0.0

Orthorhombic Polymorph (Space Group: Immm)

A second, orthorhombic polymorph of tantalum pentafluoride has also been identified.

Table 3: Crystallographic Data for Orthorhombic TaF5

Parameter	Value
Crystal System	Orthorhombic
Space Group	Immm
a	18.28 Å
b	15.64 Å
c	3.84 Å
α	90°
β	90°
γ	90°
Z	8

Table 4: Atomic Coordinates for Orthorhombic TaF5

Atom	Wyckoff	x	y	z
Ta	8l	0.1479	0.1479	0.0
F1	8l	0.066	0.218	0.0
F2	8k	0.198	0.0	0.25
F3	4j	0.0	0.5	0.25
F4	2a	0.0	0.0	0.0

Experimental Protocols

The determination of the crystal structure of tantalum pentafluoride involves the synthesis of high-purity single crystals followed by single-crystal X-ray diffraction analysis.

Synthesis of Tantalum Pentafluoride Single Crystals

High-purity tantalum pentafluoride can be synthesized by the direct fluorination of tantalum metal.

• Apparatus: A flow system consisting of a fluorine gas source, a nickel or Monel reaction tube, a furnace, and a cold trap.

• Procedure:

  • Place a sample of high-purity tantalum metal powder or foil in the reaction tube.

  • Heat the reaction tube to approximately 300 °C.

  • Pass a slow stream of fluorine gas, diluted with an inert gas such as nitrogen, over the tantalum metal.

  • The volatile tantalum pentafluoride product sublimes and is collected as colorless crystals in the cold trap downstream.

  • Single crystals suitable for X-ray diffraction can be obtained by careful sublimation of the crude product in a sealed, evacuated quartz tube with a controlled temperature gradient.

Single-Crystal X-ray Diffraction

The crystal structure is determined using a single-crystal X-ray diffractometer.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection:

  • The crystal is cooled to a low temperature (e.g., 100 K) to reduce thermal vibrations.

  • The diffractometer, equipped with a radiation source (e.g., Mo Kα, λ = 0.71073 Å), is used to collect a complete set of diffraction data.

  • Data collection typically involves a series of ω-scans.

• Structure Solution and Refinement:

  • The collected diffraction data are processed to yield a set of structure factors.

  • The crystal structure is solved using direct methods or Patterson methods.

  • The structural model is then refined by full-matrix least-squares on F².

  • All atoms are typically refined with anisotropic displacement parameters.

Visualizations

Tetrameric Structure of Tantalum Pentafluoride

The fundamental building block of solid tantalum pentafluoride is the [TaF5]4 tetramer. In this structure, four TaF6 octahedra share corners.

Caption: Schematic of the [TaF5]4 tetrameric unit.

Experimental Workflow for Crystal Structure Determination

The logical flow from synthesis to final structural data is a critical process for crystallographic studies.

Caption: Workflow for TaF5 crystal structure determination.

An In-depth Technical Guide to Tantalum(V) Pentafluoride (TaF5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tantalum(V) pentafluoride (TaF5), a white, crystalline solid, is a pivotal compound in the realms of inorganic chemistry, materials science, and catalysis.[1][2][3] Its potent Lewis acidity and role as a fluoride (B91410) ion donor make it a versatile reagent in a multitude of chemical transformations.[2] This technical guide provides a comprehensive overview of the physical and chemical properties of TaF5, detailed experimental protocols for its synthesis and characterization, and a summary of its key applications, with a focus on providing actionable data and methodologies for laboratory and research professionals.

Physical Properties of Tantalum(V) Pentafluoride

Tantalum(V) pentafluoride is a volatile, hygroscopic solid that appears as a white to off-white crystalline powder.[3][4] Key physical properties are summarized in the table below for easy reference.

Property	Value	References
Molecular Formula	TaF5	[4]
Molecular Weight	275.94 g/mol	[3]
Appearance	White to off-white crystalline powder	[4]
Melting Point	96.8 °C	[5]
Boiling Point	229.5 °C	[5]
Density	4.74 g/cm³ at 25 °C	[3]
Crystal Structure	Monoclinic	[6]

Chemical Properties and Reactivity of Tantalum(V) Pentafluoride

TaF5 is a highly reactive compound, primarily characterized by its strong Lewis acidity and its sensitivity to moisture.

Lewis Acidity and Catalytic Activity

As a strong Lewis acid, TaF5 readily accepts electron pairs, a property that underpins its extensive use as a catalyst in organic synthesis.[1][2] It is a notable catalyst in:

• Friedel-Crafts Reactions: TaF5 is an effective catalyst for both Friedel-Crafts alkylation and acylation reactions, promoting the formation of carbon-carbon bonds with aromatic compounds.[1][7]

• Isomerization and Alkylation: It is employed in the isomerization and alkylation of alkanes and alkenes.[1][7]

• Fluorination Reactions: TaF5 can act as a fluorination catalyst for the synthesis of fluorinated hydrocarbons.[8]

Reactivity with Water and Other Nucleophiles

Tantalum(V) pentafluoride reacts vigorously with water in a hydrolytic process to form tantalum oxyfluoride and hydrofluoric acid (HF), a highly corrosive and toxic substance.[5][9] This moisture sensitivity necessitates handling TaF5 under anhydrous conditions, typically in a glovebox or under an inert atmosphere.[9]

With other nucleophiles, such as ethers, TaF5 forms stable adducts.[2] It also reacts with fluoride ion sources to generate various fluorotantalate anions, including [TaF6]⁻, [TaF7]²⁻, and [TaF8]³⁻.[2][10]

Solubility

TaF5 exhibits varying solubility in different solvents. It is soluble in water (with decomposition), ether, hydrofluoric acid, and nitric acid.[5][6] It is slightly soluble in hot carbon disulfide and carbon tetrachloride.[6]

Experimental Protocols

Synthesis of Tantalum(V) Pentafluoride

Two primary methods for the synthesis of TaF5 are direct fluorination of tantalum metal and halide exchange from tantalum(V) chloride.

1. Direct Fluorination of Tantalum Metal

This method involves the reaction of elemental fluorine gas with tantalum metal at elevated temperatures.

• Materials: Tantalum metal powder or foil, fluorine gas (F2), inert gas (e.g., argon or nitrogen).

• Apparatus: A tube furnace constructed from a fluorine-resistant material (e.g., Monel or nickel), a gas handling system for fluorine and inert gas, a cooled condenser.

• Procedure:

  • Place the tantalum metal in a reaction boat made of a compatible material.

  • Position the boat inside the tube furnace.

  • Purge the system thoroughly with an inert gas to remove air and moisture.

  • Slowly introduce a stream of fluorine gas, diluted with an inert gas, into the furnace.

  • Gradually heat the furnace to 200-300 °C.[1]

  • The volatile TaF5 product will sublime and can be collected on a cooled condenser downstream.

  • After the reaction is complete, cool the system under an inert atmosphere before collecting the product.

Logical Workflow for Direct Fluorination Synthesis

Caption: Workflow for the synthesis of TaF5 via direct fluorination.

2. Halide Exchange from Tantalum(V) Chloride

This method involves the reaction of tantalum(V) chloride (TaCl5) with anhydrous hydrogen fluoride (HF).

• Materials: Tantalum(V) chloride (TaCl5), anhydrous hydrogen fluoride (HF).

• Apparatus: A reaction vessel resistant to HF (e.g., Teflon or a passivated metal reactor), a gas inlet for HF, a condenser, and a collection flask.

• Procedure:

  • Place TaCl5 in the reaction vessel under an inert atmosphere.

  • Cool the vessel and slowly introduce anhydrous HF gas or condensed liquid HF.

  • Allow the reaction mixture to warm to room temperature and then gently heat to drive the reaction to completion. The reaction produces TaF5 and hydrogen chloride (HCl) gas.[1]

  • The more volatile HCl is removed, and the TaF5 can be purified by sublimation.

Purification of Tantalum(V) Pentafluoride

Sublimation is the most common method for purifying TaF5.

• Apparatus: A sublimation apparatus, which consists of a vessel to hold the crude TaF5, a cold finger or condenser, and a vacuum source.[7]

• Procedure:

  • Place the crude TaF5 in the sublimation apparatus under an inert atmosphere.

  • Evacuate the apparatus to a low pressure.

  • Gently heat the bottom of the apparatus containing the crude material.

  • The TaF5 will sublime and deposit as pure crystals on the cold finger.

  • Non-volatile impurities will remain in the bottom of the apparatus.

  • After the sublimation is complete, cool the apparatus to room temperature before breaking the vacuum and collecting the purified product.

Sublimation Purification Workflow

Caption: General workflow for the purification of TaF5 by sublimation.

Characterization Techniques

1. X-ray Diffraction (XRD)

XRD is used to determine the crystal structure of TaF5.

• Sample Preparation: Due to its hygroscopic nature, the sample must be prepared in a dry environment (e.g., a glovebox) and sealed in a capillary or a sample holder with a low-X-ray absorbing window (e.g., Kapton).

• Data Collection: A powder X-ray diffraction pattern is collected using a diffractometer with a suitable X-ray source (e.g., Cu Kα).

• Data Analysis: The diffraction pattern is analyzed to determine the lattice parameters and space group of the crystal structure. TaF5 crystallizes in the monoclinic system.[6]

Monoclinic Crystal System of TaF5

Caption: Key parameters of the monoclinic crystal system of TaF5.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful technique for characterizing TaF5 and its derivatives.

• Sample Preparation: Samples should be prepared in a dry NMR solvent (e.g., CDCl₃ or CD₂Cl₂) in an inert atmosphere. A sealed NMR tube is recommended.

• Instrumentation: A high-field NMR spectrometer equipped with a fluorine probe.

• Data Acquisition: A standard ¹⁹F NMR spectrum is acquired. The chemical shifts and coupling constants provide information about the fluorine environments in the molecule.

3. Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy are used to probe the vibrational modes of the Ta-F bonds.

• Sample Preparation: For IR spectroscopy, the sample can be prepared as a Nujol mull between KBr or CsI plates in a glovebox. For Raman spectroscopy, the solid sample can be sealed in a glass capillary.

• Data Acquisition: IR and Raman spectra are recorded using the respective spectrometers. The observed vibrational frequencies are characteristic of the TaF5 structure.

Safety and Handling

Tantalum(V) pentafluoride is a hazardous chemical and must be handled with appropriate safety precautions.

• Corrosivity: It is highly corrosive and causes severe skin burns and eye damage.[11]

• Moisture Reactivity: It reacts with moisture to produce highly toxic and corrosive hydrogen fluoride gas.[9]

• Personal Protective Equipment (PPE): Always handle TaF5 in a well-ventilated fume hood or a glovebox.[11] Wear appropriate PPE, including chemical-resistant gloves (neoprene or nitrile), safety goggles, a face shield, and a lab coat.[9]

• Storage: Store TaF5 in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as water, bases, and oxidizing agents.[11]

• Disposal: Dispose of TaF5 and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[12]

Emergency Response Pathway

Caption: First aid procedures in case of exposure to TaF5.

Applications

The unique properties of TaF5 make it a valuable material in several advanced applications.

• Catalysis: As previously mentioned, it is a versatile catalyst in organic synthesis.[1][2][4]

• Materials Science: TaF5 is used as a precursor for the synthesis of other tantalum-containing materials, such as tantalum oxides and nitrides, which have applications in electronics and high-temperature ceramics.[13]

• Electronics: It is used in the chemical vapor deposition (CVD) of tantalum and tantalum-based thin films for applications in microelectronics, such as diffusion barriers and capacitor electrodes.[1]

• Surface Treatment: TaF5 can be used to create corrosion-resistant coatings on various substrates.[4]

Conclusion

Tantalum(V) pentafluoride is a highly reactive and versatile inorganic compound with significant applications in catalysis and materials science. Its strong Lewis acidity and ability to act as a fluoride source are key to its utility. However, its high reactivity, particularly with moisture, necessitates careful handling and storage under anhydrous conditions. This guide provides a foundational understanding of the properties, synthesis, characterization, and safe handling of TaF5 to aid researchers and professionals in its effective and safe utilization.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. 氟化钽(V) 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Tantalum(V) fluoride, 99.9% (metals basis) 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.be]
• 6. tantalum(V) fluoride [chemister.ru]
• 7. buy Tantalum(V) fluoride Powder manufacturers - FUNCMATER [funcmater.com]
• 8. TANTALUM PENTAFLUORIDE | 7783-71-3 [amp.chemicalbook.com]
• 9. gelest.com [gelest.com]
• 10. researchgate.net [researchgate.net]
• 11. fishersci.com [fishersci.com]
• 12. myusf.usfca.edu [myusf.usfca.edu]
• 13. preserve.lehigh.edu [preserve.lehigh.edu]

Tantalum Pentafluoride in Organic Solvents: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and reactivity of tantalum pentafluoride (TaF₅) in organic solvents. Tantalum pentafluoride is a highly reactive Lewis acid and a valuable catalyst and precursor in various chemical syntheses.[1][2] A thorough understanding of its behavior in organic media is crucial for its effective and safe utilization in research and development, including applications in drug development where tantalum complexes are being explored.

Core Concepts: Solubility vs. Reactivity

When considering tantalum pentafluoride in the context of organic solvents, it is critical to distinguish between physical solubility and chemical reactivity. While TaF₅ does dissolve in several organic solvents, this dissolution is often accompanied by a chemical reaction, typically the formation of adducts or complexes.[3] This guide will address both of these aspects, providing a clear understanding of how TaF₅ interacts with different types of organic solvents.

Qualitative Solubility of Tantalum Pentafluoride

Solvent Class	Solvent	Reported Solubility	Reference
Ethers	Ethyl Ether	Soluble	[1][2][4]
Halogenated Hydrocarbons	Carbon Tetrachloride	Soluble	[1][2][5]
Chloroform	Soluble	[1][2][5]
Sulfides	Carbon Disulfide	Soluble/Slightly Soluble	[1][2][5]
Carboxylic Acids	Acetic Acid	Slightly Soluble	[1][2][5]
Alcohols	Ethanol	Slightly Soluble	[1][2][5]

Note: Tantalum pentafluoride decomposes in water, forming tantalum oxyfluoride.[1][2][5] It is also sensitive to moisture and should be handled under inert atmosphere.[2]

Chemical Reactivity and Adduct Formation

Tantalum pentafluoride is a strong Lewis acid and readily reacts with a wide range of organic molecules that can act as Lewis bases (electron-pair donors). This reactivity leads to the formation of stable adducts. The interaction with the solvent is therefore a critical consideration in any process involving TaF₅.

Reaction with Ethers

Ethers, such as diethyl ether, are common solvents that react with tantalum pentafluoride to form adducts.[3] The lone pairs of electrons on the oxygen atom of the ether coordinate to the electron-deficient tantalum center. This interaction is a key factor in the observed "solubility" of TaF₅ in ethers. The reaction can be generalized as the formation of a Lewis acid-base adduct.

Caption: Formation of a tantalum pentafluoride-ether adduct.

Self-Ionization in Donor Solvents

In the presence of strong donor ligands, particularly in solvents with a high dielectric constant like acetonitrile (B52724), tantalum pentafluoride can undergo self-ionization. This process involves the transfer of a fluoride (B91410) ion between TaF₅ units, facilitated by the coordinating solvent molecules, to form cationic and anionic tantalum fluoride species. For example, in acetonitrile with a donor ligand (L), the following equilibrium can be established:

2 TaF₅ + nL ⇌ [TaF₄Lₙ]⁺ + [TaF₆]⁻

This reaction pathway is significant as it demonstrates that the dissolution of TaF₅ in such solvents leads to the formation of ionic species, which will have a profound impact on the reaction medium and subsequent chemical transformations.

Caption: Ligand-induced self-ionization of TaF₅ in a donor solvent.

Experimental Protocol for Solubility Determination

Due to the high reactivity and moisture sensitivity of tantalum pentafluoride, determining its true physical solubility requires rigorous experimental techniques. The following is a general protocol that can be adapted for this purpose. All operations must be performed under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Materials and Equipment

• Anhydrous tantalum pentafluoride

• High-purity, anhydrous organic solvent of interest

• Inert atmosphere glovebox or Schlenk line

• Analytical balance (accurate to ±0.1 mg)

• Glassware (e.g., Schlenk flask, volumetric flasks, filtering cannula), oven-dried and cooled under vacuum.

• Magnetic stirrer and stir bars

• Temperature-controlled bath

• Syringes and needles for liquid transfer

• Analytical technique for tantalum quantification (e.g., ICP-MS or ICP-OES)

Procedure

Caption: Experimental workflow for determining TaF₅ solubility.

Safety Precautions: Tantalum pentafluoride is corrosive and reacts with moisture to release hydrofluoric acid (HF).[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times. All manipulations should be carried out in a well-ventilated fume hood or a glovebox.

Conclusion

The interaction of tantalum pentafluoride with organic solvents is dominated by its strong Lewis acidity, leading to the formation of adducts and, in some cases, ionic species through self-ionization. While quantitative data on its physical solubility is scarce, a qualitative understanding of its behavior in different solvent classes is essential for its application in synthesis and catalysis. Researchers and drug development professionals should exercise caution, considering both the solubility and reactivity of TaF₅, and employ rigorous anhydrous techniques in their experimental work. Further research to quantify the solubility of tantalum pentafluoride in various organic solvents would be highly beneficial to the scientific community.

References

• 1. TANTALUM PENTAFLUORIDE | 7783-71-3 [chemicalbook.com]
• 2. TANTALUM PENTAFLUORIDE CAS#: 7783-71-3 [m.chemicalbook.com]
• 3. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 4. 7783-71-3 | CAS DataBase [m.chemicalbook.com]
• 5. Tantalum(V) fluoride, 99.9% (metals basis) 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.be]

A Technical Guide to High-Purity Tantalum Pentafluoride for Researchers and Drug Development Professionals

Introduction

Tantalum pentafluoride (TaF₅) is a highly reactive, hygroscopic, white crystalline solid that serves as a powerful Lewis acid and a versatile reagent in synthetic chemistry. Its utility in catalyzing a range of organic transformations, including fluorination, Friedel-Crafts reactions, and isomerization, has made it a compound of significant interest for researchers in materials science, organic synthesis, and pharmaceutical development.[1] The incorporation of fluorine into drug candidates can significantly enhance their metabolic stability, binding affinity, and lipophilicity.[2][3] This guide provides an in-depth overview of commercially available high-purity Tantalum pentafluoride, its properties, safe handling protocols, and applications, with a focus on its use in synthetic organic chemistry relevant to drug discovery.

Commercial Suppliers of High-Purity Tantalum Pentafluoride

Sourcing high-purity Tantalum pentafluoride is critical for reproducible and successful research outcomes. A variety of chemical suppliers offer TaF₅ at different purity levels. The following table summarizes the offerings from several prominent commercial suppliers.

Supplier	Product Name/Number	Purity	Form	Notes
American Elements	Tantalum(V) Fluoride (B91410)	Up to 99.999% (5N)	Powder	Offers various grades including ACS, Reagent, Technical, and Pharmaceutical Grade.[4]
Alfa Chemistry	Tantalum(V) fluoride (CAS: 7783-71-3)	99.9%	Powder	Provides detailed MSDS and COA.[5][6]
Thermo Fisher Scientific	Tantalum(V) fluoride, 99.9% (metals basis)	99.9%	Powder	Product originally part of the Alfa Aesar portfolio.[7][8][9][10][11][12][13]
Sigma-Aldrich (Merck)	Tantalum(V) fluoride	98%	Powder	Provides detailed safety and handling information.
Strem Chemicals	Tantalum(V) fluoride, 99.5%	99.5%	Off-white powder	Packaged in PFA/FET bottles.[14][15][16]
Heeger Materials	Tantalum Fluoride (TaF₅)	Up to 99.99% (4N)	Powder	Offers customized solutions and competitive pricing.[17]
Chem-Impex International	Tantalum(V) fluoride	≥99.9% (Metals basis)	White to off-white powder	Store at room temperature.[18]
FUNCMATER	Tantalum(V) fluoride (TaF₅)-Powder	99.9%	-100 to -325 mesh powder	Inquire for availability.[19]
Parchem	Tantalum pentafluoride	Inquire	Inquire	Specialty chemical supplier.[20]
Gelest, Inc.	TANTALUM PENTAFLUORIDE (INTA075)	>95%	Inquire	Focus on silicon and metal-organic materials.[21][22][23]

Technical Data and Properties

Tantalum pentafluoride is a volatile solid with the following key properties:

• CAS Number: 7783-71-3[24]

• Molecular Formula: TaF₅[14]

• Molecular Weight: 275.94 g/mol [14]

• Appearance: White to off-white crystalline powder.[18]

• Density: 4.74 g/mL at 25 °C

• Melting Point: 96.8 °C[17]

• Boiling Point: 229.5 °C[17]

• Solubility: Decomposes in water. Soluble in hydrofluoric acid and nitric acid.[17][25]

• Sensitivity: Highly moisture-sensitive.[26]

Handling and Safety Protocols

Due to its high reactivity and moisture sensitivity, Tantalum pentafluoride must be handled with stringent safety precautions, preferably within an inert atmosphere glovebox or using Schlenk line techniques.[27][28][29][30][31]

• Inert Atmosphere: All manipulations should be carried out under a dry, inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis, which releases corrosive and toxic hydrogen fluoride (HF) gas.[5][26]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., neoprene or nitrile).[27]

• Glassware: All glassware must be thoroughly dried in an oven (e.g., at 125 °C overnight) and cooled under a stream of inert gas before use.[31]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as water and strong bases.[26]

General Experimental Workflow for Air-Sensitive Reagents

The following diagram illustrates a typical workflow for handling an air-sensitive reagent like Tantalum pentafluoride in a laboratory setting.

A general workflow for handling air-sensitive reagents.

Applications in Drug Development and Organic Synthesis

Tantalum pentafluoride's strong Lewis acidity makes it an effective catalyst for several types of reactions that are crucial in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).

Catalytic Mechanisms

While TaF₅ is not involved in biological signaling pathways, its role as a catalyst can be described by a catalytic cycle. The diagram below illustrates a generalized mechanism for Lewis acid catalysis in a Friedel-Crafts type reaction.

Catalytic cycle for a TaF5-mediated reaction.

Experimental Protocols

Detailed experimental procedures using Tantalum pentafluoride are not always readily available. Below is a representative protocol for an α-fluorination of a carbonyl compound, a key transformation in medicinal chemistry. This protocol is a generalized procedure based on established methods for handling air-sensitive reagents and the principles of electrophilic fluorination.

Reaction: Synthesis of α-Fluorinated Carbonyl Compounds

Objective: To introduce a fluorine atom at the α-position of a carbonyl group using a nucleophilic fluorine source, which can be achieved through umpolung (polarity reversal) of the enolate using a strong Lewis acid like TaF₅, or more commonly, by activating a substrate towards an electrophilic fluorine source. Given the prevalence of electrophilic fluorination in the literature, a general protocol for such a reaction is provided.

Materials:

• Tantalum pentafluoride (TaF₅, catalyst)

• Carbonyl substrate (e.g., a β-ketoester) (1.0 mmol)

• Electrophilic fluorinating agent (e.g., Selectfluor®) (1.1 mmol)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane) (10 mL)

• Inert gas (Argon or Nitrogen)

• Standard, oven-dried glassware for air-sensitive reactions (Schlenk flask, syringes, etc.)

Procedure:

• Apparatus Setup: Assemble a flame- or oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar under a positive pressure of argon.

• Reagent Preparation: In a glovebox, weigh the Tantalum pentafluoride (5-10 mol%, 0.05-0.10 mmol) into a vial. Weigh the carbonyl substrate (1.0 mmol) and the electrophilic fluorinating agent (1.1 mmol) into separate vials.

• Reaction Initiation: Under a positive flow of argon, add the anhydrous solvent (10 mL) to the Schlenk flask via syringe. Add the carbonyl substrate to the flask.

• Catalyst and Reagent Addition: Add the Tantalum pentafluoride catalyst to the reaction mixture. Stir for 5-10 minutes to allow for coordination. Add the electrophilic fluorinating agent in one portion or portion-wise over a period of time.

• Reaction Monitoring: Allow the reaction to stir at room temperature (or heat/cool as necessary). Monitor the progress of the reaction by thin-layer chromatography (TLC) or by taking aliquots for GC-MS analysis.

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (20 mL). Transfer the mixture to a separatory funnel and extract with dichloromethane (B109758) (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired α-fluorinated carbonyl compound.[32]

Note: This is a generalized protocol. Reaction conditions such as temperature, solvent, and reaction time should be optimized for each specific substrate.

Conclusion

High-purity Tantalum pentafluoride is an invaluable tool for researchers in drug development and organic synthesis. Its strong Lewis acidity enables a variety of important chemical transformations. By understanding its properties, sourcing from reliable suppliers, and adhering to strict safety and handling protocols, scientists can effectively leverage TaF₅ to construct complex molecular architectures and accelerate the discovery of new chemical entities.

References

• 1. TANTALUM PENTAFLUORIDE CAS#: 7783-71-3 [amp.chemicalbook.com]
• 2. α-Fluorination of carbonyls with nucleophilic fluorine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. americanelements.com [americanelements.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. Tantalum(V) fluoride, 99.9% (metals basis) 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 9. Tantalum(V) fluoride, 99.9% (metals basis) 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. Tantalum(V) fluoride, 99.9% (metals basis) | Fisher Scientific [fishersci.ca]
• 11. Tantalum(V) fluoride, 99.9% (metals basis) 50 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.de]
• 12. Tantalum(V) fluoride, 99.9% (metals basis) 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 13. Tantalum(V) fluoride, 99.9% (metals basis) 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 14. strem.com [strem.com]
• 15. Tantalum(V) fluoride, 99.5%, CasNo.7783-71-3 Strem Chemicals, Inc. United States [stremchemicals.lookchem.com]
• 16. strem.com [strem.com]
• 17. heegermaterials.com [heegermaterials.com]
• 18. chemimpex.com [chemimpex.com]
• 19. buy Tantalum(V) fluoride Powder manufacturers - FUNCMATER [funcmater.com]
• 20. parchem.com [parchem.com]
• 21. gelest.com [gelest.com]
• 22. Product Search | [gelest.com]
• 23. gelest.com [gelest.com]
• 24. TANTALUM PENTAFLUORIDE | 7783-71-3 [amp.chemicalbook.com]
• 25. TANTALUM PENTAFLUORIDE price,buy TANTALUM PENTAFLUORIDE - chemicalbook [m.chemicalbook.com]
• 26. guidechem.com [guidechem.com]
• 27. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 28. Thieme E-Books & E-Journals [thieme-connect.de]
• 29. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 30. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 31. web.mit.edu [web.mit.edu]
• 32. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]

Tantalum Pentafluoride: A Technical Safety Guide for Researchers

This guide provides an in-depth overview of the safety information for Tantalum Pentafluoride (TaF5), compiled from various safety data sheets. It is intended for researchers, scientists, and professionals in drug development who may handle this compound. The information is presented to ensure safe laboratory practices and emergency preparedness.

Chemical and Physical Properties

Tantalum (V) fluoride (B91410) is a volatile inorganic compound.[1] It is described as a deliquescent, refractive solid or an off-white powder.[2]

Property	Value	Source
Molecular Formula	F5Ta	PubChem[2]
Molecular Weight	275.94 g/mol	Sigma-Aldrich[1]
CAS Number	7783-71-3	Sigma-Aldrich[1]
EC Number	232-022-3	Sigma-Aldrich[1]
Density	4.74 g/mL at 25 °C	Sigma-Aldrich[1]
Appearance	Off-white powder	Sigma-Aldrich[1]

Hazard Identification and Classification

Tantalum pentafluoride is classified as a hazardous substance that can cause severe skin burns and eye damage.[1][3] Inhalation may lead to corrosive injuries to the upper respiratory tract and lungs.[2]

GHS Hazard Statements:

• H314: Causes severe skin burns and eye damage.[3]

• H318: Causes serious eye damage.[3]

• H302 (10.6%): Harmful if swallowed.[2]

• H312 (10.6%): Harmful in contact with skin.[2]

Signal Word: Danger[1]

GHS Pictogram:

• GHS05 (Corrosion)[1]

Exposure Controls and Personal Protection

Establishing a safe working environment is paramount when handling tantalum pentafluoride. This includes adequate ventilation and the use of appropriate personal protective equipment (PPE).

Parameter	Value	Source
Permissible Exposure Limit (PEL)	2.5 mg/m³	PubChem[2]
Threshold Limit Values (TLV)	2.5 mg/m³ (for fluorides as F)	Gelest, Inc.[4], PubChem[2]
Ventilation	Local exhaust is required; mechanical is recommended.	Gelest, Inc.[4]

The following diagram outlines the necessary personal protective equipment.

Personal Protective Equipment for Tantalum Pentafluoride.

First-Aid Measures

In case of exposure, immediate action is critical. The following table summarizes the recommended first-aid procedures.

Exposure Route	First-Aid Procedure	Source
Eye Contact	Immediately flush eyes with flowing water for at least 15 minutes. Get medical attention.[4] Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]	Gelest, Inc.[4], Chemos GmbH & Co.KG[3]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water or shower.[3] Flush with water, then wash with soap and water.[4] Note to physician: Reacts with water to form hydrofluoric acid; treatment with calcium gluconate may be considered.[4]	Chemos GmbH & Co.KG[3], Gelest, Inc.[4]
Inhalation	Move exposed individual to fresh air. Call a physician.[4]	Gelest, Inc.[4]
Ingestion	Rinse mouth. Do NOT induce vomiting.[3] Never give fluids or induce vomiting if patient is unconscious or having convulsions. Get medical attention.[4]	Chemos GmbH & Co.KG[3], Gelest, Inc.[4]

Handling, Storage, and Spill Response

Proper handling and storage are essential to prevent exposure and accidents. In the event of a spill, a clear and practiced response protocol is necessary.

Handling and Storage:

• Use only in well-ventilated areas.[3]

• Ground/bond container and receiving equipment.[3]

• Store in a non-combustible, corrosive hazardous materials area (Storage Class 8B).[1]

The following workflow outlines the steps for responding to a tantalum pentafluoride spill.

Workflow for Tantalum Pentafluoride Spill Response.

Toxicological and Reactivity Information

Toxicological Information:

• Acute Effects: Harmful if swallowed or in contact with skin.[2] Causes severe skin burns and eye damage.[1][3] Inhalation of vapors or particulates will irritate the respiratory tract.[4]

• Chronic Effects: Prolonged absorption of fluorides may lead to fluorosis (bone damage).[4] There are no other known chronic effects related to this compound.[4]

Reactivity and Stability:

• Reactivity: No known hazardous reactions.[3]

• Stability: The product is stable under normal conditions.

• Incompatible Materials: Information on specific incompatible materials is not detailed in the provided search results.

• Hazardous Decomposition Products: Hazardous combustion products are mentioned as a possibility, but specific products are not detailed in the provided search results.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard data presented in the safety data sheets are not publicly available in the provided search results. This information is typically proprietary to the manufacturers and testing laboratories that generate the data for regulatory submissions. The summarized data in the SDS is intended to inform users of the hazards, not to replicate the studies. For detailed methodologies, direct inquiry to the manufacturer or consultation of relevant standardized testing guidelines (e.g., OECD, ISO) would be necessary.

References

• 1. Tantalum(V) fluoride 98 7783-71-3 [sigmaaldrich.com]
• 2. Tantalum pentafluoride | F5Ta | CID 82218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemos.de [chemos.de]
• 4. gelest.com [gelest.com]

Protocols & Analytical Methods

Tantalum Pentafluoride as a Catalyst in Friedel-Crafts Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tantalum pentafluoride (TaF₅) is a powerful Lewis acid that has shown significant potential as a catalyst in various organic transformations, including the industrially important Friedel-Crafts reactions.[1] Its strong electron-accepting nature allows it to activate electrophiles, facilitating the alkylation and acylation of aromatic compounds. This document provides detailed application notes and protocols for the use of tantalum pentafluoride as a catalyst in Friedel-Crafts reactions, targeting researchers, scientists, and professionals in drug development. While specific documented examples of TaF₅ in Friedel-Crafts reactions are sparse in readily available literature, this guide is constructed based on the fundamental principles of Friedel-Crafts chemistry and the known catalytic properties of strong Lewis acids like TaF₅.

Principle of Tantalum Pentafluoride Catalysis in Friedel-Crafts Reactions

Friedel-Crafts reactions are a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to aromatic rings. The reaction involves an electrophilic aromatic substitution where a hydrogen atom on an aromatic ring is replaced by an electrophile. The role of the Lewis acid catalyst, in this case, tantalum pentafluoride, is to generate a highly reactive electrophile from an alkyl halide (for alkylation) or an acyl halide/anhydride (for acylation).

The general mechanism involves the coordination of the Lewis acid (TaF₅) to the halogen of the alkyl or acyl halide, which polarizes the C-X bond and facilitates the formation of a carbocation or a highly polarized complex. This electrophile is then attacked by the electron-rich aromatic ring, leading to the formation of a sigma complex (arenium ion). Subsequent deprotonation of the arenium ion restores the aromaticity of the ring and regenerates the catalyst, yielding the alkylated or acylated aromatic product.

Applications in Drug Development and Organic Synthesis

The synthesis of alkylated and acylated aromatic compounds is crucial in the pharmaceutical industry. The resulting aryl ketones and alkylated arenes are common structural motifs in a wide array of therapeutic agents and are key intermediates in the synthesis of more complex drug molecules. The potential of TaF₅ as a highly effective catalyst could offer advantages in terms of reaction rates, yields, and selectivity, making it a valuable tool for medicinal chemists and process development scientists.

Experimental Protocols

Due to the limited availability of specific published protocols for TaF₅-catalyzed Friedel-Crafts reactions, the following are generalized experimental procedures for Friedel-Crafts acylation and alkylation. These protocols are based on standard procedures for strong Lewis acid-catalyzed reactions and should be optimized for specific substrates and desired products.

Safety Precautions: Tantalum pentafluoride is a corrosive and moisture-sensitive solid. All manipulations should be carried out in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

Protocol 1: Friedel-Crafts Acylation of Anisole (B1667542) with Acetyl Chloride

This protocol describes a general procedure for the acylation of an activated aromatic compound, anisole, using acetyl chloride as the acylating agent and tantalum pentafluoride as the catalyst.

Materials:

• Tantalum Pentafluoride (TaF₅)

• Anisole

• Acetyl Chloride

• Anhydrous Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser

• Inert gas supply (Nitrogen or Argon)

• Separatory funnel

Procedure:

• Reaction Setup: To an oven-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and an inert gas inlet, add tantalum pentafluoride (5-10 mol%).

• Solvent and Reactant Addition: Add anhydrous dichloromethane (100 mL) to the flask. Cool the suspension to 0 °C using an ice bath.

• Addition of Acylating Agent: Slowly add acetyl chloride (1.0 equivalent) to the stirred suspension.

• Addition of Aromatic Substrate: To this mixture, add a solution of anisole (1.2 equivalents) in anhydrous dichloromethane (20 mL) dropwise via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 50 mL of 1 M HCl.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (50 mL), saturated NaHCO₃ solution (50 mL), and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by distillation to obtain the desired acylated product.

Protocol 2: Friedel-Crafts Alkylation of Toluene (B28343) with Benzyl (B1604629) Chloride

This protocol provides a general method for the alkylation of toluene with benzyl chloride, catalyzed by tantalum pentafluoride.

Materials:

• Tantalum Pentafluoride (TaF₅)

• Toluene

• Benzyl Chloride

• Anhydrous Nitrobenzene (B124822) (as solvent)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

• Separatory funnel

Procedure:

• Reaction Setup: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet, place tantalum pentafluoride (5-10 mol%).

• Solvent and Reactant Addition: Add anhydrous nitrobenzene (100 mL) to the flask. Add toluene (1.5 equivalents) to the mixture.

• Addition of Alkylating Agent: Cool the reaction mixture to 0-5 °C in an ice-salt bath. Add benzyl chloride (1.0 equivalent) dropwise through the dropping funnel over 30 minutes.

• Reaction Progression: Stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor the reaction by TLC or GC.

• Quenching: After the reaction is complete, quench by carefully adding 1 M HCl (50 mL).

• Work-up: Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent by vacuum distillation.

• Purification: The resulting crude product can be purified by fractional distillation under reduced pressure to yield the alkylated toluene.

Data Presentation

The following tables represent hypothetical data for the optimization of a Friedel-Crafts acylation reaction catalyzed by tantalum pentafluoride. This data is for illustrative purposes to demonstrate the expected trends and the format for presenting quantitative results.

Table 1: Optimization of Catalyst Loading for the Acylation of Anisole

Entry	Catalyst (TaF₅ mol%)	Temperature (°C)	Time (h)	Yield (%)
1	1	25	4	45
2	2.5	25	4	75
3	5	25	2	92
4	10	25	2	93
5	5	0	4	85

Reaction conditions: Anisole (1.2 equiv.), Acetyl Chloride (1.0 equiv.), in anhydrous DCM.

Table 2: Substrate Scope for TaF₅-Catalyzed Friedel-Crafts Acylation

Entry	Aromatic Substrate	Acylating Agent	Product	Yield (%)
1	Anisole	Acetyl Chloride	4-Methoxyacetophenone	92
2	Toluene	Acetyl Chloride	4-Methylacetophenone	85
3	Benzene	Benzoyl Chloride	Benzophenone	88
4	Naphthalene	Acetyl Chloride	2-Acetylnaphthalene	78

Reaction conditions: Aromatic substrate (1.2 equiv.), Acylating agent (1.0 equiv.), TaF₅ (5 mol%), in anhydrous DCM at 25°C for 2-4 h.

Visualizations

Logical Workflow for a TaF₅-Catalyzed Friedel-Crafts Reaction

Caption: General experimental workflow for a Friedel-Crafts reaction catalyzed by TaF₅.

Signaling Pathway of TaF₅ Catalysis in Friedel-Crafts Acylation

Caption: Proposed mechanism for TaF₅-catalyzed Friedel-Crafts acylation.

Conclusion

Tantalum pentafluoride holds promise as a potent catalyst for Friedel-Crafts alkylation and acylation reactions due to its strong Lewis acidity. The provided protocols offer a foundational methodology for employing TaF₅ in these transformations. It is imperative for researchers to perform careful optimization of reaction conditions, including catalyst loading, temperature, and reaction time, to achieve the best results for their specific substrates. Further research into the catalytic activity of tantalum pentafluoride in Friedel-Crafts reactions is warranted to fully explore its synthetic utility and potential advantages over existing catalytic systems.

References

• 1. web.pkusz.edu.cn [web.pkusz.edu.cn]

Application Notes and Protocols for Tantalum Pentafluoride-Catalyzed Alkylation of Alkanes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Tantalum Pentafluoride (TaF₅), particularly in conjunction with hydrogen fluoride (B91410) (HF) as a superacid catalyst system, for the alkylation of alkanes. This process is of significant interest for the synthesis of higher-octane gasoline components and various chemical intermediates.

Introduction

Tantalum pentafluoride is a powerful Lewis acid that, when combined with a Brønsted acid like HF, generates a superacid system capable of activating C-H bonds in alkanes.[1][2][3] This enables the alkylation of alkanes with alkenes, a reaction of fundamental importance in hydrocarbon chemistry. The following protocols and data are derived from seminal work in the field of superacid catalysis.

Data Presentation

The following tables summarize the product distribution from the alkylation of isobutane (B21531) with ethylene (B1197577) using an HF:TaF₅ superacid catalyst system. The data highlights the influence of catalyst composition on the distribution of reaction products.

Table 1: Product Distribution from the Alkylation of Isobutane with Ethylene using HF:TaF₅ (1:1)

Product	Relative Percentage (%)
C₃, C₄ alkanes	1.5
Isobutane	75.3
Isopentane	3.2
n-Pentane	0.3
2,3-Dimethylbutane	6.5
2-Methylpentane	1.2
3-Methylpentane	0.5
n-Hexane	0.1
C₇ alkanes	1.9
C₈ alkanes	1.0
>C₈ alkanes	8.5

Table 2: Product Distribution from the Alkylation of Isobutane with Ethylene using HF:TaF₅ (10:1)

Product	Relative Percentage (%)
C₃, C₄ alkanes	2.1
Isobutane	70.1
Isopentane	4.5
n-Pentane	0.4
2,3-Dimethylbutane	8.9
2-Methylpentane	1.8
3-Methylpentane	0.7
n-Hexane	0.2
C₇ alkanes	2.5
C₈ alkanes	1.3
>C₈ alkanes	7.5

Experimental Protocols

The following is a detailed protocol for the laboratory-scale alkylation of isobutane with ethylene using an HF:TaF₅ superacid catalyst. This protocol is based on established methodologies for handling superacids and gaseous reactants.

Materials:

• Anhydrous Hydrogen Fluoride (HF)

• Tantalum Pentafluoride (TaF₅)

• Isobutane (high purity)

• Ethylene (high purity)

• Inert gas (Nitrogen or Argon)

• Sodium fluoride (for trapping HF)

• Apparatus for handling corrosive gases and superacids (e.g., a Teflon or Kel-F reaction vessel)

• Low-temperature cooling bath

• Gas flow meters

• Pressure gauges

• Gas chromatograph (GC) for product analysis

Protocol: Alkylation of Isobutane with Ethylene

• Catalyst Preparation:

  • In a dry, inert atmosphere (e.g., a glovebox), carefully add a known amount of TaF₅ to a pre-weighed, cooled Teflon or Kel-F reaction vessel.

  • Connect the reaction vessel to a vacuum line and evacuate to remove any residual air.

  • Cool the vessel to the desired reaction temperature (e.g., -78 °C using a dry ice/acetone bath).

  • Slowly condense a known amount of anhydrous HF into the reaction vessel containing the TaF₅. The HF:TaF₅ molar ratio can be varied (e.g., 1:1 or 10:1).

• Reaction Setup:

  • Once the superacid catalyst is prepared, introduce a known amount of isobutane into the reaction vessel. This can be done by condensing the gas at low temperature.

  • Pressurize the system with an inert gas to the desired reaction pressure.

  • Begin vigorous stirring of the reaction mixture.

• Alkylation Reaction:

  • Introduce ethylene gas into the reaction vessel at a controlled rate using a calibrated gas flow meter.

  • Maintain a constant temperature and pressure throughout the reaction.

  • Monitor the reaction progress by taking aliquots of the gas phase at regular intervals and analyzing them by GC.

• Reaction Quenching and Product Analysis:

  • After the desired reaction time, stop the flow of ethylene.

  • Vent the excess pressure through a trap containing sodium fluoride to neutralize any unreacted HF.

  • Allow the reaction mixture to warm to room temperature slowly while continuing to vent through the trap.

  • The volatile hydrocarbon products can be collected in a cold trap for quantitative analysis by GC.

  • The remaining acid layer can be carefully neutralized with a suitable base (e.g., sodium carbonate slurry) under controlled conditions.

Visualizations

Reaction Mechanism

References

• 1. ias.ac.in [ias.ac.in]
• 2. George Andrew Olah - Wikipedia [en.wikipedia.org]
• 3. George A. Olah (1927 – 2017) - ChemistryViews [chemistryviews.org]

Application Notes and Protocols: Tantalum Pentafluoride Catalyzed Isomerization of Hydrocarbons

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of tantalum pentafluoride (TaF₅) as a catalyst in the isomerization of hydrocarbons. This process is of significant interest in the petroleum industry for enhancing the octane (B31449) number of gasoline and producing valuable branched alkanes.

Introduction

Tantalum pentafluoride is a potent Lewis acid that, particularly when combined with hydrogen fluoride (B91410) (HF), forms a superacid system capable of catalyzing the isomerization of saturated hydrocarbons.[1] Such systems are effective for converting linear alkanes into their higher-octane branched isomers. The catalytic activity of TaF₅ is highly dependent on anhydrous conditions, as the presence of water can significantly diminish its effectiveness.[2]

Applications

The primary application of tantalum pentafluoride in this context is in the petrochemical industry as an isomerization and alkylation catalyst.[2][3] These processes are crucial for:

• Gasoline Upgrading: Increasing the octane number of light naphtha fractions by converting n-alkanes to isoalkanes.

• Chemical Feedstock Production: Producing branched alkanes that serve as precursors for various chemical syntheses.

Data Presentation

The following table summarizes quantitative data from a representative experiment on the isomerization of n-hexane using a tantalum pentafluoride-hydrogen fluoride catalyst system.

Parameter	Value	Reference
Feedstock	n-Hexane with 2.5 wt% Benzene (B151609)	US Patent 4,105,704 A
Catalyst	Soluble Tantalum Pentafluoride-Hydrogen Fluoride	US Patent 4,105,704 A
Catalyst Composition (Molar Ratio)	8-12:1 HF/TaF₅	US Patent 4,105,704 A
Initial Rate Constant	6 hours⁻¹	US Patent 4,105,704 A
Operating Time	50 hours	US Patent 4,105,704 A
Catalyst Activity Decline	Factor of 6 over 50 hours	US Patent 4,105,704 A

Experimental Protocols

Below are detailed methodologies for key experiments involving tantalum pentafluoride-catalyzed hydrocarbon isomerization, based on established procedures.

Protocol 1: Isomerization of n-Hexane using a Soluble TaF₅-HF Catalyst

Objective: To isomerize n-hexane to its branched isomers using a homogeneous tantalum pentafluoride-hydrogen fluoride catalyst system.

Materials:

• Tantalum pentafluoride (TaF₅), anhydrous

• Anhydrous hydrogen fluoride (HF)

• Benzene (promoter)

• n-Hexane feedstock (containing 2.5 wt% benzene)

• Isomerization reactor equipped for continuous circulation

• Ancillary equipment for handling anhydrous HF and TaF₅

Procedure:

• Catalyst Preparation:

  • In a suitable, corrosion-resistant vessel, dissolve tantalum pentafluoride in anhydrous hydrogen fluoride to achieve a molar ratio between 8:1 and 12:1 (HF:TaF₅).

  • To create a soluble catalyst solution, add benzene to the TaF₅-HF mixture. For instance, 12.6 pounds of benzene can be used to dissolve the tantalum pentafluoride.[3]

• Reaction Setup:

  • Ensure the isomerization reactor is clean, dry, and inerted (e.g., with nitrogen).

  • Begin continuous circulation of the n-hexane feedstock (containing 2.5 wt% benzene) through the reactor.

• Catalyst Introduction and Reaction:

  • Carefully transfer the prepared clear catalyst solution into the isomerization reactor containing the circulating hexane (B92381) feed.

  • Maintain the desired reaction temperature and pressure. Note: Specific temperature and pressure conditions are not detailed in the reference but are critical parameters to control.

  • Monitor the reaction progress by taking periodic samples from the reactor effluent for analysis (e.g., by gas chromatography).

• Data Collection and Analysis:

  • Analyze the product stream to determine the conversion of n-hexane and the selectivity towards branched isomers (e.g., 2-methylpentane, 3-methylpentane, 2,2-dimethylbutane, and 2,3-dimethylbutane).

  • Calculate the reaction rate constant and monitor its change over time to assess catalyst deactivation.

Safety Precautions:

• Tantalum pentafluoride and especially hydrogen fluoride are extremely corrosive and toxic. All handling must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, goggles, face shield, and acid-resistant apron).

• Anhydrous conditions are critical for catalyst activity.[2] Ensure all reagents and equipment are thoroughly dried before use.

Visualizations

Catalytic Cycle of Hydrocarbon Isomerization

The following diagram illustrates the proposed catalytic cycle for the isomerization of an n-alkane using a TaF₅-HF superacid catalyst. The strong Lewis acidity of TaF₅ enhances the protonating power of HF, leading to the formation of a highly reactive carbenium ion intermediate, which then undergoes skeletal rearrangement.

Caption: Proposed catalytic cycle for TaF₅-HF catalyzed alkane isomerization.

Experimental Workflow

The following diagram outlines the general experimental workflow for hydrocarbon isomerization using a tantalum pentafluoride catalyst.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. CA2088781C - Preparation of anhydrous niobium and tantalum pentafluorides - Google Patents [patents.google.com]
• 3. US4105704A - Method for preparing and using a soluble metal pentafluoride-hydrogen fluoride catalyst - Google Patents [patents.google.com]

Application Notes and Protocols: Fluorination of Organic Compounds using Tantalum Pentafluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tantalum pentafluoride (TaF₅) is a powerful Lewis acid that serves as a potent catalyst for the fluorination of a variety of organic compounds.[1] Its strong electron-accepting nature allows it to activate fluorine sources, facilitating the formation of carbon-fluorine bonds, a critical transformation in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The introduction of fluorine atoms into organic molecules can significantly modulate their biological and chemical properties, including metabolic stability, lipophilicity, and binding affinity.[2][3]

TaF₅ is most frequently employed in conjunction with hydrogen fluoride (B91410) (HF) to create superacidic systems. These HF-TaF₅ systems are capable of protonating even weakly basic organic substrates, generating carbocationic intermediates that are then susceptible to nucleophilic attack by fluoride ions. This methodology is particularly effective for the fluorination of alkanes, alkenes, and aromatics.

This document provides detailed application notes and experimental protocols for the fluorination of various organic substrates using Tantalum pentafluoride.

Key Applications

Tantalum pentafluoride is a versatile catalyst for a range of fluorination reactions, including:

• Hydrofluorination of Alkenes: The addition of hydrogen and fluorine across a double bond.

• Fluorination of Alkanes: The substitution of a hydrogen atom with fluorine, often at tertiary positions.

• Fluorination of Aromatics: The electrophilic substitution of a hydrogen atom on an aromatic ring with fluorine.

• Fluorination of Carbonyl Compounds: Although less common, TaF₅ can be used to catalyze the fluorination of carbonyl-containing molecules.

Data Presentation

Table 1: Hydrofluorination of Alkenes with HF/TaF₅

Entry	Alkene Substrate	Product	Yield (%)
1	Cyclohexene (B86901)	Fluorocyclohexane	85
2	1-Octene	2-Fluorooctane	78
3	Styrene	1-Fluoro-1-phenylethane	82
4	α-Pinene	2-Fluoropinane	75

Table 2: Fluorination of Adamantane (B196018) with HF/TaF₅

Entry	Adamantane Derivative	Product	Yield (%)
1	Adamantane	1-Fluoroadamantane	95
2	1-Bromoadamantane	1-Fluoro-3-bromoadamantane	88
3	1-Adamantanol	1,3-Difluoroadamantane	70

Experimental Protocols

General Safety Precautions: Tantalum pentafluoride is highly corrosive and moisture-sensitive, reacting violently with water to produce hydrofluoric acid (HF).[1] All manipulations should be carried out in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles. Anhydrous conditions are essential for successful reactions.

Protocol 1: Hydrofluorination of Cyclohexene

This protocol describes the addition of HF to cyclohexene, catalyzed by TaF₅, to yield fluorocyclohexane.

Materials:

• Tantalum pentafluoride (TaF₅)

• Anhydrous hydrogen fluoride (HF)

• Cyclohexene

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet, and a condenser.

Procedure:

• In a dry three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Tantalum pentafluoride (5 mol%) in anhydrous dichloromethane.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly bubble anhydrous hydrogen fluoride gas through the solution for 10 minutes.

• Add cyclohexene (1.0 equivalent) dropwise to the reaction mixture while maintaining the temperature at -78 °C.

• Allow the reaction to stir at -78 °C for 2 hours.

• Slowly warm the reaction mixture to room temperature and stir for an additional 4 hours.

• Carefully quench the reaction by pouring it into a vigorously stirred, ice-cold saturated aqueous solution of sodium bicarbonate. Caution: Exothermic reaction and gas evolution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by fractional distillation to obtain fluorocyclohexane.

Protocol 2: Fluorination of Adamantane

This protocol details the fluorination of adamantane at the bridgehead position using the HF/TaF₅ superacid system.

Materials:

• Tantalum pentafluoride (TaF₅)

• Anhydrous hydrogen fluoride (HF)

• Adamantane

• Anhydrous hexane (B92381)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous magnesium sulfate (MgSO₄)

• A Teflon or polyethylene (B3416737) reaction vessel.

Procedure:

• In a Teflon or polyethylene reaction vessel, carefully add Tantalum pentafluoride (10 mol%) to anhydrous hydrogen fluoride at -78 °C. Caution: HF is extremely corrosive and toxic.

• Allow the mixture to stir at -78 °C for 15 minutes to form the superacid system.

• Add a solution of adamantane (1.0 equivalent) in anhydrous hexane dropwise to the superacid mixture.

• Stir the reaction mixture at -78 °C for 1 hour.

• Allow the reaction to slowly warm to 0 °C and stir for an additional 2 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with hexane (3 x 30 mL).

• Combine the organic extracts, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent by rotary evaporation.

• The resulting solid can be purified by sublimation to yield 1-fluoroadamantane.

Mandatory Visualizations

Reaction Workflow: Hydrofluorination of an Alkene

References

• 1. Widely Applicable Hydrofluorination of Alkenes via Bifunctional Activation of Hydrogen Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site‐Selective Late‐Stage Aromatic [18F]Fluorination via Aryl Sulfonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Tantalum Pentafluoride: A Powerful Catalyst in the Synthesis of Fluorinated Hydrocarbons

For Immediate Release

Tantalum pentafluoride (TaF5) is emerging as a potent catalyst in the synthesis of fluorinated hydrocarbons, a critical class of compounds in the pharmaceutical, agrochemical, and materials science sectors. Its strong Lewis acidity enables the activation of various substrates for fluorination reactions, offering pathways to novel and complex fluorinated molecules. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of TaF5 in the synthesis of these valuable compounds.

Key Applications

Tantalum pentafluoride is a versatile catalyst primarily utilized in:

• Hydrofluorination of Unsaturated Hydrocarbons: TaF5, often in conjunction with a fluoride (B91410) source like hydrogen fluoride (HF), catalyzes the addition of HF across double and triple bonds in alkenes and alkynes, respectively. This method provides a direct route to fluoroalkanes and fluoroalkenes.

• Fluorination of Haloalkanes: The catalyst facilitates the exchange of halogen atoms (e.g., chlorine, bromine) with fluorine, a key transformation in the production of various fluorocarbons.

• Friedel-Crafts Fluorination: TaF5 can act as a catalyst in Friedel-Crafts type reactions, enabling the introduction of fluorine onto aromatic rings.

Physicochemical Properties and Safe Handling

Tantalum pentafluoride is a white, crystalline solid that is highly reactive and moisture-sensitive.[1] It sublimes at 229 °C and has a melting point of 96.8 °C.[1] Due to its reactivity with water, which produces corrosive and toxic hydrofluoric acid (HF), all manipulations must be carried out under strictly anhydrous conditions in a glovebox or using Schlenk techniques.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. All equipment must be thoroughly dried before use.

Experimental Protocols

The following protocols are generalized procedures and may require optimization for specific substrates and scales.

Protocol 1: Hydrofluorination of Alkenes

This protocol describes a general procedure for the hydrofluorination of an alkene using TaF5 as a catalyst in the presence of a fluoride source.

Materials:

• Tantalum pentafluoride (TaF5)

• Anhydrous hydrogen fluoride (HF) or a suitable HF donor (e.g., triethylamine (B128534) trihydrofluoride)

• Alkene substrate

• Anhydrous, inert solvent (e.g., dichloromethane, chloroform)

• Reaction vessel (e.g., a pressure-rated vessel made of or lined with a material resistant to HF, such as PTFE)

• Stirring apparatus

• Cooling bath (e.g., dry ice/acetone)

Procedure:

• In a glovebox, charge the reaction vessel with the alkene substrate and the anhydrous solvent.

• Add the desired catalytic amount of TaF5 to the solution.

• Seal the reaction vessel and cool it to a low temperature (e.g., -78 °C) using a cooling bath.

• Carefully and slowly, add the required amount of anhydrous HF to the cooled reaction mixture.

• Allow the reaction mixture to slowly warm to the desired reaction temperature (this may range from low temperatures to room temperature or higher, depending on the substrate).

• Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS, NMR).

• Upon completion, carefully quench the reaction by pouring the mixture into a stirred, cold aqueous solution of a base (e.g., sodium bicarbonate or calcium hydroxide) to neutralize the excess HF and the catalyst. Caution: This step is highly exothermic and should be performed in a well-ventilated fume hood.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, then dry it over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

• Remove the solvent under reduced pressure and purify the crude product by distillation or column chromatography.

Protocol 2: Fluorination of Haloalkanes

This protocol outlines a general method for the fluorine-for-halogen exchange in a haloalkane using TaF5.

Materials:

• Tantalum pentafluoride (TaF5)

• Haloalkane substrate

• Fluoride source (e.g., anhydrous HF, metal fluorides)

• High-pressure autoclave or a sealed reaction vessel

• Heating and stirring apparatus

Procedure:

• In a glovebox, place the haloalkane substrate and the fluoride source into the reaction vessel.

• Add the catalytic amount of TaF5.

• Seal the vessel and, if using HF, introduce it at a low temperature.

• Heat the reaction mixture to the desired temperature and stir for the required time. The reaction conditions can be harsh, often requiring elevated temperatures and pressures.

• After the reaction is complete, cool the vessel to room temperature and carefully vent any excess pressure.

• Work-up the reaction mixture as described in Protocol 1, including a neutralization step and subsequent extraction and purification of the product.

Data Presentation

The efficiency of TaF5-catalyzed fluorination reactions is highly dependent on the substrate and reaction conditions. The following table summarizes representative data from the literature for similar Lewis acid-catalyzed fluorinations, which can serve as a starting point for optimization.

Substrate	Catalyst System	Temperature (°C)	Time (h)	Product	Yield (%)
1-Octene	TaF5 / HF	25	4	2-Fluorooctane	Moderate
Cyclohexene	TaF5 / HF	0 - 25	2	Fluorocyclohexane	Good
1-Chloro-1-phenylethane	TaF5 / HF	50	6	1-Fluoro-1-phenylethane	Moderate
Benzoyl Chloride	TaF5 / KF	100	12	Benzoyl Fluoride	Good

Note: The yields are qualitative descriptions based on general literature for Lewis acid-catalyzed fluorinations and should be experimentally determined for specific reactions.

Logical Workflow for TaF5-Catalyzed Hydrofluorination

Caption: General experimental workflow for TaF5-catalyzed hydrofluorination.

Proposed Catalytic Cycle for Hydrofluorination of an Alkene

Caption: Proposed catalytic cycle for the hydrofluorination of an alkene.

Conclusion

Tantalum pentafluoride is a highly effective but challenging reagent for the synthesis of fluorinated hydrocarbons. Its high reactivity necessitates careful handling and anhydrous conditions. However, its catalytic activity opens up a wide range of possibilities for the introduction of fluorine into organic molecules, making it a valuable tool for researchers in drug discovery and materials science. The protocols and information provided herein serve as a foundation for the exploration and optimization of TaF5-catalyzed fluorination reactions.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for Chemical Vapor Deposition (CVD) of Tantalum Films Using Tantalum Pentafluoride (TaF₅)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the chemical vapor deposition (CVD) of high-purity tantalum (Ta) films using tantalum pentafluoride (TaF₅) as a precursor. The information is tailored for professionals in research and development, with a particular focus on applications in the biomedical field, including medical device coatings and scaffolds for tissue engineering.

Application Notes

Tantalum is a refractory metal renowned for its exceptional corrosion resistance, high biocompatibility, and excellent wear resistance.[1][2] When deposited as a thin film via CVD, it imparts these desirable properties to the surface of a substrate. The use of TaF₅ as a precursor in the CVD process offers a viable method for producing conformal tantalum coatings on complex geometries.[1]

Key Properties of CVD Tantalum Films:

• Biocompatibility and Osteointegration: Tantalum is highly biocompatible and does not elicit adverse reactions when implanted in the human body.[2][3] It promotes cell adhesion, proliferation, and differentiation, making it an ideal material for orthopedic and dental implants.[2][4][5] Porous tantalum structures have been shown to facilitate bone ingrowth, leading to excellent osteointegration and long-term implant stability.[2]

• Corrosion Resistance: A dense, passive oxide layer (Ta₂O₅) naturally forms on the surface of tantalum, providing outstanding protection against corrosion in aggressive environments, including bodily fluids.[6]

• Mechanical Properties: CVD tantalum films can exist in two primary phases: the ductile and desirable alpha (α) phase, and the hard and brittle beta (β) phase.[1][6] The deposition parameters can be tailored to favor the formation of the α-Ta phase, which offers noteworthy ductility.[1]

• Conformality: CVD is a superior technique for coating complex 3D shapes, ensuring a uniform film thickness even on intricate surfaces like those of porous medical implants.[1]

Applications in the Biomedical and Drug Development Fields:

The unique combination of properties makes CVD tantalum films highly suitable for a range of biomedical applications:

• Orthopedic and Dental Implants: Tantalum coatings on traditional implant materials like titanium alloys (e.g., Ti6Al4V) and cobalt-chromium-molybdenum (CoCrMo) alloys can significantly enhance their biocompatibility, wear resistance, and resistance to ion release.[1][2][7]

• Cardiovascular Devices: The hemocompatibility of tantalum makes it a candidate for coating stents and other cardiovascular implants to reduce the risk of thrombosis.[5]

• Scaffolds for Tissue Engineering: The ability to coat porous structures with a biocompatible and osteoconductive material opens up possibilities for creating advanced scaffolds that can support and promote tissue regeneration.

• Drug Delivery: While a less direct application, the porous nature of some tantalum structures could be explored for loading and controlled release of therapeutic agents.

Experimental Protocols

This section provides a detailed protocol for the CVD of tantalum films using TaF₅. The process involves the hydrogen reduction of TaF₅ vapor on a heated substrate.

1. Substrate Preparation:

Proper substrate preparation is critical for achieving good film adhesion and quality. The following is a general procedure for cleaning metallic substrates (e.g., stainless steel, titanium alloys):

• Initial Cleaning: Mechanically remove any large contaminants from the substrate surface.

• Ultrasonic Degreasing: Submerge the substrate in an ultrasonic bath with a suitable solvent (e.g., acetone, followed by isopropanol) for 15-20 minutes to remove organic residues.

• Rinse: Thoroughly rinse the substrate with deionized (DI) water.

• Acid Etching (Optional): To remove native oxide layers and create a more active surface, a brief dip in a suitable acid solution (e.g., dilute hydrofluoric acid for titanium alloys) may be performed. This step must be handled with extreme caution and appropriate safety measures.

• Final Rinse and Drying: Rinse the substrate again with DI water and dry it with a stream of high-purity nitrogen or in a vacuum oven.

• Storage: Store the cleaned substrates in a desiccator or a clean, inert environment until they are loaded into the CVD reactor.

2. CVD Process Protocol:

This protocol outlines the steps for depositing tantalum films in a hot-wall or cold-wall CVD reactor.

• System Preparation:

  • Ensure the CVD reactor is clean and leak-tight.

  • Load the prepared substrates into the reactor.

  • Heat the TaF₅ precursor in its container to a temperature sufficient to achieve a vapor pressure of at least 3 Torr (approximately 83°C to 95°C).[1]

• Pump-Down and Purge:

  • Evacuate the reactor to a base pressure in the range of 10⁻⁵ to 10⁻⁷ Torr to remove atmospheric contaminants.

  • Purge the reactor with a high-purity inert gas (e.g., Argon) several times to further reduce residual oxygen and water vapor.

• Heating:

  • Heat the substrate to the desired deposition temperature, typically in the range of 300°C to 500°C, under a continuous flow of inert gas.[1]

• Deposition:

  • Introduce the reactant gases into the chamber. The key reactants are TaF₅ vapor and hydrogen (H₂). An inert carrier gas like Argon (Ar) is often used to transport the TaF₅ vapor.

  • Control the flow rates of the gases to achieve the desired partial pressures and H₂/TaF₅ ratio.

  • Maintain the substrate temperature and gas flows for the desired deposition time to achieve the target film thickness.

• Cool-Down and Venting:

  • After the deposition is complete, stop the flow of the reactant gases and cool the substrate under a flow of inert gas.

  • Once the reactor has cooled to a safe temperature, vent the chamber with inert gas to atmospheric pressure.

  • Remove the coated substrates.

Quantitative Data

The properties of the deposited tantalum films are highly dependent on the CVD process parameters. The following tables summarize the expected influence of these parameters on key film properties.

Table 1: Influence of Deposition Temperature on Tantalum Film Properties

Deposition Temperature (°C)	Expected Growth Rate	Predominant Phase	Expected Resistivity
300 - 400	Lower	β-Ta (metastable)	Higher (~150 µΩ·cm)[8]
400 - 500	Higher	Mixed α-Ta and β-Ta	Intermediate
> 500	May decrease due to gas phase nucleation	α-Ta (stable)	Lower (~6 µΩ·cm)[8]

Table 2: Influence of H₂/TaF₅ Molar Ratio on Tantalum Film Properties

H₂/TaF₅ Molar Ratio	Expected Deposition Efficiency	Film Purity	Film Morphology
Low	Lower	May contain residual fluorine	May be less dense
Optimal	High	High purity tantalum	Dense, columnar grains
High	May plateau or decrease	High purity tantalum	May affect grain size

Visualizations

Chemical Vapor Deposition Workflow

Caption: A flowchart illustrating the major steps in the CVD of tantalum films.

Chemical Reaction Pathway

Caption: A simplified diagram of the reaction pathway for tantalum CVD from TaF₅.

References

• 1. Medical Industry | CVD Equipment Corporation [cvdequipment.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Tantalum nitride coatings prepared by magnetron sputtering to improve the bioactivity and osteogenic activity for titanium alloy implants - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Tantalum Nitride-Decorated Titanium with Enhanced Resistance to Microbiologically Induced Corrosion and Mechanical Property for Dental Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research Portal [openresearch.surrey.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Atomic Layer Deposition of Tantalum Oxide from Tantalum (V) Fluoride

Introduction

Tantalum oxide (Ta₂O₅) is a high-k dielectric material with a wide range of applications in microelectronics and optics due to its high dielectric constant, high refractive index, and excellent chemical stability. Atomic Layer Deposition (ALD) is an ideal technique for depositing high-quality Ta₂O₅ thin films with precise thickness control and conformality, even on complex 3D structures. While organometallic precursors are now more common, halide precursors such as tantalum pentafluoride (TaF₅) represent an earlier class of reactants for Ta₂O₅ ALD. The use of halide precursors can sometimes lead to the formation of corrosive byproducts, which is a consideration in process development.

Generalized Experimental Protocol for Halide-Based ALD of Ta₂O₅

This protocol outlines a generalized procedure for the deposition of Ta₂O₅ thin films using a tantalum halide precursor (TaX₅, where X=F, Cl) and water (H₂O) in a thermal ALD reactor.

2.1. Substrate Preparation

• Select appropriate substrates (e.g., silicon wafers, glass, or other materials compatible with the process temperature).

• Clean the substrates to remove organic and inorganic contaminants. A common procedure for silicon wafers includes:

  • Sonication in acetone (B3395972) for 10 minutes.

  • Sonication in isopropanol (B130326) for 10 minutes.

  • Rinsing with deionized (DI) water.

  • Drying with a stream of dry nitrogen gas.

  • Optional: A piranha etch (a mixture of sulfuric acid and hydrogen peroxide) or an RCA clean for a pristine surface, followed by a DI water rinse and nitrogen drying.

• Immediately load the cleaned substrates into the ALD reactor to minimize re-contamination.

2.2. ALD Process Parameters

The following table summarizes typical process parameters for halide-based Ta₂O₅ ALD. These parameters should be considered as a starting point for process optimization.

Parameter	Typical Range/Value	Notes
Precursor	Tantalum (V) Fluoride (B91410) (TaF₅)	Solid precursor, requires heating for sufficient vapor pressure.
Co-reactant	Deionized Water (H₂O)
Substrate Temperature	300 - 450 °C	Higher temperatures can promote crystallinity. The process by Hill et al. was reported at 450°C[1].
TaF₅ Source Temperature	80 - 120 °C	Adjust to achieve a stable vapor pressure.
H₂O Source Temperature	Room Temperature	Typically sufficient vapor pressure at room temperature.
Carrier Gas	High-purity Nitrogen (N₂) or Argon (Ar)
TaF₅ Pulse Time	0.5 - 2.0 s	Optimize for saturation of the surface reaction.
N₂ Purge Time (after TaF₅)	5 - 20 s	Sufficiently long to remove unreacted precursor and byproducts.
H₂O Pulse Time	0.1 - 1.0 s	Optimize for saturation of the surface reaction.
N₂ Purge Time (after H₂O)	5 - 20 s	Sufficiently long to remove unreacted co-reactant and byproducts.
Growth Rate	0.3 - 1.0 Å/cycle	Highly dependent on process parameters.

2.3. Deposition Procedure

• Load the prepared substrates into the ALD reactor.

• Pump the reactor down to the desired base pressure.

• Heat the substrate stage and precursor sources to their setpoint temperatures and allow them to stabilize.

• Introduce the carrier gas at the desired flow rate.

• Execute the desired number of ALD cycles based on the target film thickness and the calibrated growth rate. Each cycle consists of the four steps: TaF₅ pulse, N₂ purge, H₂O pulse, and N₂ purge.

• After the deposition is complete, cool down the reactor and substrates under a flow of inert gas.

• Remove the coated substrates for characterization.

Film Characterization

The properties of the deposited Ta₂O₅ films should be characterized to ensure they meet the requirements of the intended application.

Property	Characterization Technique	Typical Values for Ta₂O₅
Thickness and Refractive Index	Spectroscopic Ellipsometry	Refractive Index: 2.0 - 2.2 at 633 nm
Crystallinity	X-ray Diffraction (XRD)	Amorphous as-deposited at lower temperatures, can be crystalline (hexagonal or orthorhombic) at higher temperatures or after annealing.
Surface Morphology and Roughness	Atomic Force Microscopy (AFM)	Smooth, with RMS roughness typically < 1 nm.
Elemental Composition and Purity	X-ray Photoelectron Spectroscopy (XPS)	Stoichiometric Ta₂O₅. Check for fluorine and other impurities.
Dielectric Constant	Capacitance-Voltage (C-V) Measurements on MIM capacitors	20 - 50, depending on crystallinity and process conditions.
Leakage Current and Breakdown Voltage	Current-Voltage (I-V) Measurements on MIM capacitors	Application dependent.

Visualizations

Caption: A diagram of a typical ALD cycle for Ta₂O₅ deposition.

Caption: The experimental workflow from substrate preparation to film characterization.

Caption: A proposed surface reaction pathway for Ta₂O₅ ALD using TaF₅ and H₂O.

References

• 1. ecs.confex.com [ecs.confex.com]

Application Notes and Protocols for Tantalum Pentafluoride in Anti-Reflective Optical Coatings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tantalum pentafluoride (TaF₅) as a precursor for the fabrication of tantalum pentoxide (Ta₂O₅) anti-reflective (AR) optical coatings. The primary deposition method detailed is Atomic Layer Deposition (ALD), a technique that allows for the precise, conformal growth of thin films with atomic-level control, which is critical for high-performance optical coatings.

Introduction to Tantalum Pentoxide Anti-Reflective Coatings

Tantalum pentoxide (Ta₂O₅) is a high-refractive-index material widely used in the optics industry for creating durable and efficient anti-reflective coatings.[1] These coatings are essential for minimizing reflection and maximizing transmission of light in a variety of optical components, including lenses, prisms, and sensors. Ta₂O₅ is favored for its high refractive index (typically around 2.1-2.2 at 550 nm), low absorption in the visible and near-infrared spectra, and excellent chemical and thermal stability.[2][3]

While various physical vapor deposition (PVD) techniques like sputtering and electron beam evaporation are commonly used to deposit Ta₂O₅, chemical vapor deposition (CVD) and, more specifically, Atomic Layer Deposition (ALD) offer superior control over film thickness and conformality, especially on complex topographies.[3][4]

Tantalum Pentafluoride as a Precursor for Ta₂O₅ Deposition

Tantalum pentafluoride (TaF₅) serves as a halogen-based precursor in the ALD process for depositing Ta₂O₅ thin films. The use of TaF₅, in conjunction with a co-reactant such as water (H₂O), allows for the growth of high-quality, crystalline Ta₂O₅ films.[5] This precursor is particularly useful in thermal ALD processes.

Chemical Principle

The ALD process for Ta₂O₅ using TaF₅ and H₂O is based on sequential, self-limiting surface reactions. A typical reaction cycle can be described as follows:

• TaF₅ Pulse: Gaseous TaF₅ is introduced into the reactor chamber and chemisorbs onto the substrate surface.

• Purge: Excess, unreacted TaF₅ is purged from the chamber with an inert gas (e.g., nitrogen or argon).

• H₂O Pulse: Water vapor is introduced into the chamber and reacts with the surface-adsorbed tantalum species to form tantalum oxide and hydrofluoric acid (HF) as a byproduct.

• Purge: Excess water vapor and the HF byproduct are purged from the chamber.

This cycle is repeated to build the Ta₂O₅ film layer by layer, allowing for precise thickness control.

Quantitative Data for Ta₂O₅ Thin Films

The properties of Ta₂O₅ thin films are highly dependent on the deposition parameters. While specific data for the TaF₅ precursor process is limited in publicly available literature, the following table summarizes typical properties of Ta₂O₅ films grown by ALD using various precursors, which can serve as a benchmark.

Parameter	Value	Deposition Method & Precursor	Wavelength (for optical properties)
Refractive Index (n)	2.1 - 2.24	ALD (various precursors)	550 - 633 nm
Extinction Coefficient (k)	~0 (in the visible range)	ALD (various precursors)	Visible Spectrum
Growth per Cycle (GPC)	0.6 - 1.1 Å/cycle	ALD (various precursors)	N/A
Band Gap	3.8 - 4.3 eV	ALD (various precursors)	N/A
Deposition Temperature	200 - 450 °C	ALD (various precursors)	N/A

Experimental Protocols

Safety Precautions for Handling Tantalum Pentafluoride

Tantalum pentafluoride is a corrosive and moisture-sensitive solid. Strict safety protocols must be followed during handling.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., neoprene), safety goggles, a face shield, and a lab coat. Work in a well-ventilated fume hood.

• Handling: Handle TaF₅ in an inert atmosphere (e.g., a glovebox) to prevent reaction with moisture. Use dry, clean tools and containers.

• Storage: Store TaF₅ in a tightly sealed container in a cool, dry, and well-ventilated area, away from water and moisture.

• Spills: In case of a spill, cover with a dry absorbent material and collect into a suitable container for disposal. Do not use water.

• First Aid: In case of contact with eyes or skin, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air.

Substrate Preparation

Proper substrate preparation is crucial for achieving good adhesion and uniformity of the AR coating.

• Cleaning: The substrate (e.g., silicon wafer, glass lens) should be thoroughly cleaned to remove any organic and particulate contamination. A standard cleaning procedure may include:

  • Ultrasonic cleaning in acetone (B3395972) for 10-15 minutes.

  • Ultrasonic cleaning in isopropyl alcohol (IPA) for 10-15 minutes.

  • Rinsing with deionized (DI) water.

  • Drying with a stream of dry nitrogen gas.

• Surface Activation (Optional): For some substrates, a plasma treatment (e.g., oxygen or argon plasma) can be used to activate the surface and improve precursor adsorption.

Atomic Layer Deposition of Ta₂O₅ using TaF₅

This protocol is a representative procedure based on available literature for ALD of metal oxides. Specific parameters should be optimized for the particular ALD reactor and desired film properties.

• System Preparation:

  • Load the cleaned substrate into the ALD reactor.

  • Heat the reactor to the desired deposition temperature (e.g., 450 °C).

  • Heat the TaF₅ precursor to a temperature that provides sufficient vapor pressure for deposition (this will depend on the specific ALD system and should be determined experimentally).

• Deposition Cycle:

  • TaF₅ Pulse: Pulse TaF₅ into the reactor for a predetermined time (e.g., 0.5 - 2.0 seconds). The pulse length should be long enough to saturate the substrate surface.

  • Purge: Purge the reactor with an inert gas (e.g., N₂) for a sufficient time to remove all non-adsorbed TaF₅ (e.g., 5 - 20 seconds).

  • H₂O Pulse: Pulse water vapor into the reactor (e.g., 0.1 - 1.0 seconds).

  • Purge: Purge the reactor with the inert gas to remove unreacted water and the HF byproduct (e.g., 5 - 20 seconds).

• Film Growth: Repeat the deposition cycle until the desired film thickness is achieved. The thickness can be monitored in-situ using ellipsometry or calculated based on the known growth per cycle.

Post-Deposition Annealing

Post-deposition annealing can be performed to improve the optical and structural properties of the Ta₂O₅ film.[5][6][7]

• Procedure: Anneal the coated substrate in a tube furnace or rapid thermal annealing (RTA) system.

• Atmosphere: The annealing can be performed in air, oxygen, or an inert atmosphere.

• Temperature and Time: Typical annealing temperatures range from 400 °C to 800 °C for 30 to 60 minutes.[5][7] The optimal conditions will depend on the desired film properties. Annealing at higher temperatures can induce crystallization of the film.[6]

Characterization of the Anti-Reflective Coating

Several techniques can be used to characterize the properties of the deposited Ta₂O₅ AR coating:

• Thickness and Refractive Index: Spectroscopic ellipsometry is the primary technique for measuring the film thickness and determining the refractive index and extinction coefficient over a range of wavelengths.

• Optical Performance: A UV-Vis-NIR spectrophotometer is used to measure the reflectance and transmittance spectra of the coated substrate to evaluate the effectiveness of the AR coating.

• Structural Properties: X-ray diffraction (XRD) can be used to determine the crystallinity of the film (amorphous or crystalline).

• Surface Morphology: Atomic force microscopy (AFM) provides information about the surface roughness of the coating.

• Chemical Composition: X-ray photoelectron spectroscopy (XPS) can be used to verify the stoichiometry of the Ta₂O₅ film and detect any impurities.

Visualizations

Caption: Experimental workflow for producing and characterizing Ta₂O₅ anti-reflective coatings using ALD.

Caption: Relationship between ALD parameters and the resulting Ta₂O₅ coating properties.

References

• 1. refractiveindex.info [refractiveindex.info]
• 2. avsconferences.org [avsconferences.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. iof.fraunhofer.de [iof.fraunhofer.de]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. d-nb.info [d-nb.info]

Application Notes and Protocols for Tantalum Pentafluoride in High-Capacity Capacitor Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of materials for high-capacity capacitors using Tantalum Pentafluoride (TaF₅). The protocols focus on two key areas: the fabrication of high-purity tantalum pentoxide (Ta₂O₅) thin films as a high-k dielectric material via Atomic Layer Deposition (ALD), and the synthesis of tantalum oxyfluoride nanoparticles as a potential high-rate supercapacitor electrode material.

Application Note 1: Synthesis of Ta₂O₅ Dielectric Thin Films via Atomic Layer Deposition (ALD)

Tantalum pentoxide (Ta₂O₅) is a highly sought-after material for dielectric layers in high-capacity capacitors, including Dynamic Random Access Memory (DRAM), owing to its high dielectric constant, excellent thermal stability, and chemical inertness.[1][2][3] Atomic Layer Deposition (ALD) is an ideal technique for depositing Ta₂O₅ films due to its ability to produce highly conformal, uniform, and pinhole-free layers with precise thickness control at the atomic level.[4] While various precursors exist, halide-based precursors like Tantalum Pentafluoride (TaF₅) were used in the early development of Ta₂O₅ ALD.[1] This protocol outlines the synthesis of Ta₂O₅ thin films using TaF₅ and water (H₂O) as co-reactants.

Logical Workflow for ALD of Ta₂O₅

Caption: Workflow for Atomic Layer Deposition of Ta₂O₅.

Experimental Protocol: ALD of Ta₂O₅

1. Precursor Handling and Safety:

• Tantalum Pentafluoride (TaF₅) is a solid precursor that is highly reactive and moisture-sensitive. All handling must be performed in an inert atmosphere (e.g., a glovebox) to prevent premature reaction and contamination.

• Specialized precursor delivery systems designed for solid precursors with low volatility are required. These systems typically involve heating the precursor vessel to generate sufficient vapor pressure for delivery to the ALD reactor.

2. Substrate Preparation:

• Substrates (e.g., silicon wafers, or conductive layers like TaN or TiN for Metal-Insulator-Metal capacitor structures) should be thoroughly cleaned to remove organic and particulate contamination.[5]

• A standard RCA clean or piranha etch followed by a deionized water rinse and nitrogen drying is recommended for silicon substrates. A brief dip in dilute hydrofluoric acid (HF) may be used to remove the native oxide layer immediately before loading into the reactor.

3. ALD Process Parameters:

• ALD Reactor: A hot-wall flow-type ALD reactor is suitable for this process.

• Precursors:

  • Tantalum Precursor: Tantalum (V) Fluoride (B91410) (TaF₅)

  • Oxygen Source: Deionized Water (H₂O)

• Deposition Temperature: An ALD temperature window should be established. A typical starting point for halide-based tantalum ALD is in the range of 250-375°C.[1][5]

• Precursor Temperature: TaF₅ should be heated to a temperature that provides a stable vapor pressure (e.g., 80-120°C, specific temperature depends on the delivery system design).

• Carrier Gas: High-purity nitrogen (N₂) or argon (Ar) gas.

• Pulse Sequence (One Cycle):

  • TaF₅ Pulse: 0.5 - 2.0 seconds

  • N₂ Purge: 5.0 - 15.0 seconds

  • H₂O Pulse: 0.5 - 2.0 seconds

  • N₂ Purge: 5.0 - 15.0 seconds

• Number of Cycles: The final film thickness is controlled by the number of ALD cycles. The growth rate must be empirically determined but is typically in the range of 0.1 to 1.1 Å/cycle for Ta₂O₅ ALD processes.[2][4] For a 10 nm film, approximately 100-1000 cycles would be required.

4. Post-Deposition Annealing (Optional):

• As-deposited films are typically amorphous.[4]

• To improve film density, reduce defects, and potentially increase the dielectric constant, a post-deposition anneal can be performed.

• Annealing is typically done in an oxygen or N₂O atmosphere at temperatures between 600°C and 800°C.[3] However, for some applications, avoiding crystallization is desirable to prevent leakage current pathways.[3]

5. Characterization:

• Thickness and Refractive Index: Ellipsometry.

• Crystallinity: X-ray Diffraction (XRD).

• Composition and Purity: X-ray Photoelectron Spectroscopy (XPS).

• Electrical Properties: Fabricate Metal-Insulator-Metal (MIM) capacitor structures by depositing top metal electrodes (e.g., Pt, Al) via sputtering or evaporation. Measure capacitance-voltage (C-V) and current-voltage (I-V) characteristics to determine the dielectric constant, breakdown field, and leakage current density.

Data Presentation: Ta₂O₅ Dielectric Properties

The following table summarizes typical electrical and physical properties for high-quality Ta₂O₅ thin films deposited via ALD, which are the target values for the synthesis protocol described.

Property	Typical Value Range	Reference(s)
Dielectric Constant (k)	22 - 46	[1][2]
Leakage Current Density	< 1 x 10⁻⁷ A/cm² at 1 MV/cm	[1]
Breakdown Electric Field	> 4 MV/cm	[1]
Growth Per Cycle (GPC)	0.6 - 1.1 Å/cycle	[2][4]
As-Deposited Morphology	Amorphous	[4]
Band Gap	~4.1 eV	[1]

Application Note 2: Synthesis of Tantalum Oxyfluoride Nanoparticles for High-Rate Electrodes

Transition metal oxyfluorides are emerging as promising electrode materials for energy storage devices, including batteries and supercapacitors.[6] The incorporation of fluorine into the metal oxide lattice can enhance electrochemical performance. This protocol describes a method for synthesizing tantalum oxyfluoride (TaOₓFᵧ) nanoparticles, which could serve as a high-capacity, high-rate electrode material in a supercapacitor. The synthesis involves the fluorination of a Ta₂O₅ precursor using a fluorine source in a high-temperature process.

Logical Workflow for Nanoparticle Synthesis

Caption: Synthesis of Tantalum Oxyfluoride Nanoparticles.

Experimental Protocol: Tantalum Oxyfluoride Nanoparticles

This protocol is adapted from a method using Spark Plasma Sintering (SPS) for rapid fluorination.[6]

1. Materials and Precursors:

• Tantalum (V) Oxide (Ta₂O₅) powder, high purity.

• Fluorinating Agent: Polytetrafluoroethylene (PTFE / Teflon) powder or scrap.

• Graphite (B72142) die and plungers for SPS.

2. Synthesis Procedure:

• Precursor Mixing: Combine Ta₂O₅ powder and PTFE powder in a desired molar ratio. The ratio will determine the final stoichiometry of the tantalum oxyfluoride (e.g., Ta₃O₇F or TaO₂F).

• Homogenization: Mix the powders thoroughly using a ball mill to ensure a homogeneous precursor mixture.

• Spark Plasma Sintering (SPS):

  • Load the mixed powder into a graphite die.

  • Place the die assembly into the SPS chamber.

  • Evacuate the reaction chamber and apply an initial compressive pressure.

  • Heat the sample rapidly (e.g., 50°C/min) to a target temperature of ~600°C.

  • Hold at the target temperature for a short duration (e.g., 5-10 minutes) to allow the fluorination reaction to complete.[6]

  • Cool the sample down to room temperature.

• Product Collection: Carefully extract the resulting nanoparticle powder from the die.

3. Electrode Fabrication for Supercapacitor Testing:

• Slurry Preparation: Prepare a slurry by mixing the synthesized tantalum oxyfluoride nanoparticles (active material, ~80 wt%), a conductive agent (e.g., carbon black, ~10 wt%), and a binder (e.g., polyvinylidene fluoride - PVDF, ~10 wt%) in a suitable solvent (e.g., N-methyl-2-pyrrolidone - NMP).

• Coating: Coat the slurry onto a current collector (e.g., carbon cloth or nickel foam) and dry in a vacuum oven at ~80-120°C to remove the solvent.

• Cell Assembly: Assemble a symmetric supercapacitor cell in a coin cell configuration (e.g., CR2032) using two identical electrodes, a separator, and a suitable electrolyte (e.g., an aqueous solution like 1M H₂SO₄ or a non-aqueous electrolyte).

4. Electrochemical Characterization:

• Perform Cyclic Voltammetry (CV), Galvanostatic Charge-Discharge (GCD), and Electrochemical Impedance Spectroscopy (EIS) to evaluate the supercapacitor performance.

Data Presentation: Tantalum Oxyfluoride Electrode Performance

The following table presents potential performance metrics for tantalum-based oxyfluoride materials when used as electrodes in energy storage applications. These are target values based on the enhanced properties expected from fluorination.

Property	Expected Value / Characteristic	Reference(s)
Electrode Type	Pseudocapacitive Anode	[6]
Specific Capacitance	High, due to Faradaic reactions	[6]
Rate Capability	Superior to Ta₂O₅	[6]
Cycling Stability	Good long-term performance	[6]
Charge Transfer Kinetics	Enhanced by F⁻ incorporation	[6]

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. nbdl.yonsei.ac.kr [nbdl.yonsei.ac.kr]
• 3. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 4. avsconferences.org [avsconferences.org]
• 5. ecs.confex.com [ecs.confex.com]
• 6. researchgate.net [researchgate.net]

Tantalum Pentafluoride: Application Notes and Protocols for Semiconductor Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Tantalum pentafluoride (TaF₅) is a important inorganic precursor in the semiconductor industry, primarily utilized in the deposition of high-performance thin films.[1] Its volatility and reactivity make it a key component in advanced fabrication processes, including Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD).[2][3] These techniques are instrumental in creating essential components for modern microelectronics, such as high-k dielectrics, diffusion barriers, and capacitor layers.[4][5][6]

Key Applications in Semiconductor Manufacturing

Tantalum pentafluoride's primary role in semiconductor manufacturing is as a precursor for the deposition of various tantalum-based thin films. These films are integral to the performance and reliability of integrated circuits.

• High-k Dielectrics: Tantalum oxide (Ta₂O₅), derived from TaF₅, is a high-dielectric-constant (high-k) material used to replace traditional silicon dioxide gate dielectrics.[3][7] This allows for further miniaturization of transistors by increasing gate capacitance without significant leakage currents.[3]

• Diffusion Barriers: Tantalum nitride (TaN) films, deposited using TaF₅, serve as effective diffusion barriers for copper interconnects.[2] They prevent the diffusion of copper into the surrounding silicon, which would otherwise compromise device performance and reliability.[2]

• Capacitors: Tantalum oxide thin films are also crucial in the manufacturing of high-performance capacitors for applications such as Dynamic Random-Access Memory (DRAM).[4][6]

• Tantalum Silicide Films: TaF₅ is also a precursor for the formation of tantalum silicide (TaSiₓ) thin films, which are valued for their low resistance and high-temperature stability.[8]

Experimental Protocols

The following protocols are synthesized from various sources to provide a comprehensive guide for the deposition of tantalum-based thin films using tantalum pentafluoride.

Protocol 1: Chemical Vapor Deposition (CVD) of Tantalum Nitride (TaNₓ) Films

This protocol outlines the general procedure for depositing conformal tantalum nitride films, which are effective as diffusion barriers for copper.[2]

Objective: To deposit a high-quality, conformal TaNₓ film on a substrate.

Materials:

• Tantalum pentafluoride (TaF₅) precursor

• Substrate (e.g., silicon wafer)

• Process gases: Nitrogen (N₂), Hydrogen (H₂), Argon (Ar), Helium (He)[2]

Equipment:

• Chemical Vapor Deposition (CVD) reactor with a heated chamber and substrate holder[2]

• Precursor delivery system[2]

• Gas flow controllers

• Vacuum system

Procedure:

• Place the substrate into the CVD reactor chamber.

• Evacuate the chamber to the desired base pressure.

• Heat the substrate to a temperature in the range of 300°C to 500°C.[2]

• Heat the TaF₅ precursor to a temperature sufficient for vaporization and delivery into the chamber.

• Introduce the TaF₅ vapor into the chamber.

• Introduce the process gas containing nitrogen (e.g., a mixture of N₂ and H₂) into the chamber.[2]

• Initiate the deposition process. This can be either a thermal CVD process or a Plasma-Enhanced CVD (PECVD) process.[2]

• After the desired film thickness is achieved, stop the precursor and process gas flows.

• Cool down the substrate under an inert gas flow.

• Remove the substrate from the chamber.

Protocol 2: Low-Pressure Chemical Vapor Deposition (LPCVD) of Tantalum Silicide (TaSiₓ)

This protocol describes the deposition of tantalum silicide thin films using TaF₅ and difluorosilylene (SiF₂) as precursors.

Objective: To grow polycrystalline TaSiₓ thin films on a substrate.

Materials:

• Tantalum pentafluoride (TaF₅) precursor

• Difluorosilylene (SiF₂) precursor

• Substrate (e.g., Si(111), SiO₂, graphite)

Equipment:

• Hot-wall Low-Pressure Chemical Vapor Deposition (LPCVD) reactor

• Precursor vaporization and delivery systems

• Vacuum system

• Temperature controllers

Procedure:

• Place the substrate in the LPCVD reactor.

• Evacuate the system to a base pressure of approximately 10⁻² Pa.

• Heat the reactor and SiF₂ generation chamber to their respective desired temperatures.

• Vaporize the TaF₅ precursor at approximately 150°C and introduce it into the reactor.

• Introduce the SiF₂ gas into the reactor.

• Maintain the substrate deposition temperature between 150°C and 300°C.

• Continue the deposition for the desired duration (e.g., 2 hours).

• After deposition, stop the precursor flows and cool the system under vacuum or inert gas.

• (Optional) Anneal the deposited thin films at 800°C under an Argon atmosphere.

Quantitative Data

The following tables summarize key quantitative data related to the use of tantalum pentafluoride in semiconductor manufacturing.

Precursor	Melting Point (°C)	Boiling Point (°C)
Tantalum Pentafluoride (TaF₅)	97	230
Tantalum Pentachloride (TaCl₅)	216	242
Tantalum Pentabromide (TaBr₅)	265	349

Table 1: Thermodynamic Properties of Tantalum Halide Precursors.[2]

Film Type	Deposition Method	Substrate Temperature (°C)	Precursors	Key Properties
TaNₓ	CVD / PECVD	300 - 500	TaF₅, N₂, H₂	Good diffusion barrier to copper, low resistivity, high conformality.[2]
TaSiₓ	LPCVD	150 - 300	TaF₅, SiF₂	Polycrystalline structure, low deposition temperature.
Ta₂O₅	ALD	150 - 300	PDMAT, H₂O	Amorphous, high-k dielectric, uniform thickness.[3][9]
Ta₂O₅	RF Sputtering	300	Tantalum Target, Ar/O₂	High dielectric constant (≈25-30), good thermal stability.[7]

Table 2: Summary of Deposition Processes and Film Properties.

Visualizations

Experimental Workflows

Caption: Workflow for CVD/PECVD of Tantalum Nitride (TaNₓ).

Caption: Workflow for LPCVD of Tantalum Silicide (TaSiₓ).

Safety and Handling

Tantalum pentafluoride is a corrosive and moisture-sensitive material that requires careful handling.

• General Precautions: Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[10][11] Work in a well-ventilated area, preferably under a chemical fume hood.[10]

• Storage: Store TaF₅ in a tightly sealed container in a dry, cool, and well-ventilated place.[10] It is moisture-sensitive and reacts with water to liberate hydrogen fluoride.[1]

• Spills: In case of a spill, cover the material with a dry, inert absorbent material (e.g., sand or vermiculite) and transfer it to a suitable container for disposal.[1][12] Avoid creating dust.[10]

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[10]

  • Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing. Seek medical attention.[10]

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[10]

  • Ingestion: Do NOT induce vomiting. Drink plenty of water. Seek immediate medical attention.[10]

Disclaimer: The information provided is for research and informational purposes only. Always consult the specific Safety Data Sheet (SDS) for tantalum pentafluoride and follow all institutional safety protocols.

References

• 1. gelest.com [gelest.com]
• 2. US20020013051A1 - CVD of tantalum and tantalum nitride films from tantalum halide precursors - Google Patents [patents.google.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. 利用できないコンテンツ [sigmaaldrich.com]
• 7. Modulation of Electrical Properties of RF Sputtered Tantalum Oxide Based Thin Films for High-k dielectric Applications - ethesis [ethesis.nitrkl.ac.in]
• 8. Chemical vapour deposition of tantalum silicide thin films from difluorosilylene and tantalum halides - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. avsconferences.org [avsconferences.org]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. fishersci.com [fishersci.com]
• 12. admatinc.com [admatinc.com]

The Role of Tantalum Pentafluoride (TaF5) in High-Performance Electronic Components: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of Tantalum Pentafluoride (TaF5) in the fabrication of high-performance electronic components. TaF5 is a versatile inorganic compound that serves as a key precursor and processing agent in advanced semiconductor manufacturing. Its primary applications include its use as a fluorine source in Atomic Layer Deposition (ALD) for thin-film growth and as a dopant to enhance the performance of memory devices.

Application 1: Fluorine Doping in Tantalum Pentoxide (Ta₂O₅) Resistive RAM (ReRAM)

The introduction of fluorine into the tantalum pentoxide (Ta₂O₅) switching layer of Resistive Random-Access Memory (ReRAM) devices significantly enhances their performance and reliability. Fluorine doping, which can be achieved during the deposition process, passivates oxygen vacancies, which are critical to the resistive switching mechanism. This passivation leads to more stable and reproducible device characteristics.

Data Presentation: Performance Enhancement of Fluorine-Doped Ta₂O₅ ReRAM

The following table summarizes the quantitative improvements observed in fluorine-doped Ta₂O₅ ReRAM devices compared to their undoped counterparts.

Performance Metric	Undoped Ta₂O₅ ReRAM	Fluorine-Doped Ta₂O₅ ReRAM
Set/Reset Voltages	< 1 V	< 1 V[1][2]
Pulse Endurance	< 100,000 cycles	> 1,000,000 cycles[3]
Resistance State Overlap (LRS/HRS)	~75%	~2%[3]
Data Retention	Not specified	Minimum of 2 years (estimated)[2]
Switching Memory Window	Standard	Increased[1][2]
Resistive State Stability	Less stable	More stable in DC and pulsed cycles[1]

Experimental Protocol: Fabrication and Characterization of Fluorine-Doped Ta₂O₅ ReRAM

This protocol outlines a general procedure for the fabrication and testing of fluorine-doped Ta₂O₅ ReRAM devices.

1. Substrate Preparation:

• Begin with a standard silicon wafer with a bottom electrode, for example, TiN/Ti/SiO₂/Si.
• Clean the substrate using a standard cleaning procedure (e.g., RCA clean) to remove organic and inorganic contaminants.

2. Tantalum Oxide Deposition and Fluorine Doping:

• Deposit the Ta₂O₅ thin film using a suitable deposition technique such as Atomic Layer Deposition (ALD) or sputtering.
• For in-situ fluorine doping during ALD: Introduce a fluorine-containing precursor, such as TaF5, in specific cycles during the Ta₂O₅ deposition. The ratio of doping cycles to standard Ta₂O₅ cycles can be varied to control the fluorine concentration.
• For ex-situ fluorine doping: After the deposition of the Ta₂O₅ film, the film can be exposed to a fluorine plasma treatment.

3. Top Electrode Deposition:

• Deposit the top electrode (e.g., Platinum or Titanium Nitride) through a shadow mask using techniques like e-beam evaporation or sputtering to define the device area.

4. Electrical Characterization:

• Perform current-voltage (I-V) sweeps using a semiconductor parameter analyzer to characterize the resistive switching behavior (Set and Reset voltages, memory window).
• Conduct endurance testing by applying a series of voltage pulses to determine the number of switching cycles the device can withstand.
• Evaluate data retention by monitoring the resistance of the high-resistance state (HRS) and low-resistance state (LRS) over time at elevated temperatures.

Signaling Pathway: Mechanism of Performance Enhancement in Fluorine-Doped ReRAM

The improvement in ReRAM performance upon fluorine doping is attributed to the passivation of oxygen vacancies within the Ta₂O₅ film.

Caption: Logical flow of fluorine doping in Ta₂O₅ ReRAM.

Application 2: TaF5 as a Fluorine Precursor in Atomic Layer Deposition (ALD)

TaF5 is an effective fluorine source for the ALD of metal fluoride (B91410) thin films, which are used in optical coatings and as insulating layers in electronic devices. A key advantage of TaF5 is its volatility and reactivity at moderate temperatures.

Experimental Protocol: ALD of Magnesium Fluoride (MgF₂) Thin Films using TaF5

This protocol details the deposition of MgF₂ thin films using TaF5 and a magnesium precursor, Mg(thd)₂ (magnesium bis(2,2,6,6-tetramethyl-3,5-heptanedionate)).

1. ALD Reactor and Precursor Setup:

• Utilize a flow-type ALD reactor.
• Heat the TaF5 precursor to a temperature sufficient for adequate vapor pressure (e.g., 80-100 °C).
• Heat the Mg(thd)₂ precursor to its sublimation temperature (e.g., 180-200 °C).
• Maintain the substrate at the desired deposition temperature, typically within the ALD window of 225-400 °C.

2. ALD Cycle:

• The ALD process consists of sequential pulses of the precursors separated by inert gas purges (e.g., Nitrogen). A typical ALD cycle for MgF₂ is as follows:

• Mg(thd)₂ Pulse: Introduce Mg(thd)₂ vapor into the reactor for a specified time (e.g., 2.0 seconds) to allow for self-limiting adsorption on the substrate surface.
• Purge: Purge the reactor with an inert gas (e.g., N₂) for a set duration (e.g., 1.0 second) to remove any unreacted Mg(thd)₂ and byproducts.
• TaF5 Pulse: Introduce TaF5 vapor into the reactor for a specified time (e.g., 1.0 second) to react with the adsorbed magnesium-containing species, forming MgF₂.
• Purge: Purge the reactor with the inert gas (e.g., 1.0 second) to remove unreacted TaF5 and volatile reaction byproducts.

3. Film Deposition and Characterization:

• Repeat the ALD cycle until the desired film thickness is achieved. The growth rate is typically in the range of 0.8-1.1 Å/cycle depending on the deposition temperature.
• Characterize the deposited films using techniques such as X-ray diffraction (XRD) for crystallinity, ellipsometry for thickness and refractive index, and atomic force microscopy (AFM) for surface morphology.

Data Presentation: Properties of ALD-Grown MgF₂ Films using TaF5

Deposition Temperature (°C)	Growth Rate (Å/cycle)	Refractive Index (@ 580 nm)	Permittivity
225-250	~1.1	1.36 - 1.38	-
300	~1.0	1.36 - 1.38	5.0
325-350	~0.8	1.36 - 1.38	-
400	~0.4	1.36 - 1.38	-

Data sourced from studies on ALD of MgF₂ using TaF₅.

Experimental Workflow: Atomic Layer Deposition of MgF₂

The following diagram illustrates the sequential nature of the ALD process for depositing MgF₂ thin films.

Caption: Workflow for the ALD of MgF₂ using TaF₅.

References

• 1. avsconferences.org [avsconferences.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. hwpi.harvard.edu [hwpi.harvard.edu]

Application Notes and Protocols: Tantalum Pentafluoride as a Dopant in Photocatalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tantalum pentafluoride (TaF₅) as a dopant in photocatalysis. The information compiled from recent scientific literature is intended to guide researchers in synthesizing, characterizing, and evaluating the performance of TaF₅-doped photocatalytic materials. Detailed experimental protocols and quantitative data are presented to facilitate the replication and advancement of these methods.

Introduction to Tantalum Doping in Photocatalysis

Doping semiconductor photocatalysts, such as titanium dioxide (TiO₂) and hematite (B75146) (α-Fe₂O₃), with metal ions is a widely adopted strategy to enhance their photocatalytic efficiency. Tantalum (Ta) doping, in particular, has shown promise in improving charge separation, extending light absorption into the visible spectrum, and increasing the overall photoactivity of these materials. The introduction of Ta⁵⁺ ions into the crystal lattice of a semiconductor can create defects and alter the electronic band structure, leading to more efficient generation and utilization of photo-generated electron-hole pairs. Tantalum pentafluoride (TaF₅) serves as a viable precursor for introducing tantalum into photocatalytic materials.

Effects of Tantalum Doping on Photocatalyst Properties

Tantalum doping has been demonstrated to significantly enhance the photoelectrochemical (PEC) performance of photocatalysts. For instance, a 2% tantalum-doped hematite photoanode fabricated at 500 °C exhibited a photoactivity approximately 32 times higher than that of pure hematite under visible light.[1] This improvement is attributed to several factors, including:

• Enhanced Conductivity: Tantalum doping can increase the electrical conductivity of the photocatalyst, which facilitates the transport of charge carriers and reduces recombination.[1]

• Improved Charge Carrier Separation: The presence of tantalum dopants can create a built-in electric field that promotes the separation of photogenerated electrons and holes, thereby increasing their lifetime and availability for redox reactions.[2]

• Modified Band Gap: Tantalum doping can reduce the band gap energy of the photocatalyst, allowing it to absorb a broader range of the solar spectrum, including visible light.[2]

• Favorable Crystal Growth: Doping with tantalum has been shown to induce preferential growth along specific crystal planes that exhibit better conductivity.[1]

Quantitative Data Summary

The following tables summarize key quantitative data reported in the literature for tantalum-doped photocatalysts.

Table 1: Performance Enhancement of Tantalum-Doped Hematite (α-Fe₂O₃)

Parameter	Undoped α-Fe₂O₃	2% Ta-Doped α-Fe₂O₃	Reference
Photoactivity Improvement	1x	~32x	[1]
Fabrication Temperature	500 °C	500 °C	[1]
Dopant Precursor	-	Tantalum salts (e.g., TaCl₅, TaF₅)	[3]

Table 2: Properties of Tantalum-Doped Titanium Dioxide (TiO₂)

Property	Undoped TiO₂	Ta-Doped TiO₂	Reference
Band Gap Energy	~3.2 eV (Anatase)	Reduced	[2]
Crystal Structure	Anatase	Anatase (Ta doping can prevent anatase-to-rutile transition)	[2]
Grain Size	-	<20 nm (annealed at ≥673 K)	[2]
Surface Area	15 m²/g	61.3 m²/g (for GO-TiO₂)	[4]

Experimental Protocols

This section provides detailed protocols for the synthesis of tantalum-doped photocatalysts and the subsequent measurement of their photocatalytic activity and properties.

Synthesis of TaF₅-Doped TiO₂ Nanoparticles via Sol-Gel Method

This protocol is adapted from general sol-gel methods for doped TiO₂.

Materials:

• Titanium (IV) isopropoxide (TTIP)

• Tantalum pentafluoride (TaF₅)

• Ethanol (absolute)

• Hydrochloric acid (HCl)

• Deionized water

Procedure:

• Precursor Solution A: In a beaker, dissolve the desired amount of TaF₅ in absolute ethanol. The molar ratio of Ta to Ti should be carefully calculated to achieve the target doping concentration (e.g., 1-5 mol%).

• Precursor Solution B: In a separate beaker, mix titanium (IV) isopropoxide (TTIP) with absolute ethanol.

• Hydrolysis: Slowly add Solution A to Solution B under vigorous stirring.

• Peptization: Add a few drops of concentrated HCl to the mixture to act as a peptizing agent and continue stirring for 2 hours to form a stable sol.

• Gelation: Allow the sol to age at room temperature for 24-48 hours until a gel is formed.

• Drying: Dry the gel in an oven at 80-100 °C for 12 hours to remove the solvent.

• Calcination: Calcine the dried powder in a muffle furnace at a specified temperature (e.g., 450-500 °C) for 2-4 hours to obtain the crystalline TaF₅-doped TiO₂ nanoparticles.

Synthesis of TaF₅-Doped Hematite (α-Fe₂O₃) Photoanode via Hydrothermal Method

This protocol is based on general hydrothermal methods for doped hematite photoanodes.

Materials:

• Iron (III) chloride hexahydrate (FeCl₃·6H₂O)

• Tantalum pentafluoride (TaF₅)

• Sodium nitrate (B79036) (NaNO₃)

• Hydrochloric acid (HCl)

• Fluorine-doped tin oxide (FTO) coated glass substrates

• Deionized water

Procedure:

• Cleaning of Substrate: Clean the FTO glass substrates by sonicating in acetone, ethanol, and deionized water for 15 minutes each, and then dry under a stream of nitrogen.

• Precursor Solution: Prepare an aqueous solution containing FeCl₃·6H₂O (e.g., 0.15 M), NaNO₃ (e.g., 1 M), and the desired amount of TaF₅ to achieve the target doping concentration. Adjust the pH of the solution to ~1.5 with HCl.

• Hydrothermal Reaction: Place the cleaned FTO substrates into a Teflon-lined stainless-steel autoclave filled with the precursor solution. The FTO conductive side should face down. Seal the autoclave and heat it at 100 °C for 4-6 hours.

• Washing and Drying: After cooling to room temperature, remove the substrates, rinse them thoroughly with deionized water, and dry them in air.

• Annealing: Anneal the substrates in a muffle furnace at a high temperature (e.g., 500-650 °C) for 2 hours to form the crystalline TaF₅-doped α-Fe₂O₃ nanostructure on the FTO glass.

Characterization Protocols

The band gap energy of the doped photocatalyst can be determined from its UV-Vis diffuse reflectance spectrum using a Tauc plot.

• Obtain the diffuse reflectance spectrum of the powder sample using a UV-Vis spectrophotometer equipped with an integrating sphere.

• Convert the reflectance (R) data to the Kubelka-Munk function, F(R) = (1-R)² / 2R.

• Plot (F(R)hν)ⁿ versus the photon energy (hν), where 'n' is 2 for a direct band gap semiconductor (like TiO₂) and 1/2 for an indirect band gap semiconductor.

• Extrapolate the linear portion of the Tauc plot to the x-axis (where (F(R)hν)ⁿ = 0) to determine the band gap energy (Eg).

The specific surface area of the photocatalyst powder is measured by nitrogen adsorption-desorption isotherms using the Brunauer-Emmett-Teller (BET) method.

• Degas the sample under vacuum at a specified temperature (e.g., 150-300 °C) for several hours to remove any adsorbed contaminants.

• Measure the nitrogen adsorption-desorption isotherm at 77 K.

• Calculate the specific surface area from the linear part of the BET plot.

The photocatalytic activity can be evaluated by monitoring the degradation of an organic dye, such as Rhodamine B (RhB), under light irradiation.

• Suspension Preparation: Disperse a known amount of the photocatalyst (e.g., 50 mg) in an aqueous solution of Rhodamine B (e.g., 100 mL, 10 mg/L).

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption equilibrium between the photocatalyst and the dye.

• Photocatalytic Reaction: Irradiate the suspension with a light source (e.g., a xenon lamp with a UV cutoff filter for visible light).

• Sampling and Analysis: At regular time intervals, withdraw aliquots of the suspension and centrifuge to remove the photocatalyst particles.

• Concentration Measurement: Measure the absorbance of the supernatant at the characteristic wavelength of Rhodamine B (around 554 nm) using a UV-Vis spectrophotometer.

• Degradation Efficiency Calculation: Calculate the degradation efficiency using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] × 100, where C₀ is the initial concentration and Cₜ is the concentration at time 't'.

For photoanode materials, photocurrent measurements are crucial to evaluate their photoelectrochemical performance.

• Electrochemical Cell Setup: Use a three-electrode electrochemical cell with the TaF₅-doped photoanode as the working electrode, a platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCl or SCE). Use a suitable electrolyte (e.g., 1 M NaOH).

• Linear Sweep Voltammetry (LSV): Measure the current-voltage (I-V) characteristics of the photoanode under both dark and illuminated conditions (e.g., AM 1.5G simulated sunlight). The difference in current between illumination and dark is the photocurrent.

• Chopped Light Measurement: Measure the transient photocurrent response by periodically chopping the light source to observe the rise and decay of the photocurrent.

EIS is used to investigate the charge transfer and recombination processes at the semiconductor-electrolyte interface.

• Use the same three-electrode setup as for photocurrent measurements.

• Apply a DC bias potential and a small amplitude AC sinusoidal voltage over a range of frequencies (e.g., 100 kHz to 0.1 Hz).

• Record the impedance data and plot it as a Nyquist plot (Z'' vs. Z').

• Fit the data to an equivalent circuit model to extract parameters such as charge transfer resistance and capacitance, which provide insights into the charge carrier dynamics.

Visualizations

Signaling Pathways and Mechanisms

Caption: General mechanism of photocatalysis on a TaF₅-doped semiconductor.

Experimental Workflows

Caption: Workflow for the synthesis of TaF₅-doped photocatalysts.

Caption: Workflow for characterization and performance evaluation.

Conclusion

Doping with tantalum pentafluoride presents a promising avenue for enhancing the performance of semiconductor photocatalysts. The protocols and data presented in these application notes provide a foundation for researchers to explore the synthesis and application of these advanced materials. Further optimization of doping concentrations, synthesis parameters, and material combinations will be crucial for developing highly efficient photocatalysts for various applications, including environmental remediation and solar energy conversion.

References

• 1. particletechlabs.com [particletechlabs.com]
• 2. sciforum.net [sciforum.net]
• 3. Electronic Structure And Linear Optical Properties Of Ta-Doped TiO2 | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 4. Hydrothermal synthesis of hematite nanoparticles doped with (Ti and Sn) and deposition on FTO [jamt.ir]

Technical Notes & Optimization

Technical Support Center: Handling and Storage of Tantalum Pentafluoride (TaF₅)

This guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling and storage of moisture-sensitive Tantalum pentafluoride (TaF₅).

Frequently Asked Questions (FAQs)

Q1: What is Tantalum pentafluoride and why is it considered moisture-sensitive?

A1: Tantalum pentafluoride (TaF₅) is a white, crystalline solid that is a versatile reagent in various chemical syntheses, including as a catalyst for alkylation, isomerization, and fluorination reactions.[1][2] It is highly reactive and reacts violently with water and moisture, a process called hydrolysis.[1][3] This reaction produces toxic and highly corrosive hydrofluoric acid (HF) gas and tantalum oxyfluoride species.[1] Therefore, strict moisture-free conditions are imperative when handling and storing TaF₅.

Q2: What are the primary hazards associated with Tantalum pentafluoride?

A2: The main hazards of TaF₅ stem from its reactivity with moisture and its corrosive nature. Key hazards include:

• Corrosivity: It causes severe burns to the skin, eyes, and respiratory tract.[3][4]

• Toxicity: Upon contact with moisture, it generates hydrofluoric acid (HF), which is highly toxic and can cause delayed, severe tissue damage.[1][5]

• Inhalation Hazard: Inhaling TaF₅ dust or the HF gas it produces can lead to irritation of the respiratory tract, coughing, headaches, nausea, and in severe cases, bronchitis and interstitial pneumonia.[5]

• Reactivity: It reacts with strong bases, oxidizing agents, and reducing agents.[1]

Q3: What are the recommended storage conditions for Tantalum pentafluoride?

A3: To maintain its integrity and ensure safety, Tantalum pentafluoride must be stored under the following conditions:

• Inert Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere such as argon or nitrogen.[3][6]

• Dry Environment: The storage area must be cool and dry, away from any sources of moisture.[3][6]

• Ventilation: Store in a well-ventilated area.[7]

• Incompatible Materials: Keep away from strong bases, water, and oxidizing agents.[8]

Q4: What personal protective equipment (PPE) is required when working with Tantalum pentafluoride?

A4: A comprehensive set of personal protective equipment is mandatory when handling TaF₅:

• Eye and Face Protection: Chemical worker's goggles and a face shield are essential. Contact lenses should not be worn.[5]

• Gloves: Use rubber, neoprene, or nitrile gloves.[5]

• Protective Clothing: Wear suitable protective clothing to prevent skin contact.[3]

• Respiratory Protection: If there is a risk of exceeding exposure limits or when dust is generated, an air-supplied or acid gas respirator is required.[5][9]

• Emergency Equipment: An eyewash station and emergency shower must be readily available.[5]

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving Tantalum pentafluoride.

Problem	Possible Cause	Troubleshooting Steps
White fumes or a pungent odor are observed when opening the TaF₅ container.	Exposure to atmospheric moisture.	1. Immediately move the container to a fume hood with high-flow ventilation for corrosive gases.[1]2. Ensure all subsequent handling is performed under a dry, inert atmosphere (e.g., in a glove box).[1]3. Before next use, purge all transfer lines and equipment with a dry inert gas.[1]
The TaF₅ powder appears clumpy or has a different color (not off-white).	The material has likely been compromised by moisture, leading to hydrolysis.	1. Do not use the compromised material as it may lead to unpredictable results and increased hazards.2. Dispose of the material according to hazardous waste regulations.[1]3. Review your storage and handling procedures to identify and rectify the source of moisture contamination.
Inconsistent or poor reaction yields when using TaF₅ as a catalyst.	1. Contamination of the TaF₅ with moisture.2. Incompatibility of reaction solvents or reagents with TaF₅.3. Improper reaction setup allowing atmospheric moisture to enter.	1. Use a fresh, properly stored container of TaF₅.2. Ensure all solvents and reagents are anhydrous.3. Use oven-dried glassware and perform the reaction under a continuous positive pressure of an inert gas.[10]
Corrosion or degradation of experimental apparatus.	Use of incompatible materials.	1. Immediately and safely discontinue the experiment.2. Use equipment made from or lined with compatible materials such as nickel, monel, or PTFE.[1]3. Consult material compatibility charts before setting up new experiments.

Experimental Protocols

Protocol 1: Handling and Transfer of Tantalum Pentafluoride in an Inert Atmosphere Glove Box

Objective: To safely transfer a measured amount of TaF₅ from its storage container to a reaction vessel.

Materials:

• Tantalum pentafluoride in a sealed container

• Inert atmosphere glove box with an argon or nitrogen supply

• Spatula and weighing paper (or a compatible weighing boat)

• Analytical balance inside the glove box

• Reaction vessel (oven-dried)

• Appropriate PPE (gloves compatible with the glove box)

Procedure:

• Ensure the glove box atmosphere is dry and has a low oxygen concentration (typically <1 ppm H₂O and O₂).

• Introduce the sealed container of TaF₅, the oven-dried reaction vessel, spatula, and weighing paper into the glove box antechamber.

• Evacuate and refill the antechamber with the inert gas for the recommended number of cycles.

• Transfer the items from the antechamber into the main glove box chamber.

• Allow the items to acclimate to the glove box atmosphere for at least 30 minutes.

• Carefully open the TaF₅ container inside the glove box.

• Using the spatula, dispense the desired amount of TaF₅ onto the weighing paper on the analytical balance.

• Record the weight.

• Carefully transfer the weighed TaF₅ into the reaction vessel.

• Tightly seal the reaction vessel.

• Securely close the main TaF₅ container.

• The reaction vessel can now be used for the experiment within the glove box or carefully removed for external reactions, ensuring it remains sealed from the atmosphere.

Protocol 2: Emergency Response for a Small Spill of Tantalum Pentafluoride

Objective: To safely manage and clean up a small spill of TaF₅.

Materials:

• Absorbent, inert material (e.g., sand, vermiculite)

• Sealable container for hazardous waste

• Appropriate PPE (full-face respirator with acid gas cartridge, chemical resistant gloves, protective clothing)

• Plastic or other compatible scoop/spatula

Procedure:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area. Ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

• Wear Appropriate PPE: Don the required personal protective equipment before attempting to clean the spill.

• Contain the Spill: Cover the spill with an absorbent, inert material to prevent the powder from becoming airborne.[5]

• Collect the Material: Carefully scoop the mixture of TaF₅ and absorbent material into a designated, sealable container for hazardous waste.[6]

• Decontaminate the Area: Wipe the spill area with a damp cloth (if material compatibility allows and appropriate for neutralizing the resulting HF). Be aware that this will generate hydrofluoric acid. Follow established procedures for HF decontamination.

• Dispose of Waste: All contaminated materials, including PPE, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[4][5]

• Seek Medical Attention: If there was any personal exposure, seek immediate medical attention.[5]

Visual Guides

Caption: Key considerations for the safe storage and handling of Tantalum pentafluoride.

Caption: Troubleshooting workflow for inconsistent experimental results with TaF₅.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. TANTALUM PENTAFLUORIDE | 7783-71-3 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chemos.de [chemos.de]
• 5. gelest.com [gelest.com]
• 6. Tantalum Fluoride - ESPI Metals [espimetals.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. ehs.umich.edu [ehs.umich.edu]

Technical Support Center: Tantalum Pentafluoride (TaF5) Powder

This guide provides essential safety information, handling procedures, and emergency protocols for researchers, scientists, and drug development professionals working with Tantalum pentafluoride (TaF5) powder.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Tantalum pentafluoride powder?

A1: Tantalum pentafluoride powder is a corrosive and moisture-sensitive material. Its primary hazards include:

• Corrosivity: It causes severe skin burns and eye damage.[1][2]

• Toxicity: It is harmful if swallowed, in contact with skin, or inhaled.[2]

• Reaction with Water: It reacts with water or moisture to produce hydrofluoric acid (HF), which is highly corrosive and toxic.[3][4]

• Inhalation Hazard: Inhalation of dust can irritate the respiratory tract, and overexposure may lead to severe complications like bronchitis and pneumonia.[3]

Q2: What personal protective equipment (PPE) is mandatory when handling Tantalum pentafluoride powder?

A2: A comprehensive PPE setup is crucial. This includes:

• Eye and Face Protection: Chemical worker's goggles and a face shield are required. Do not wear contact lenses.[3]

• Gloves: Wear rubber, neoprene, or nitrile gloves.[3]

• Respiratory Protection: Use a NIOSH-approved air-supplied or acid gas respirator, especially if exposure limits are exceeded.[3][5]

• Protective Clothing: Wear a lab coat, apron, or chemical-resistant coveralls.[6]

Q3: How should I properly store Tantalum pentafluoride powder?

A3: Store the powder in a cool, dry, well-ventilated area in a tightly sealed container.[5][7] It is crucial to protect it from moisture and water.[2][3][7] The storage area should be designated for corrosive materials.[7] Handle and store it under an inert gas like argon.[5] Do not store in glass containers.[8]

Q4: What materials are incompatible with Tantalum pentafluoride?

A4: Avoid contact with the following:

• Water and moisture[2][3][4][7]

• Strong bases[4][7]

• Strong oxidizing agents[4][7]

• Acids[5]

Q5: How do I dispose of Tantalum pentafluoride waste?

A5: Dispose of waste material through a licensed hazardous waste facility.[4] For spills, cover the material with an absorbent, non-combustible material like dry sand or vermiculite, and transfer it to a suitable container for disposal.[3][6] Ensure compliance with all local, state, and federal regulations.[5]

Troubleshooting Guides

Problem: I observe fumes or an acrid odor during my experiment.

• Possible Cause: This may indicate a reaction with moisture in the air, releasing irritating or toxic fumes, including hydrogen fluoride.[3]

• Solution:

  • Immediately ensure your local exhaust ventilation is functioning correctly.

  • If safe to do so, check that your experimental setup is properly sealed and under an inert atmosphere.

  • If the fumes are significant, evacuate the immediate area and follow your institution's emergency procedures.

  • Always handle Tantalum pentafluoride in a chemical fume hood.[7]

Problem: The Tantalum pentafluoride powder has changed color or appears clumpy.

• Possible Cause: The powder is off-white in its pure form.[3] A change in appearance could indicate hydration or contamination, which can alter its reactivity.

• Solution:

  • Do not use the material if you suspect it is contaminated.

  • Review your storage procedures to ensure the container is tightly sealed and stored in a dry environment.[8]

  • Always handle the powder in a glove box or under a dry, inert atmosphere to prevent moisture absorption.[6]

Problem: Accidental skin or eye contact has occurred.

• Immediate Action:

  • Skin Contact: Immediately brush off any solid material, then flush the affected area with copious amounts of water, followed by washing with soap and water.[3][5] Remove all contaminated clothing.[1] Seek immediate medical attention.[5] Be aware that tissue damage or irritation may be delayed.[3]

  • Eye Contact: Immediately flush the eyes with flowing water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1][2]

  • Note to Physician: Tantalum pentafluoride reacts with water to form hydrofluoric acid. Treatment with calcium gluconate may be necessary.[3]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	TaF₅	[3]
Molecular Weight	275.94 g/mol	[3]
Appearance	Off-white powder	[3]
Odor	Acrid odor of hydrogen fluoride	[3]
Melting Point	96-97 °C	[3]
Boiling Point	229-230 °C	[3]
Specific Gravity	4.74	[3]
Solubility in Water	Reacts	[3]

Experimental Protocols

Handling Protocol:

• Preparation: Before handling, ensure an emergency eyewash and shower are readily available.[3] Prepare your workspace within a chemical fume hood or a glove box with an inert atmosphere.[6][7]

• Personal Protective Equipment (PPE): Don the required PPE, including chemical goggles, face shield, acid-gas respirator, and compatible gloves (rubber, neoprene, or nitrile).[3]

• Dispensing: Use spark-proof tools and equipment to handle the powder. Avoid creating dust.[9]

• Experimentation: Conduct all procedures within the controlled environment of the fume hood or glove box.

• Post-Handling: Tightly seal the container after use.[5] Decontaminate the work area and any equipment used. Wash hands and any exposed skin thoroughly.[2][5]

Visual Workflow for Safe Handling

Caption: Logical workflow for the safe handling of Tantalum pentafluoride powder.

References

• 1. chemos.de [chemos.de]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. gelest.com [gelest.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Tantalum Fluoride - ESPI Metals [espimetals.com]
• 6. admatinc.com [admatinc.com]
• 7. fishersci.com [fishersci.com]
• 8. TANTALUM PENTAFLUORIDE - Safety Data Sheet [chemicalbook.com]
• 9. Tantalum Powder - ESPI Metals [espimetals.com]

Technical Support Center: Inert Atmosphere Techniques for Tantalum(V) Fluoride (TaF5)

Welcome to the technical support center for handling Tantalum(V) Fluoride (B91410) (TaF5) under inert atmosphere conditions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for the safe and effective use of this highly reactive reagent.

Frequently Asked Questions (FAQs)

Q1: What is Tantalum(V) Fluoride (TaF5) and why does it require an inert atmosphere?

A1: Tantalum(V) Fluoride (TaF5) is a white to off-white crystalline powder with the chemical formula TaF5.[1][2] It is a powerful Lewis acid and a versatile catalyst used in various chemical syntheses, including Friedel-Crafts reactions, isomerization, and alkylation.[2][3] TaF5 is extremely sensitive to moisture. It readily reacts with water, even atmospheric humidity, in a process called hydrolysis. This reaction produces highly corrosive and toxic hydrofluoric acid (HF) and tantalum oxyfluorides (e.g., TaOF3, TaO2F).[1][2][3][4] To prevent this degradation and ensure the integrity of your experiments, all handling of TaF5 must be performed under a dry, inert atmosphere, such as nitrogen or argon.

Q2: What are the primary hazards associated with TaF5?

A2: The main hazards of TaF5 are:

• Corrosivity: It causes severe skin burns and eye damage upon contact.[5]

• Toxicity: It is harmful if swallowed, in contact with skin, or inhaled.[5]

• Hydrofluoric Acid (HF) Formation: Its reaction with moisture produces HF, which is highly toxic and corrosive, causing severe burns that may not be immediately painful.[4]

• Respiratory Irritation: Inhalation of TaF5 dust or its decomposition products can cause severe irritation to the respiratory tract.[4]

Q3: What are the basic requirements for a laboratory space where TaF5 will be handled?

A3: The laboratory should be equipped with either a glovebox or a Schlenk line to maintain an inert atmosphere. A chemical fume hood is also essential for certain procedures and for waste handling. Standard personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile, neoprene), safety goggles, a face shield, and a lab coat, must be worn at all times.[4] An eyewash station and safety shower should be readily accessible.

Troubleshooting Guide

Problem	Possible Cause	Solution
White TaF5 powder appears clumpy, off-white, or has a glassy/crusty surface.	Partial hydrolysis due to exposure to trace moisture. The off-white appearance can be due to the formation of tantalum oxyfluorides.[1][2][3]	The material may not be suitable for reactions sensitive to protic impurities. For less sensitive applications, the material can be used with the understanding that the active TaF5 concentration is reduced. For high-purity requirements, sublimation under high vacuum can be attempted to purify the TaF5.
A reaction catalyzed by TaF5 is sluggish or fails to proceed.	1. Deactivated catalyst: The TaF5 may have been compromised by moisture or other impurities in the reagents or solvents. 2. HF Inhibition: Trace amounts of HF, a byproduct of hydrolysis, may be interfering with the catalytic cycle of the Friedel-Crafts reaction.[6][7][8]	1. Ensure all solvents and reagents are rigorously dried and degassed before use. Use freshly opened, high-purity TaF5. 2. Consider adding a non-nucleophilic proton scavenger to the reaction mixture if trace HF is suspected.
Inconsistent results between batches of a TaF5-mediated reaction.	Variable quality of TaF5: The purity of TaF5 can vary between suppliers and even between lots from the same supplier.	Purchase high-purity TaF5 (e.g., 99.9%) from a reputable supplier and, if possible, analyze the material for purity before use. Store the material under strictly anhydrous conditions.
Pressure buildup in a sealed reaction vessel.	Reaction with trace water: Hydrolysis of TaF5 can produce gaseous HF, leading to an increase in pressure.	Ensure all glassware is thoroughly dried before use. If pressure buildup is a concern, do not completely seal the reaction vessel; use a system that allows for pressure release, such as a bubbler connected to the inert gas line.
Difficulty in transferring TaF5 powder.	Static electricity: The fine powder can be affected by static, making it difficult to weigh and transfer accurately.	Use an anti-static gun or ionizer inside the glovebox. Handle the powder gently to minimize aerosolization.

Quantitative Data

Physical and Chemical Properties of TaF5

Property	Value
Molecular Weight	275.94 g/mol [1]
Appearance	White to off-white crystalline powder[1][2]
Melting Point	96.8 °C[9]
Boiling Point	229.5 °C[9]
Density	4.74 g/cm³[2]

Vapor Pressure of TaF5

Temperature (°C)	Pressure (Torr)
80	1[1]
103.5	10[1]
161.2	100[1]

Solubility of TaF5

Solvent	Solubility
Water	Decomposes[1][3]
Diethyl ether	Soluble[1][3]
Carbon disulfide	Slightly soluble[1][3]
Carbon tetrachloride	Soluble[1]
Chloroform	Soluble[1]
Acetic acid	Slightly soluble[1]
Ethanol	Slightly soluble[1]
Acetonitrile	Soluble (forms adducts)
Tetrahydrofuran (THF)	Soluble (forms adducts)

Material Compatibility

Material	Compatibility with TaF5
Glass (Borosilicate)	Good (when dry)
Polytetrafluoroethylene (PTFE)	Excellent[10][11][12][13][14]
Perfluoroalkoxy (PFA)	Excellent[15][16][17][18][19]
Polypropylene	Poor (can be attacked)
Viton® (FKM)	Good to Excellent (depending on the specific grade and temperature)[20][21][22][23][24]
Kalrez® (FFKM)	Excellent (highly resistant to a wide range of chemicals)[25][26][27][28][29]
Hydrocarbon Grease	Not Recommended (can be reactive)
Silicone Grease	Not Recommended (can be reactive)
Fluorinated Grease (e.g., Krytox®)	Recommended

Experimental Protocols

Protocol 1: Weighing and Transferring TaF5 in a Glovebox

This protocol assumes a well-maintained glovebox with an inert atmosphere (O₂ and H₂O levels <1 ppm).

Materials:

• TaF5 in its original container

• Spatula

• Weighing paper or glass vial

• Analytical balance (inside the glovebox)

• Reaction flask

• Anti-static gun (optional)

Procedure:

• Introduce the sealed container of TaF5, a clean and dry spatula, weighing paper/vial, and the reaction flask into the glovebox antechamber.

• Purge the antechamber with inert gas for the recommended number of cycles.

• Transfer all items into the main glovebox chamber.

• Allow the items to sit in the glovebox atmosphere for at least 30 minutes to ensure any residual atmospheric contaminants are removed.

• Place the weighing paper or vial on the analytical balance and tare it.

• Carefully open the TaF5 container.

• Using the spatula, transfer the desired amount of TaF5 to the weighing paper/vial. If static is an issue, use an anti-static gun on the container and weighing vessel.

• Record the mass of the TaF5.

• Carefully add the weighed TaF5 to the reaction flask. A powder funnel may be used to aid the transfer.

• Seal the reaction flask and the original TaF5 container.

Protocol 2: Adding TaF5 to a Reaction using a Schlenk Line

This protocol is for adding TaF5 to a reaction flask that is already attached to a Schlenk line and under an inert atmosphere.

Materials:

• TaF5

• Solid addition tube with a sidearm or a Schlenk tube

• Reaction flask with a solvent under an inert atmosphere

• Schlenk line with inert gas (e.g., argon or nitrogen)

• Grease for joints (fluorinated grease is recommended)

Procedure:

• In a glovebox, weigh the desired amount of TaF5 and place it into a solid addition tube.

• Seal the solid addition tube and transfer it out of the glovebox.

• Connect the solid addition tube to a port on the Schlenk line.

• Evacuate and backfill the solid addition tube with inert gas three times.

• Ensure a positive flow of inert gas is coming out of the reaction flask by slightly opening it to the bubbler.

• Quickly remove the stopper from a side neck of the reaction flask and replace it with the solid addition tube containing the TaF5.

• Rotate the solid addition tube to add the TaF5 powder to the reaction mixture.

• Once the addition is complete, remove the solid addition tube and replace the stopper on the reaction flask, all while maintaining a positive flow of inert gas.

Visualizations

Diagram 1: Glovebox Workflow for TaF5 Handling

Diagram 2: Troubleshooting Failed TaF5 Reactions

Spill and Waste Management

Spill Cleanup Procedure:

• Evacuate and Ventilate: If a spill occurs outside of an inert atmosphere, evacuate the immediate area and ensure good ventilation.

• Wear Appropriate PPE: At a minimum, wear chemical-resistant gloves, safety goggles, a face shield, and a lab coat. For large spills, a respirator with an acid gas cartridge may be necessary.

• Contain the Spill: Cover the spill with an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels directly on the spill.

• Neutralize (with caution): Slowly and carefully add a neutralizing agent such as calcium hydroxide (B78521) (slaked lime) or sodium bicarbonate to the contained spill. This reaction can be exothermic, so proceed with caution.

• Collect the Waste: Once neutralized, carefully scoop the mixture into a clearly labeled, sealed container for hazardous waste.

• Decontaminate the Area: Wipe the spill area with a damp cloth, and then clean with soap and water.

Waste Disposal Protocol:

• Segregate Waste: All materials contaminated with TaF5, including empty containers, weighing paper, and disposable labware, should be considered hazardous waste.

• Neutralization of Bulk Waste:

  • In a well-ventilated fume hood, behind a blast shield, slowly add the TaF5 waste to a large volume of cold water or an ice bath to dissipate the heat of hydrolysis.

  • Slowly add a slurry of calcium hydroxide or sodium bicarbonate to the acidic solution while stirring.

  • Monitor the pH and continue adding the neutralizing agent until the pH is between 6 and 8.

  • Allow the mixture to cool to room temperature.

• Collection and Labeling:

  • Transfer the neutralized slurry into a designated, properly labeled hazardous waste container.

  • Label the container clearly as "Hazardous Waste: Tantalum and Fluoride compounds."

• Disposal: Arrange for pickup and disposal by your institution's environmental health and safety department. Do not dispose of TaF5 waste down the drain.[11][13]

References

• 1. TANTALUM PENTAFLUORIDE | 7783-71-3 [chemicalbook.com]
• 2. TANTALUM PENTAFLUORIDE CAS#: 7783-71-3 [m.chemicalbook.com]
• 3. TANTALUM PENTAFLUORIDE | 7783-71-3 [amp.chemicalbook.com]
• 4. gelest.com [gelest.com]
• 5. Tantalum pentafluoride | F5Ta | CID 82218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Development of Fluorous Lewis Acid-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. theses.gla.ac.uk [theses.gla.ac.uk]
• 8. mt.com [mt.com]
• 9. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 10. calpaclab.com [calpaclab.com]
• 11. foxxlifesciences.in [foxxlifesciences.in]
• 12. calpaclab.com [calpaclab.com]
• 13. labdepotinc.com [labdepotinc.com]
• 14. Chemical resistance, PTFE | Materials | Polyfluor [polyfluor.nl]
• 15. PFA (Perfluoroalkoxy) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 16. Chemical Compatibility – Fluoropolymer Liners | Entegris [entegris.com]
• 17. treborintl.com [treborintl.com]
• 18. lorric.com [lorric.com]
• 19. Chemical resistance, PFA | Materials | Polyfluor [polyfluor.nl]
• 20. calpaclab.com [calpaclab.com]
• 21. Viton® – Chemical Compatibility Chart [blog.darwin-microfluidics.com]
• 22. tym.co.uk [tym.co.uk]
• 23. foxxlifesciences.in [foxxlifesciences.in]
• 24. viton.com [viton.com]
• 25. dymseal.com [dymseal.com]
• 26. parrinst.com [parrinst.com]
• 27. qnityelectronics.com [qnityelectronics.com]
• 28. daemar.com [daemar.com]
• 29. aceglass.com [aceglass.com]

Technical Support Center: Purification of Tantalum Pentafluoride (TaF5)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tantalum pentafluoride (TaF5). The following information addresses common issues encountered during the purification of TaF5 from prevalent impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial Tantalum pentafluoride (TaF5)?

A1: The most common impurities in TaF5 are tantalum oxyfluorides and moisture.[1] Niobium is also a frequent metallic impurity due to its chemical similarity to tantalum and their coexistence in nature.[2][3][4]

Q2: Why is it crucial to remove these impurities?

A2: Impurities can significantly impact the performance of TaF5 in sensitive applications. For instance, in catalysis, trace amounts of water can lead to the formation of hydrofluoric acid (HF), which can alter reaction pathways and corrode equipment.[1] In semiconductor manufacturing, metallic impurities can affect the electronic properties of thin films.

Q3: What are the primary methods for purifying TaF5?

A3: The main purification techniques for TaF5 include:

• Sublimation (Vacuum Fractionation): This is a common and effective method for removing non-volatile impurities like tantalum oxyfluorides and other metal fluorides.[1]

• Solvent Extraction: This technique is particularly useful for separating tantalum from niobium.[2][3][4][5][6]

• Zone Refining: This method is employed for achieving ultra-high purity levels, especially for semiconductor applications.[7][8][9][10]

Q4: How can I verify the purity of my TaF5 sample after purification?

A4: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for determining trace metallic impurities in TaF5, with detection limits in the parts-per-billion (ppb) range.[11][12][13][14] For non-metallic impurities like oxygen, inert gas fusion analysis can be used.

Troubleshooting Guides

Issue 1: Product degradation and HF formation during handling and purification.

Cause: Tantalum pentafluoride is extremely sensitive to moisture and readily hydrolyzes to form tantalum oxyfluorides and highly corrosive hydrofluoric acid (HF).[1]

Solution:

• Strict Anhydrous and Inert Atmosphere: All handling and purification procedures must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.

• Pre-drying of Equipment: All glassware and equipment must be rigorously dried before use, for example, by oven-drying at high temperatures and cooling under vacuum.

• Use of Dry Solvents: If solvents are used, they must be thoroughly dried and deoxygenated.

Issue 2: Incomplete removal of niobium impurities.

Cause: Niobium and tantalum have very similar chemical properties, making their separation challenging.[2][4]

Solution:

• Solvent Extraction Optimization: The efficiency of solvent extraction depends on factors like the choice of solvent, pH of the aqueous phase, and contact time. Methyl isobutyl ketone (MIBK) and Cyanex® 923 are commonly used extractants.[2][3][4][5][6]

• Multi-stage Extraction: Performing multiple extraction steps will significantly improve the separation efficiency.

Issue 3: Low yield after sublimation.

Cause: Sublimation parameters such as temperature, pressure, and the temperature gradient are not optimized.

Solution:

• Temperature Control: Carefully control the sublimation temperature to ensure a steady rate of sublimation without decomposition of the TaF5. The sublimation temperature of TaF5 is around 229 °C.[1]

• Vacuum Level: A high vacuum is necessary to facilitate sublimation at a lower temperature, which can help prevent thermal decomposition.

• Cold Finger Temperature: Ensure the condensing surface (cold finger) is sufficiently cold to efficiently trap the sublimed TaF5.

Quantitative Data on Purification Efficiency

The following table summarizes the reported purity levels achieved with different purification methods.

Purification Method	Impurity Removed/Target Purity	Achieved Purity/Efficiency	Reference
Solvent Extraction (using Cyanex® 923)	Niobium from Tantalum	97.3% for Tantalum salt, 98.5% for Niobium oxide	[3][5]
Sublimation (Vacuum Fractionation)	Non-volatile impurities	High-purity product suitable for semiconductor or catalytic grade	[1]
ICP-MS Analysis	Trace metallic impurities	Detection limits in the ppb range	[11][12][13][14]

Experimental Protocols

Protocol 1: Purification of TaF5 by Sublimation

Objective: To remove non-volatile impurities from TaF5.

Materials:

• Crude Tantalum pentafluoride

• Sublimation apparatus (glass tube with a cold finger)

• High-vacuum pump

• Heating mantle or tube furnace

• Inert gas supply (Argon or Nitrogen)

• Glovebox or Schlenk line

Procedure:

• Inside a glovebox, load the crude TaF5 into the bottom of the sublimation apparatus.

• Assemble the sublimation apparatus, ensuring all joints are well-sealed.

• Connect the apparatus to a Schlenk line or transfer it to a high-vacuum line.

• Evacuate the apparatus to a high vacuum (e.g., 10^-5 to 10^-6 torr).

• Begin circulating a coolant (e.g., cold water or a cryogen) through the cold finger.

• Slowly heat the bottom of the apparatus using a heating mantle or tube furnace to the sublimation temperature of TaF5 (around 229 °C).

• The TaF5 will sublime and deposit as pure crystals on the cold finger.

• Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Backfill the apparatus with an inert gas.

• Transfer the apparatus back into the glovebox and carefully scrape the purified TaF5 crystals from the cold finger into a clean, dry container.

Protocol 2: Separation of Tantalum and Niobium by Solvent Extraction

Objective: To separate tantalum from niobium impurities. This protocol is adapted from methods used for processing tantalum ores.

Materials:

• Crude TaF5 containing niobium impurities

• Hydrofluoric acid (HF) solution

• Sulfuric acid (H2SO4)

• Organic solvent (e.g., Methyl isobutyl ketone - MIBK)

• Separatory funnel

• pH meter

• Ammonium (B1175870) hydroxide (B78521) (for precipitation)

Procedure:

• Leaching: In a fume hood with appropriate safety precautions for handling HF, dissolve the crude TaF5 in a mixture of hydrofluoric acid and sulfuric acid. This creates an aqueous phase containing tantalum and niobium as fluoride (B91410) complexes.[2][3][4]

• Extraction:

  • Transfer the aqueous solution to a separatory funnel.

  • Add an equal volume of the organic solvent (MIBK).

  • Shake the funnel vigorously for several minutes to ensure thorough mixing of the two phases.

  • Allow the layers to separate. Tantalum has a higher affinity for the organic phase and will be preferentially extracted.

• Separation: Carefully drain the lower aqueous phase, which is now enriched in niobium.

• Stripping (Back-extraction):

  • To recover the tantalum from the organic phase, add a dilute aqueous solution (e.g., dilute H2SO4 or water) to the separatory funnel.

  • Shake the funnel to transfer the tantalum back into the aqueous phase.

• Precipitation: The tantalum can then be precipitated from the aqueous solution as tantalum hydroxide by adding ammonium hydroxide.

• Calcination: The tantalum hydroxide precipitate can be filtered, washed, and calcined to obtain pure tantalum pentoxide (Ta2O5), which can be re-fluorinated if TaF5 is the desired final product.

Visualizations

Caption: Workflow for the purification of TaF5 by sublimation.

Caption: Workflow for separating Tantalum from Niobium impurities.

Caption: Troubleshooting logic for common TaF5 purification issues.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Recovery of niobium and tantalum by solvent extraction from Sn–Ta–Nb mining tailings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recovery of niobium and tantalum by solvent extraction from Sn–Ta–Nb mining tailings - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. Zone melting - Wikipedia [en.wikipedia.org]
• 9. britannica.com [britannica.com]
• 10. Research Status of High-Purity Metals Prepared by Zone Refining - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determination of Trace Rare Earth Impurities in Tantalum Pentaoxide by Electrothermal Vaporization ICP-MS Using in situ Volatilization for Matrix Removal [at-spectrosc.com]
• 13. pacificbiolabs.com [pacificbiolabs.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Sublimation of Tantalum Pentafluoride (TaF₅)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of Tantalum Pentafluoride (TaF₅) via sublimation.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the sublimation of TaF₅.

Issue 1: Low or No Yield of Sublimed TaF₅

Potential Cause	Troubleshooting Steps
Insufficient Temperature	Gradually increase the temperature of the heating mantle. Monitor the sample closely for any signs of sublimation. Note that the sublimation point of TaF₅ is approximately 229-230°C at ambient pressure.[1]
System Leak / Inadequate Vacuum	Ensure all joints and seals in your sublimation apparatus are airtight. Check the vacuum pump for proper function and ensure the pressure is sufficiently low, as reduced pressure lowers the sublimation temperature.[2]
Incorrect Condenser Temperature	The cold finger or condenser surface must be cold enough to allow for the efficient deposition of TaF₅ vapor. Ensure a continuous flow of a suitable coolant (e.g., cold water or a dry ice/acetone slurry).
Sample Decomposition	If the temperature is too high, the sample may decompose. Observe for any changes in the color of the residue. If decomposition is suspected, lower the sublimation temperature and improve the vacuum.

Issue 2: Product Contamination (Discolored or Impure TaF₅)

Potential Cause	Troubleshooting Steps
Moisture in the System	TaF₅ is extremely sensitive to moisture and will hydrolyze to form tantalum oxyfluorides and hydrofluoric acid.[1] All glassware and components must be rigorously dried before use (e.g., oven-dried and cooled under an inert atmosphere). The starting material should also be handled in a dry environment (e.g., a glovebox).
Non-volatile Impurities Carried Over	This can happen if the heating is too rapid, causing sputtering of the crude material onto the condenser. Heat the sample slowly and evenly. A plug of dry, degassed glass wool placed above the sample can help prevent mechanical transfer.
Sublimation of Volatile Impurities	If impurities have a similar vapor pressure to TaF₅, a fractional sublimation may be necessary. This involves carefully controlling the temperature gradient along the sublimation apparatus to selectively condense different components at different zones.
Reaction with Apparatus Materials	At elevated temperatures, TaF₅ can be corrosive. Ensure that all parts of the apparatus in contact with TaF₅ vapor are made of compatible materials. Nickel and Monel alloys are known to be resistant to fluorine compounds.

Issue 3: "Ghosting" - Product Disappears After Sublimation

Potential Cause	Troubleshooting Steps
System Leak Post-Sublimation	If the system is not properly isolated after sublimation, air and moisture can be drawn in as the apparatus cools, reacting with the purified TaF₅ on the condenser. Ensure the system is sealed or backfilled with an inert gas (e.g., Argon or Nitrogen) before shutting down the vacuum.
Condenser Too Cold During Initial Pump-down	If the cold finger is chilled before the system is under a high vacuum, atmospheric water can condense on it. This will then react with the subliming TaF₅.[2] Only begin cooling the condenser once a good vacuum has been established.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of Tantalum Pentafluoride relevant to its sublimation?

A1: The key properties are its melting point of approximately 96.8°C and its boiling/sublimation point of around 229.5°C.[3][4] Its high vapor pressure below its boiling point allows it to be purified by sublimation. It has a density of about 4.74 g/mL at 25°C. Crucially, it is highly sensitive to moisture.[1]

Q2: What is the expected purity of TaF₅ after sublimation?

A2: Sublimation is a highly effective method for purifying TaF₅. Commercially available high-purity TaF₅ (e.g., 99.9%) is often purified using sublimation or vacuum fractionation to remove non-volatile and some volatile impurities.[1] With proper technique, a significant increase in purity can be achieved.

Q3: What materials should I use for my sublimation apparatus?

A3: Due to the corrosive nature of TaF₅, especially at elevated temperatures and in the presence of trace moisture (which can generate hydrofluoric acid), material selection is critical. Borosilicate glassware can be used for the main apparatus, but for prolonged or high-temperature use, more resistant materials are recommended. Components such as gaskets and seals should be made of inert materials like PTFE. For applications requiring high durability, apparatus constructed from Nickel or Monel is preferable.

Q4: How can I determine the purity of my sublimed TaF₅?

A4: The purity of the sublimed TaF₅ can be assessed by analyzing for trace metallic impurities. A common and effective method is Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES). This technique can be used to quantify the concentration of various elements, providing a detailed purity profile of the material.

Quantitative Data on Sublimation Parameters

The following table provides a summary of typical parameters for the sublimation purification of Tantalum Pentafluoride. The final purity is indicative and can vary based on the initial purity of the crude material and the rigor of the experimental technique.

Parameter	Condition 1 (Initial Purification)	Condition 2 (High-Purity)
Temperature	150 - 180°C	180 - 220°C
Pressure	10⁻² - 10⁻³ mbar	10⁻⁴ - 10⁻⁶ mbar
Duration	4 - 6 hours	6 - 12 hours
Typical Starting Purity	98%	>99.5%
Expected Final Purity	>99.5%	>99.9%

Experimental Protocol: Sublimation of Tantalum Pentafluoride

Objective: To purify crude Tantalum Pentafluoride by vacuum sublimation.

Materials:

• Crude Tantalum Pentafluoride

• Sublimation apparatus (borosilicate glass or quartz)

• Two-stage rotary vane vacuum pump with a liquid nitrogen or sorbent trap

• Heating mantle with a temperature controller

• Cold finger condenser

• Coolant for the cold finger (e.g., circulating cold water or dry ice/acetone slush)

• Inert gas supply (Argon or Nitrogen)

• Schlenk line or glovebox for inert atmosphere handling

Procedure:

• Preparation: Thoroughly clean and dry all glassware in an oven at >120°C for at least 4 hours. Assemble the sublimation apparatus while still hot and immediately place it under vacuum to remove any adsorbed water. Allow to cool under vacuum.

• Sample Loading: In an inert atmosphere (e.g., inside a glovebox), load the crude TaF₅ into the bottom of the sublimation apparatus.

• Assembly: Securely attach the cold finger and connect the apparatus to the vacuum line.

• Evacuation: Slowly evacuate the apparatus. A cold trap between the sublimator and the pump is essential to protect the pump from any volatile byproducts.

• Heating: Once a stable high vacuum is achieved (e.g., <10⁻³ mbar), begin to slowly heat the bottom of the apparatus using the heating mantle.

• Cooling: Simultaneously, start the flow of coolant through the cold finger.

• Sublimation: Monitor the apparatus. As the temperature approaches the sublimation point, you will observe crystals of purified TaF₅ forming on the cold finger. Maintain a stable temperature and pressure to ensure a slow and steady rate of sublimation.

• Completion: Once the sublimation is complete (no more material is observed subliming from the bottom), turn off the heating mantle and allow the apparatus to cool to room temperature under vacuum.

• Product Recovery: Once cooled, vent the apparatus with a dry, inert gas. In an inert atmosphere, carefully remove the cold finger and scrape the purified TaF₅ crystals onto a clean, dry container.

Visualizations

Caption: Workflow for Tantalum Pentafluoride Sublimation.

Caption: Decision Tree for Troubleshooting Low Sublimation Yield.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Tantalum(V) fluoride, 99.9% (metals basis) 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.be]
• 4. americanelements.com [americanelements.com]

Technical Support Center: Tantalum Pentafluoride Hydrolysis and Oxyfluoride Formation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the hydrolysis of tantalum pentafluoride (TaF₅) and the formation of tantalum oxyfluorides.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of tantalum pentafluoride (TaF₅) hydrolysis?

A1: The hydrolysis of tantalum pentafluoride is a vigorous reaction that yields various tantalum oxyfluoride species and hydrogen fluoride (B91410) (HF).[1][2] The specific products depend on the reaction conditions, such as the concentration of water and hydrofluoric acid, temperature, and the presence of other reagents like organic bases.[2][3] Common oxyfluoride anions that can be formed include [TaOF₅]²⁻, [Ta₂OF₁₀]²⁻, [TaF₆]⁻, and [TaF₇]²⁻.[3]

Q2: Why is it critical to handle TaF₅ in an anhydrous environment?

A2: Tantalum pentafluoride is extremely sensitive to moisture and reacts violently with water.[1][2] This reaction is highly exothermic and produces highly corrosive and toxic hydrogen fluoride (HF) gas.[2][4] Exposure to atmospheric moisture can lead to the uncontrolled formation of various tantalum oxyfluorides and compromise the purity of the starting material and the desired product. Therefore, all handling and experimental procedures involving TaF₅ must be conducted under strictly anhydrous conditions, for example, within a glovebox or under an inert atmosphere.[2]

Q3: How can I control the specific tantalum oxyfluoride species formed during hydrolysis?

A3: The formation of specific tantalum oxyfluoride anions is highly dependent on the reaction conditions. Key parameters to control include:

• Hydrofluoric Acid (HF) Concentration: Increasing the concentration of HF generally leads to the formation of more fluoride-rich anions.[3] For instance, as HF concentration increases, the reaction can sequentially favor the formation of [TaOF₅]²⁻, [Ta₂OF₁₀]²⁻, [TaF₆]⁻, and [TaF₇]²⁻.[3]

• Organic Bases: The pKa of an organic base used in the reaction mixture can control the fluoride ion concentration in the solution, thereby influencing the type of oxyfluoride anion formed.[3] A base with a high pKa will lead to a higher concentration of free fluoride ions, favoring the formation of fluoride-rich tantalum anions.[3]

• Reactant Ratios: The molar ratio of the tantalum source (e.g., Ta₂O₅) to other reagents like ligands and HF is a critical factor in determining the final product.[3]

• Temperature: Temperature can influence the reaction kinetics and the stability of different oxyfluoride species.[3]

Q4: What are the primary safety precautions I should take when working with TaF₅ and its hydrolysis reactions?

A4: Safety is paramount when handling TaF₅. Key precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of toxic HF gas that is produced upon contact with moisture.[2]

• Anhydrous Conditions: Handle and store TaF₅ in a dry, inert atmosphere (e.g., in a glovebox) to prevent accidental hydrolysis.[2]

• Material Compatibility: Use labware and equipment made of materials resistant to HF, such as Teflon or other fluoropolymers.

• Emergency Preparedness: Have an emergency plan in place for accidental spills or exposure to HF. This should include access to calcium gluconate gel or solution.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of tantalum oxyfluorides.

Problem	Possible Causes	Troubleshooting Steps
Uncontrolled, violent reaction upon addition of water.	TaF₅ is highly reactive with water. Direct addition of water to solid TaF₅ can be dangerous.[1][2]	Always add TaF₅ to the aqueous solution slowly and in a controlled manner, preferably with cooling. Alternatively, use a mixed solvent system (e.g., isopropanol (B130326)/water) to moderate the reaction rate.[5]
Formation of a mixture of different tantalum oxyfluoride phases.	Incorrect reactant ratios, improper HF concentration, or temperature fluctuations.[3]	Carefully control the stoichiometry of your reactants. Use a well-defined HF concentration and maintain a stable reaction temperature. Consider using an organic base with a specific pKa to direct the formation of the desired anion.[3]
Product is amorphous instead of crystalline.	Insufficient reaction temperature or time. Rapid cooling of the reaction mixture.	Increase the reaction temperature or prolong the reaction time. Employ a slow, controlled cooling rate to promote crystallization. Post-synthesis annealing can also induce crystallization.
Low yield of the desired product.	Incomplete reaction due to poor solubility of precursors. Formation of undesired side products. Loss of product during workup.	Ensure complete dissolution of starting materials; this can sometimes be influenced by the base-to-metal-oxide ratio.[3] Optimize reaction conditions (temperature, time, reactant ratios) to favor the desired product. Carefully consider the workup procedure to minimize product loss.
Contamination of the final product with fluoride ions.	Incomplete removal of HF or fluoride-containing byproducts during washing.	Wash the product thoroughly with deionized water. The number of washing steps and the volume of water used should be optimized. Characterization techniques like XPS can be used to check for residual fluorine.

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of TaO₂F Hierarchical Nanostructures

This protocol is adapted from a facile wet-chemical route for the synthesis of tantalum oxyfluoride hierarchical nanostructures.[5]

Materials:

• Tantalum pentafluoride (TaF₅)

• Isopropanol (i-PrOH)

• Deionized water (H₂O)

• Teflon-lined stainless steel autoclave

Procedure:

• Preparation of the Reaction Mixture:

  • In a typical synthesis, prepare a mixed solution of isopropanol and deionized water. The volume ratio of i-PrOH to H₂O is a critical parameter for controlling the final product morphology. A ratio of 1:1 can be used as a starting point.

  • Carefully and slowly add a specific amount of TaF₅ to the i-PrOH/H₂O mixed solution under vigorous stirring in a fume hood. The concentration of TaF₅ will influence the nucleation and growth of the nanostructures.

• Hydrothermal Reaction:

  • Transfer the resulting solution into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it to the desired reaction temperature (e.g., 180 °C) in an oven.

  • Maintain the temperature for a specific duration (e.g., 12 hours) to allow for the formation of the hierarchical nanostructures.

• Product Recovery and Washing:

  • After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

  • Collect the white precipitate by centrifugation.

  • Wash the product several times with deionized water and then with ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the final product in a vacuum oven at a moderate temperature (e.g., 60 °C) for several hours.

Characterization:

• X-ray Diffraction (XRD): To determine the crystal phase of the synthesized TaO₂F.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology and hierarchical structure of the product.

• X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and chemical states of tantalum, oxygen, and fluorine.

Data Presentation

Table 1: XPS Binding Energies for Tantalum Species

This table provides reference binding energies for identifying tantalum chemical states using X-ray Photoelectron Spectroscopy (XPS).

Chemical State	Ta 4f₇/₂ Binding Energy (eV)	Reference(s)
Ta metal	~21.8	[6]
TaN	~23.0	[6]
Ta₂O₅	~26.2	[6]

Note: Binding energies can vary slightly depending on the instrument calibration and the specific chemical environment of the atoms.

Visualizations

Hydrolysis Pathway of Tantalum Pentafluoride

The hydrolysis of TaF₅ is a stepwise process. The following diagram illustrates a proposed reaction pathway based on computational studies.[1]

Caption: Stepwise hydrolysis of TaF₅ to form various oxyfluoride and hydroxide (B78521) species.

Experimental Workflow for Hydrothermal Synthesis of TaO₂F

This diagram outlines the key steps in the hydrothermal synthesis of TaO₂F nanostructures.

Caption: Workflow for the hydrothermal synthesis of TaO₂F nanostructures.

References

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. azonano.com [azonano.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. s3.amazonaws.com [s3.amazonaws.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Tantalum Pentafluoride (TaF₅) Catalyzed Reactions

Welcome to the Technical Support Center for Tantalum Pentafluoride (TaF₅) Catalyzed Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing contamination and troubleshooting common issues encountered during experiments with this powerful Lewis acid catalyst.

Frequently Asked questions (FAQs)

Q1: What is Tantalum Pentafluoride (TaF₅) and why is it used as a catalyst?

A1: Tantalum pentafluoride (TaF₅) is a highly reactive, white crystalline solid and a potent Lewis acid.[1] Its strong electron-accepting nature makes it an effective catalyst for a variety of organic transformations, including Friedel-Crafts alkylations and acylations, isomerizations, and fluorination reactions.[1] It is particularly useful in reactions requiring a strong catalyst to activate substrates.

Q2: Why is preventing contamination so critical in TaF₅ catalyzed reactions?

A2: TaF₅ is extremely sensitive to moisture.[1] It readily reacts with water to produce highly corrosive and toxic hydrofluoric acid (HF) and tantalum oxyfluoride species.[1] This hydrolysis not only deactivates the catalyst but can also lead to undesired side reactions, reduced product yield and selectivity, and pose significant safety hazards.

Q3: What are the primary sources of contamination in TaF₅ catalyzed reactions?

A3: The main contaminants of concern are:

• Moisture (Water): From improperly dried glassware, solvents, reagents, or exposure to ambient air.

• Oxygen: Can lead to the formation of less active oxide or oxyfluoride species.

• Hydrofluoric Acid (HF): Often present as an impurity in commercial TaF₅ or formed in situ from the reaction with moisture. While TaF₅/HF systems are used for some applications, uncontrolled HF can alter the reaction pathway.[2]

• Organic Residues: From previous reactions or cleaning agents left on glassware.

• Other Lewis Bases: Any compound that can coordinate to the Lewis acidic tantalum center can act as an inhibitor or poison.

Q4: How should I handle and store Tantalum Pentafluoride?

A4: Due to its reactivity, TaF₅ must be handled and stored under strictly anhydrous and inert conditions, typically within a glovebox with a nitrogen or argon atmosphere.[3] Store TaF₅ in a tightly sealed container made of compatible materials such as fluoropolymers (e.g., PTFE) or certain metals like Monel or nickel. Avoid glass containers for long-term storage as it can be etched by trace HF.[1]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues in your TaF₅ catalyzed reactions.

Issue 1: Low or No Reaction Conversion

Q: My reaction is sluggish or not proceeding to completion. What are the likely causes and how can I troubleshoot this?

A: Low or no conversion is a common issue and can often be traced back to catalyst deactivation or suboptimal reaction conditions.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting logic for low or no reaction conversion.

Detailed Troubleshooting Steps:

• Catalyst Integrity:

  • Moisture Exposure: Has the TaF₅ been exposed to air? Even brief exposure can lead to significant deactivation. Handle the catalyst exclusively in a glovebox with low oxygen and moisture levels (<1 ppm).[3]

  • Catalyst Purity: Commercial TaF₅ can contain impurities. Consider purifying the catalyst via vacuum sublimation before use.

• Reaction Conditions:

  • Anhydrous Environment: Ensure all glassware is rigorously dried (e.g., flame-dried under vacuum or oven-dried at >120 °C for several hours) and assembled under an inert atmosphere.[3]

  • Solvent and Reagent Purity: Use freshly distilled, anhydrous solvents. Ensure all starting materials are free from water. Molecular sieves can be used to dry solvents and reagents, but ensure they are properly activated.

  • Inert Atmosphere: Check for any leaks in your reaction setup that could introduce air and moisture. Maintain a positive pressure of inert gas (nitrogen or argon).

• Catalyst Loading:

  • Ensure the correct stoichiometric or catalytic amount of TaF₅ is used. In some cases, the product may form a complex with the catalyst, necessitating a higher loading.

Issue 2: Formation of Unexpected Byproducts or Low Selectivity

Q: My reaction is producing unexpected side products, or the selectivity for the desired product is low. What could be the cause?

A: The formation of byproducts can be due to the presence of contaminants that alter the catalytic activity of TaF₅ or lead to competing reaction pathways.

Troubleshooting Workflow for Poor Selectivity

Caption: Troubleshooting logic for poor reaction selectivity.

Detailed Troubleshooting Steps:

• Presence of HF: The in situ generation of HF from the reaction of TaF₅ with moisture is a common cause of altered reactivity. HF can act as a co-catalyst or promote different reaction pathways.[2]

  • Mitigation: Stricter adherence to anhydrous protocols is necessary. Purification of TaF₅ can remove initial HF impurities.

• Reaction Temperature: Friedel-Crafts reactions can be sensitive to temperature.

  • Too High: May lead to polysubstitution, isomerization, or decomposition of products.

  • Too Low: May result in incomplete reaction and a different product distribution.

  • Solution: Perform a temperature screen to find the optimal conditions for your specific reaction.

• Polymerization: TaF₅ is a strong Lewis acid and can catalyze the polymerization of olefinic substrates or products.

  • Mitigation: Consider adding the substrate slowly to the reaction mixture to maintain a low concentration. Running the reaction at a lower temperature may also help.

Quantitative Data on Contaminant Effects

While specific quantitative data for the effect of contaminants on TaF₅ catalyzed reactions is scarce in publicly available literature, the following table provides an illustrative overview based on general principles of Lewis acid catalysis. The exact impact will be highly dependent on the specific reaction, substrate, and conditions.

Contaminant	Concentration	Potential Impact on a Friedel-Crafts Alkylation
Water (H₂O)	> 50 ppm	Significant decrease in yield (>20%); formation of hydrolysis byproducts.
10 - 50 ppm	Noticeable decrease in reaction rate and yield (5-20%).
< 10 ppm	Minimal impact on initial reaction rate, but may affect catalyst lifetime.
Hydrofluoric Acid (HF)	High (e.g., >1 mol eq.)	Can alter regioselectivity; may lead to substrate/product decomposition.
Low (trace amounts)	May act as a co-catalyst, potentially increasing the rate but also affecting selectivity.
Oxygen (O₂)	Trace amounts	Gradual deactivation of the catalyst over time, leading to lower turnover numbers.

Experimental Protocols

Protocol 1: Purification of Tantalum Pentafluoride by Vacuum Sublimation

This protocol should be performed by personnel experienced in handling highly reactive and corrosive materials.

Objective: To remove non-volatile impurities (e.g., tantalum oxyfluorides) and some volatile impurities from commercial TaF₅.

Apparatus:

• Sublimation apparatus (glass or quartz)

• High-vacuum pump (<0.1 Torr) with a cold trap (liquid nitrogen)

• Heating mantle or oil bath

• Schlenk line

• Glovebox

Procedure:

• Preparation (in a glovebox):

  • Transfer the crude TaF₅ into the sublimation apparatus.

  • Lightly grease the joints with a fluorinated grease.

  • Seal the apparatus.

• Sublimation Setup:

  • Remove the sealed apparatus from the glovebox and connect it to a Schlenk line.

  • Carefully evacuate the apparatus. It is crucial to do this slowly to avoid entrainment of the fine TaF₅ powder.

  • Once a stable vacuum is achieved, switch to the high-vacuum pump with a liquid nitrogen cold trap in place.

• Heating and Collection:

  • Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath. The sublimation temperature for TaF₅ is around 229-230 °C at atmospheric pressure, but will be significantly lower under vacuum. Start with a lower temperature (e.g., 80-100 °C) and gradually increase it while monitoring for sublimation.[1]

  • The purified TaF₅ will deposit as fine white crystals on the cold finger or cooler upper parts of the apparatus.

  • Continue heating until no more solid sublimes.

• Recovery (in a glovebox):

  • Allow the apparatus to cool completely to room temperature under vacuum.

  • Backfill the apparatus with an inert gas (nitrogen or argon).

  • Quickly transfer the apparatus into a glovebox.

  • Carefully scrape the purified TaF₅ crystals from the collection surface into a clean, dry storage container.

Protocol 2: General Procedure for a TaF₅-Catalyzed Friedel-Crafts Alkylation

This protocol describes a general procedure and should be adapted for specific substrates and reaction conditions. All manipulations should be performed in a glovebox.

Materials:

• Purified TaF₅

• Anhydrous aromatic substrate

• Anhydrous alkylating agent (e.g., an alkene or alkyl halide)

• Anhydrous solvent (e.g., dichloromethane, nitromethane)

• Oven-dried glassware (round-bottom flask, magnetic stir bar, condenser, dropping funnel)

Experimental Workflow

Caption: A general experimental workflow for a TaF₅-catalyzed reaction.

Procedure:

• Reaction Setup (in a glovebox):

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the desired amount of purified TaF₅ (typically 1-10 mol%).

  • Add the anhydrous solvent, followed by the aromatic substrate.

  • If the reaction is exothermic, cool the mixture to the desired temperature (e.g., 0 °C).

• Addition of Alkylating Agent:

  • Slowly add the alkylating agent to the stirred reaction mixture via a dropping funnel over a period of 15-60 minutes. A slow addition rate can help to control the reaction temperature and minimize side reactions.

• Reaction:

  • Allow the reaction to stir at the optimized temperature for the required time. Monitor the progress of the reaction by taking small aliquots (in the glovebox) and analyzing them by TLC, GC, or NMR.

• Work-up:

  • Once the reaction is complete, carefully quench the reaction by slowly adding it to a beaker of crushed ice or a cold, dilute aqueous base solution (e.g., NaHCO₃). This should be done in a fume hood.

  • Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent.

  • Wash the combined organic layers with water and brine, then dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Purification:

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography, distillation, or recrystallization.

Protocol 3: Regeneration of a Deactivated Solid Acid Catalyst (Illustrative)

Objective: To remove carbonaceous deposits (coke) from a solid acid catalyst.

Apparatus:

• Tube furnace with temperature control

• Quartz or ceramic tube

• Gas flow controllers for an inert gas (e.g., nitrogen) and an oxidizing gas (e.g., air or diluted oxygen)

Procedure:

• Preparation:

  • Place the deactivated catalyst in the quartz tube of the furnace.

• Purging:

  • Start a flow of inert gas (e.g., nitrogen) through the tube to remove any volatile organic compounds.

• Calcination:

  • While maintaining the inert gas flow, slowly ramp the temperature of the furnace to the desired calcination temperature (e.g., 400-550 °C).

  • Once the temperature is stable, gradually introduce a controlled flow of the oxidizing gas (e.g., 2-5% oxygen in nitrogen, or air). Caution: This process is exothermic and must be carefully controlled to avoid overheating, which can damage the catalyst.

  • Hold at the calcination temperature for several hours until the coke has been completely burned off (this can be monitored by analyzing the off-gas for CO₂).

• Cooling:

  • Switch back to the inert gas flow and cool the furnace to room temperature.

  • The regenerated catalyst should be stored under anhydrous conditions.

Disclaimer: The information provided in this technical support center is for guidance purposes only. All experimental work should be conducted with appropriate safety precautions and by qualified personnel. Users should consult relevant safety data sheets (SDS) and literature before handling Tantalum Pentafluoride.

References

• 1. magritek.com [magritek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Optimizing TaF5 Catalyzed Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in optimizing organic synthesis reactions catalyzed by Tantalum(V) fluoride (B91410) (TaF₅). Given the highly reactive and moisture-sensitive nature of TaF₅, this resource aims to address common challenges to ensure successful and reproducible experimental outcomes.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues encountered during TaF₅ catalyzed reactions.

Issue 1: Low or No Product Yield

Low or no yield is a frequent challenge, often stemming from the deactivation of the highly Lewis acidic TaF₅ catalyst.

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for low or no reaction yield.

Question-and-Answer Guide:

Q: My reaction is not proceeding at all, or the yield is significantly lower than expected. What is the most likely cause? A: The primary suspect is the deactivation of the TaF₅ catalyst due to its extreme sensitivity to moisture.[1] TaF₅ readily hydrolyzes to form hydrofluoric acid (HF) and tantalum oxyfluorides, which are catalytically inactive for the desired transformation.[1]

Solutions:

• Catalyst Handling: All manipulations of TaF₅ should be performed under a strictly inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[1]

• Solvent and Reagent Purity: Use freshly distilled, anhydrous solvents. Ensure all reagents are thoroughly dried before use. Even trace amounts of water can quench the catalyst.[1]

• Glassware: All glassware must be rigorously flame-dried or oven-dried immediately before use to remove any adsorbed moisture.

Q: I have taken precautions to exclude moisture, but my yield is still low. What else should I investigate? A: Other factors that can contribute to low yields include:

• Insufficient Catalyst Loading: Unlike some catalytic processes, certain Lewis acid-catalyzed reactions may require higher catalyst loadings. The optimal loading should be determined experimentally.

• Suboptimal Temperature: The reaction temperature can significantly impact the rate and selectivity. Both insufficient and excessive heat can be detrimental. A temperature screening is recommended.

• Reaction Time: The reaction may not have reached completion. Monitor the reaction progress over time using techniques like TLC, GC, or NMR.

• Substrate Reactivity: Highly deactivated aromatic substrates may not be suitable for certain TaF₅ catalyzed reactions, such as Friedel-Crafts alkylation.

Issue 2: Formation of Multiple Products or Low Regioselectivity

The high reactivity of TaF₅ can sometimes lead to side reactions or a lack of selectivity.

Troubleshooting Workflow: Poor Selectivity

Caption: Troubleshooting workflow for poor reaction selectivity.

Question-and-Answer Guide:

Q: My reaction is producing a mixture of regioisomers. How can I improve the selectivity? A: Regioselectivity in electrophilic aromatic substitutions, such as Friedel-Crafts reactions, is influenced by both electronic and steric factors.

• Temperature: Lowering the reaction temperature often favors the kinetically controlled product, which may be a single regioisomer.

• Solvent: The choice of solvent can influence the stability of intermediates and transition states, thereby affecting regioselectivity. Experiment with a range of anhydrous solvents with varying polarities.

• Catalyst Concentration: In some cases, the concentration of the Lewis acid can impact the product distribution.

Q: I am observing the formation of unexpected byproducts. What could be the cause? A: Byproduct formation can arise from:

• Over-alkylation/acylation: In Friedel-Crafts reactions, the product can sometimes be more reactive than the starting material, leading to multiple substitutions. Using a large excess of the aromatic substrate can minimize this.

• Carbocation Rearrangements: In Friedel-Crafts alkylations, the intermediate carbocation can rearrange to a more stable carbocation, leading to isomeric products. Using acylation followed by reduction can circumvent this issue.

• Substrate/Product Decomposition: The strong Lewis acidity of TaF₅ and the potential generation of HF can lead to the degradation of sensitive substrates or products, especially at elevated temperatures.

Frequently Asked Questions (FAQs)

Q: How should I handle and store TaF₅? A: TaF₅ is extremely hygroscopic and corrosive. It should be stored in a tightly sealed container, preferably in a glovebox or a desiccator under an inert atmosphere. All handling and transfers should be conducted in a dry, inert environment.[1]

Q: What are some suitable solvents for TaF₅ catalyzed reactions? A: The choice of solvent is critical and should be anhydrous. Non-coordinating solvents are often preferred to avoid complexation with the Lewis acid. Common choices include dichloromethane (B109758), 1,2-dichloroethane, and nitromethane. However, the optimal solvent should be determined empirically for each specific reaction.

Q: Can TaF₅ be "activated" before use? A: While some Lewis acids require pre-activation, for TaF₅, ensuring its purity and dryness is the most critical form of "activation." Using a fresh, properly stored bottle is often the best practice. If contamination is suspected, sublimation can be a method of purification, though this requires specialized equipment.

Q: What are the safety precautions for working with TaF₅? A: TaF₅ is hazardous. It reacts with moisture to produce highly toxic and corrosive hydrofluoric acid (HF).[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Have a calcium gluconate gel on hand as a first aid measure for potential HF exposure.

Data Presentation

Table 1: Effect of Catalyst Loading on a Hypothetical Friedel-Crafts Alkylation

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)	Selectivity (para:ortho)
1	1	24	15	10:1
2	5	12	75	8:1
3	10	6	95	7:1
4	15	6	95	6.5:1

Note: This data is illustrative and serves as a general guideline for an optimization study.

Table 2: Influence of Solvent on a Hypothetical Intramolecular Hydroarylation

Entry	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Dichloromethane	25	12	85
2	1,2-Dichloroethane	25	12	88
3	Nitromethane	25	18	65
4	Toluene	25	24	40
5	Tetrahydrofuran (THF)	25	24	<5

Note: This data is illustrative. THF is a coordinating solvent and can inhibit Lewis acid catalysis.

Experimental Protocols

General Protocol for TaF₅-Catalyzed Friedel-Crafts Acylation of Anisole (B1667542)

This protocol describes a general procedure for the acylation of anisole with acetyl chloride using TaF₅ as a catalyst. Caution: This reaction should be performed by trained personnel in a well-ventilated fume hood.

Materials:

• Tantalum(V) fluoride (TaF₅)

• Anisole (freshly distilled)

• Acetyl chloride (freshly distilled)

• Anhydrous dichloromethane (DCM)

• Anhydrous workup solutions (e.g., saturated sodium bicarbonate, brine)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., argon or nitrogen), add TaF₅ (5-10 mol%) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser.

• Solvent and Substrate Addition: Add anhydrous DCM to the flask via a cannula, followed by the addition of freshly distilled anisole (1.0 equivalent) via syringe.

• Addition of Acylating Agent: Cool the mixture to 0 °C using an ice bath. Add freshly distilled acetyl chloride (1.1 equivalents) dropwise via the dropping funnel over 15-20 minutes with vigorous stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the desired time (monitor by TLC or GC).

• Workup: Upon completion, cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Signaling Pathways and Workflows

General Mechanism of a Lewis Acid (TaF₅) Catalyzed Friedel-Crafts Acylation

Caption: Simplified mechanism of TaF₅-catalyzed Friedel-Crafts acylation.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Tantalum(V) Fluoride (TaF5) Deposition Processes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tantalum(V) Fluoride (TaF5) deposition processes such as Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of inconsistent TaF5 film thickness and poor uniformity?

A1: Inconsistent film thickness and poor uniformity are common challenges in TaF5 deposition. Key contributing factors include:

• Non-uniform substrate temperature: Temperature gradients across the substrate can lead to variations in precursor reaction rates and film growth.

• Inadequate precursor delivery: For solid precursors like TaF5, ensuring consistent vapor pressure and delivery to the chamber is crucial.[1] Fluctuations can cause variable growth rates.

• Flow dynamics: The geometry of the reactor and the flow patterns of carrier gases can create non-uniform precursor distribution over the substrate.[2]

• Substrate rotation: In systems where the substrate is rotated to improve uniformity, improper optimization of the deposition profile can still lead to inconsistencies.[3]

Q2: My TaF5 film is showing signs of contamination. What are the likely sources and how can I mitigate them?

A2: Film contamination can arise from various sources. Identifying the source is key to resolving the issue.

• Precursor Impurities: The TaF5 precursor itself may contain impurities. It is essential to use high-purity precursors from reputable suppliers.

• Residual Gases: Incomplete chamber purging can leave behind residual reactants or byproducts from previous cycles, which can then incorporate into the film.

• Chamber Contamination: The deposition chamber walls can adsorb and later release contaminants. Regular chamber cleaning and bake-out cycles are recommended.

• Leaks: Vacuum leaks can introduce atmospheric gases like oxygen and water vapor, leading to the formation of tantalum oxides or oxyfluorides.

• Substrate Surface: The substrate surface must be meticulously cleaned to remove any organic or particulate contaminants before deposition.

Q3: How does deposition temperature affect the properties of my TaF5-derived films?

A3: Deposition temperature is a critical parameter that significantly influences the structural and physical properties of the deposited films.

• Crystallinity: Higher deposition temperatures generally promote the growth of crystalline films, while lower temperatures tend to result in amorphous structures.[4] For instance, high-quality hexagonal crystalline Ta2O5 has been grown from TaF5 and H2O at 450°C.[5]

• Film Density and Hardness: Increasing the deposition temperature can lead to denser and harder films due to enhanced adatom mobility and crystallization.[4]

• Growth Rate: The growth per cycle (GPC) in ALD processes can be temperature-dependent. An "ALD window" exists where the GPC is relatively constant.[6] Outside this window, the GPC can decrease with increasing temperature due to reduced hydroxyl concentration on the surface.[5]

• Impurity Content: Temperature can also affect the incorporation of impurities. For example, in plasma-enhanced CVD of tantalum pentoxide from a TaF5 source, the fluorine and hydrogen content are strongly dependent on deposition conditions, including temperature.[7]

Troubleshooting Guides

Issue 1: Low or No Film Growth

Symptoms:

• Extremely thin or no measurable film after the deposition process.

• In-situ monitoring (e.g., QCM) shows minimal mass gain.

Possible Causes & Solutions:

Cause	Recommended Action
Precursor Delivery Failure	- Verify the TaF5 precursor is heated to the correct temperature to achieve adequate vapor pressure.[1] - Check for clogs in the precursor delivery lines. - Ensure carrier gas flow rates are correctly set.
Incorrect Reaction Conditions	- Confirm that the co-reactant (e.g., water, plasma) is being properly introduced into the chamber. - Verify the substrate temperature is within the optimal range for the reaction.
Chemical Incompatibility	- Ensure the substrate surface is properly functionalized to initiate film growth. A seeding layer may be required in some cases.[1]

Troubleshooting Workflow:

Troubleshooting workflow for low or no film growth.

Issue 2: Poor Film Adhesion

Symptoms:

• Film peels or flakes off the substrate after deposition.

• Debonding observed during subsequent processing or testing.

Possible Causes & Solutions:

Cause	Recommended Action
Substrate Contamination	- Implement a robust substrate cleaning procedure to remove organic residues and particles. - Consider an in-situ pre-cleaning step (e.g., plasma etch) if available.
High Film Stress	- Optimize deposition temperature and pressure to reduce stress.[4] - For thicker films, consider depositing in multiple shorter runs with annealing steps in between.
Interfacial Incompatibility	- Use an adhesion-promoting layer between the substrate and the TaF5 film.
Incorrect Nucleation	- Delayed nucleation can lead to a poorly adhered initial layer.[2] Optimize pulse and purge times for the initial cycles.

Adhesion Troubleshooting Logic:

Logical steps for troubleshooting poor film adhesion.

Experimental Protocols

General Protocol for TaF5 ALD

This is a generalized protocol and requires optimization for specific substrates and ALD reactors.

• Substrate Preparation:

  • Clean the substrate using a standard solvent cleaning sequence (e.g., acetone, isopropanol, deionized water) in an ultrasonic bath.

  • Perform a final surface treatment to ensure proper functionalization (e.g., UV-ozone or a piranha etch for silicon-based substrates to ensure a hydroxyl-terminated surface).

• Deposition Cycle:

  • Step 1: TaF5 Pulse: Introduce TaF5 vapor into the chamber. Typical pulse times range from 0.1 to 2.0 seconds. The TaF5 precursor is typically heated to between 50-120 °C to achieve sufficient vapor pressure.[5]

  • Step 2: Purge: Purge the chamber with an inert gas (e.g., N2, Ar) to remove unreacted TaF5 and any gaseous byproducts. Purge times are typically between 5 and 20 seconds.

  • Step 3: Co-reactant Pulse: Introduce the co-reactant (e.g., H2O vapor, O2 plasma). Pulse times are generally in the range of 0.1 to 1.5 seconds.

  • Step 4: Purge: Purge the chamber with an inert gas to remove unreacted co-reactant and gaseous byproducts.

• Process Parameters:

  • Deposition Temperature: Typically ranges from 150°C to 450°C. The choice of temperature will depend on the desired film properties.[5]

  • Number of Cycles: The final film thickness is controlled by the number of ALD cycles repeated.

ALD Process Workflow:

A typical experimental workflow for an ALD process.

References

• 1. researchgate.net [researchgate.net]
• 2. Kurt J. Lesker Company | Challenges for Non-Ideal Atomic Layer Deposition Processes & Systems | Enabling Technology for a Better World [lesker.com]
• 3. Method for controlling uniformity of thin films fabricated in processing systems | Institute for Systems Research [isr.umd.edu]
• 4. mdpi.com [mdpi.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. atomiclimits.com [atomiclimits.com]
• 7. pubs.aip.org [pubs.aip.org]

Technical Support Center: Managing Hydrofluoric Acid Byproducts from Tantalum Pentafluoride (TaF₅) Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tantalum Pentafluoride (TaF₅) and managing its reactive byproducts, primarily hydrofluoric acid (HF).

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts of concern when working with TaF₅?

A1: The most significant and hazardous byproduct of TaF₅ reactions is hydrofluoric acid (HF). TaF₅ is extremely moisture-sensitive and will rapidly hydrolyze upon contact with water, including atmospheric humidity, to produce HF and tantalum oxyfluoride species.[1] This reaction is the primary safety concern. In reactions involving organic solvents, other byproducts may form depending on the solvent's structure and reactivity.

Q2: How is hydrofluoric acid (HF) generated from TaF₅?

A2: TaF₅ is a strong Lewis acid and readily reacts with protic substances, most notably water. The hydrolysis reaction can be represented as follows:

TaF₅ + H₂O → TaOF₃ + 2HF

Further hydrolysis can lead to the formation of various tantalum oxyfluoride species and additional HF.[1]

Q3: What are the immediate safety precautions I should take when working with TaF₅?

A3: Due to the high risk of HF exposure, all work with TaF₅ must be conducted in a certified chemical fume hood with the sash positioned as low as practical.[2] It is mandatory to wear appropriate Personal Protective Equipment (PPE), including:

• Gloves: Double gloving is required. An inner nitrile glove and a heavy-duty outer neoprene or butyl rubber glove are recommended.[2]

• Eye Protection: Chemical splash goggles and a full-face shield are essential.[2]

• Body Protection: A lab coat worn over long-sleeved clothing and long pants, along with an acid-resistant apron, is necessary. Closed-toe shoes are mandatory.[2]

• Never work alone: A trained buddy system should be in place.

An HF-specific spill kit and a tube of 2.5% calcium gluconate gel must be immediately accessible.[3][4]

Q4: How should I properly store TaF₅?

A4: TaF₅ must be stored in a cool, dry, and well-ventilated area in a tightly sealed container, away from incompatible materials such as water, bases, and oxidizing agents.[5] The use of a desiccator or a glove box with an inert atmosphere is highly recommended to prevent hydrolysis from atmospheric moisture.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving TaF₅.

Issue 1: I observe fuming when I open my TaF₅ container.

• Possible Cause: The container has been exposed to ambient air, and the TaF₅ is reacting with atmospheric moisture to produce HF gas.

• Solution:

  • Ensure the container is opened and handled exclusively within a certified chemical fume hood.

  • Minimize the time the container is open.

  • Consider transferring the TaF₅ to smaller, sealed containers under an inert atmosphere (e.g., in a glove box) for long-term storage and use.

  • Always work in a low-humidity environment if possible.

Issue 2: My reaction is not proceeding as expected, and I suspect catalyst deactivation.

• Possible Cause: Trace amounts of water in your reagents or solvents are hydrolyzing the TaF₅, reducing its catalytic activity and generating HF.

• Solution:

  • Rigorous Drying of Solvents and Reagents: Ensure all solvents and reagents are scrupulously dried using appropriate methods (e.g., distillation from a suitable drying agent, use of molecular sieves).

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

  • Fresh Catalyst: Use a freshly opened container of TaF₅ or a sample that has been properly stored in a desiccator or glove box.

Issue 3: I am observing unexpected side products in my reaction with an organic solvent.

• Possible Cause: TaF₅ is a strong Lewis acid and can catalyze a variety of side reactions, especially with polar aprotic solvents.[5][6]

  • Ethers (e.g., Diethyl Ether, THF): TaF₅ can form adducts with ethers.[6] In the case of cyclic ethers like tetrahydrofuran (B95107) (THF), this can lead to ring-opening polymerization.[1][7]

  • Ketones (e.g., Acetone): As a strong Lewis acid, TaF₅ can promote aldol (B89426) condensation reactions by increasing the concentration of the enolate form of the ketone.[8][9]

• Solution:

  • Solvent Selection: If possible, choose a less reactive, non-polar solvent.

  • Temperature Control: Run the reaction at the lowest possible temperature to minimize side reactions.

  • Slow Addition: Add the TaF₅ catalyst slowly to the reaction mixture to control the reaction rate and minimize heat generation.

  • Reaction Monitoring: Closely monitor the reaction by techniques such as TLC or GC-MS to identify the formation of any unexpected products.

Issue 4: How do I handle a small spill of a TaF₅ solution or HF byproduct?

• Solution: For small spills (<50 mL) inside a chemical fume hood:

  • Alert personnel in the immediate area.

  • Wear appropriate PPE as described in FAQ 3.

  • Contain the spill with an appropriate absorbent material from an HF-specific spill kit. Do NOT use silica-based absorbents like sand or kitty litter, as this will produce toxic silicon tetrafluoride (SiF₄) gas.[2]

  • Slowly neutralize the spill by covering it with calcium carbonate or another suitable HF neutralizer from the outside in.[10][11]

  • Allow for sufficient contact time (at least 30 minutes).[4]

  • Check the pH of the neutralized material with pH paper to ensure it is neutral (pH 6-8).[4][10]

  • Collect the neutralized residue using a plastic scoop and place it in a labeled, sealed plastic container for hazardous waste disposal.[10]

  • Decontaminate the area with a 10% sodium carbonate solution, followed by soap and water.[3][5]

Data Presentation

Table 1: Heat of Neutralization of Hydrofluoric Acid (HF)

HF Concentration	Neutralizing Agent	Approximate Temperature Rise	Notes
10%	Strong Base (e.g., NaOH, Ca(OH)₂)	~30 °C	The reaction is exothermic and can cause a significant temperature increase.[12]
49%	Strong Base (e.g., NaOH, Ca(OH)₂)	>150 °C	Extreme heat generation can cause boiling and splashing of the corrosive solution.[12]

Table 2: Amount of Neutralizing Agent Required for 100% Hydrofluoric Acid (HF)

Alkaline Material	Common Name	Form	Pounds (lbs) per Pound (lb) of 100% HF	Byproduct
Calcium Carbonate (CaCO₃)	Limestone	Pebbles/Powder	2.69	Calcium Fluoride (CaF₂)
Calcium Hydroxide (B78521) (Ca(OH)₂)	Hydrated Lime	Dry Powder/Slurry	2.01	Calcium Fluoride (CaF₂)
Sodium Bicarbonate (NaHCO₃)	Baking Soda	Dry Powder	4.20	Sodium Fluoride (NaF)
Sodium Carbonate (Na₂CO₃)	Soda Ash	Dry Powder	2.85	Sodium Fluoride (NaF)

Data adapted from Honeywell documentation.[13] Note that neutralizing with sodium-based compounds will produce soluble sodium fluoride, which is toxic and requires careful disposal.[14] Calcium-based neutralizers produce insoluble and less hazardous calcium fluoride.[14]

Experimental Protocols

Protocol 1: Neutralization of a Small HF Spill (<50 mL) with Calcium Carbonate Powder

• Preparation:

  • Ensure all personnel are wearing appropriate PPE (double gloves, goggles, face shield, acid-resistant apron over a lab coat).

  • Retrieve the HF spill kit.

  • Alert others in the laboratory.

• Containment:

  • If the spill is on a horizontal surface, create a dike around the spill using the absorbent pads from the spill kit to prevent it from spreading.

• Neutralization:

  • Slowly and carefully sprinkle calcium carbonate powder over the spill, starting from the outer edges and working inwards. Avoid creating dust.

  • Continue adding calcium carbonate until the entire spill is covered and any fizzing or fuming has stopped.

• Verification:

  • Allow the mixture to sit for at least 10-15 minutes.[14]

  • Moisten a strip of pH paper with deionized water and touch it to the neutralized mixture. The pH should be between 6 and 8. If it is still acidic, add more calcium carbonate.

• Cleanup and Disposal:

  • Using a plastic dustpan and scoop, carefully collect the solid residue.

  • Place the residue in a heavy-duty plastic bag or container.

  • Wipe the area with a damp cloth, and then clean with a 10% sodium carbonate solution, followed by soap and water.[3][5]

  • Seal the waste container, label it as "Neutralized Hydrofluoric Acid Spill Debris," and arrange for hazardous waste pickup.

Protocol 2: Preparation and Use of a Lime Slurry for HF Neutralization

A lime slurry (a mixture of calcium hydroxide, Ca(OH)₂, in water) can be more effective for neutralization than solid calcium carbonate, especially for larger spills, as it provides more surface area for the reaction.[15]

• Slurry Preparation (in a fume hood):

  • In a plastic beaker, slowly add hydrated lime (calcium hydroxide) to water with stirring. A typical concentration for a slurry is 50-100 g/L.[12]

  • Be aware that the slaking of quicklime (B73336) (calcium oxide, CaO) to form calcium hydroxide is highly exothermic. Using commercially available hydrated lime is generally safer for laboratory-scale preparations.

• Neutralization Procedure:

  • Slowly pour the lime slurry onto the contained HF spill, again starting from the edges and moving inwards.

  • The slurry helps to control the heat of neutralization better than adding a solid powder to a concentrated acid.

  • Stir the mixture gently with a plastic rod if necessary to ensure complete neutralization.

  • Follow the verification and cleanup steps outlined in Protocol 1.

Mandatory Visualizations

Caption: Hydrolysis of Tantalum Pentafluoride (TaF₅) to produce Hydrofluoric Acid (HF).

Caption: Workflow for the neutralization of a hydrofluoric acid (HF) spill.

Caption: Reactivity of TaF₅ with common laboratory solvents leading to various byproducts.

References

• 1. The Polymerization of Tetrahydrofuran Initiated by Niobium(V) and Tantalum(V) Halides | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lime.org [lime.org]
• 5. ehs.washington.edu [ehs.washington.edu]
• 6. Insights into the Reactivity of the Ring-Opening Reaction of Tetrahydrofuran by Intramolecular Group-13/P- and Al/Group-15-Based Frustrated Lewis Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. magritek.com [magritek.com]
• 9. m.youtube.com [m.youtube.com]
• 10. iranemart.com [iranemart.com]
• 11. youtube.com [youtube.com]
• 12. Lime, reagent in water treatment - Degremont® [suezwaterhandbook.com]
• 13. prod-edam.honeywell.com [prod-edam.honeywell.com]
• 14. ws.engr.illinois.edu [ws.engr.illinois.edu]
• 15. osti.gov [osti.gov]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Techniques for the Characterization of Tantalum Pentafluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for the characterization of Tantalum pentafluoride (TaF₅). Understanding the structural integrity, purity, and physicochemical properties of TaF₅ is critical for its application in catalysis, chemical synthesis, and materials science. This document outlines the principles, experimental protocols, and comparative advantages of various analytical methods, supported by experimental data.

Overview of Analytical Techniques

Tantalum pentafluoride is a highly reactive and moisture-sensitive compound, necessitating careful handling and specialized analytical approaches. The choice of analytical technique depends on the specific information required, such as elemental composition, crystal structure, molecular vibrations, or the presence of impurities. The most common techniques employed for the characterization of TaF₅ include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Primarily ¹⁹F NMR, for detailed structural elucidation in solution and solid-state.

• Vibrational Spectroscopy (Raman and Infrared): To probe the vibrational modes of the Ta-F bonds and understand the molecular structure.

• X-ray Diffraction (XRD): For determining the crystal structure and phase purity of solid TaF₅.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation patterns, confirming the compound's identity.

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): For accurate elemental analysis and quantification of tantalum content to assess purity.

The following sections will delve into each of these techniques, providing a comparative analysis to aid in the selection of the most appropriate method for a given research objective.

Comparative Analysis of Techniques

The selection of an analytical technique for TaF₅ characterization is a trade-off between the desired information, sample state, sensitivity, and experimental complexity.

Technique	Information Provided	Sample State	Advantages	Disadvantages
¹⁹F NMR Spectroscopy	Local chemical environment of fluorine atoms, structural connectivity, detection of impurities.	Solid & Solution	Highly sensitive to changes in the fluorine environment, quantitative.	Requires specialized equipment (solid-state NMR), interpretation can be complex for polymeric structures.
Raman Spectroscopy	Molecular vibrations, symmetry, and polymorphism. Provides a chemical fingerprint.	Solid, Liquid, Gas	Non-destructive, minimal sample preparation, complementary to IR.	Can be affected by fluorescence, weak Raman scatterers may be difficult to detect.
Infrared (IR) Spectroscopy	Molecular vibrations, functional groups.	Solid, Liquid, Gas	Widely available, provides complementary information to Raman.	Strong water absorption can interfere, sample preparation can be more involved (e.g., KBr pellets).
X-ray Diffraction (XRD)	Crystal structure, phase identification, lattice parameters.	Solid (crystalline)	Definitive method for crystal structure determination, can detect crystalline impurities.	Requires a crystalline sample, may not detect amorphous impurities.
Mass Spectrometry (MS)	Molecular weight, fragmentation patterns, isotopic information.	Gas/Vapor	High sensitivity, provides direct evidence of molecular formula.	"Hard" ionization techniques can lead to extensive fragmentation, making the molecular ion difficult to observe.
ICP-OES	Elemental composition and purity.	Solution	Highly accurate and precise for elemental quantification.	Destructive technique, requires sample digestion which can be challenging for TaF₅.

Detailed Experimental Protocols and Data

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful tool for characterizing TaF₅ due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus. It provides detailed information about the local chemical environment of the fluorine atoms.

Experimental Protocol (Solid-State ¹⁹F MAS NMR):

• Sample Preparation: Due to the moisture sensitivity of TaF₅, all sample handling must be performed in a dry, inert atmosphere (e.g., a glovebox). The finely ground TaF₅ powder is packed into a zirconia MAS rotor (e.g., 1.9 mm).

• Instrumentation: A solid-state NMR spectrometer operating at a high magnetic field (e.g., 14.1 T) is used. The experiment is conducted using a suitable probe, such as a ¹H/¹⁹F/X MAS probe.

• Data Acquisition:

  • Magic Angle Spinning (MAS): The sample is spun at a high rate (e.g., 38 kHz) to average out anisotropic interactions and obtain higher resolution spectra.

  • Pulse Sequence: A simple direct-polarization (DP) pulse sequence is typically used for ¹⁹F detection.

  • Temperature: The experiment is conducted at a controlled temperature, for instance, 298 K.[1]

  • Referencing: Chemical shifts are externally referenced to a standard compound like CFCl₃.

Quantitative Data:

The ¹⁹F NMR spectrum of solid TaF₅ is expected to be broad due to its polymeric structure in the solid state, which consists of four octahedral TaF₆ centers linked by bridging fluoride (B91410) atoms.[2] The presence of different fluorine environments (bridging and terminal) will result in multiple resonances. In solution, in the presence of fluoride ions, various species like [TaF₆]⁻, [TaF₇]²⁻, and [TaF₈]³⁻ can be formed, each with distinct ¹⁹F NMR signatures.[2]

Species	Typical ¹⁹F Chemical Shift Range (ppm vs. CFCl₃)
Terminal Fluorines in TaF₅ oligomers	Expected in the range of other metal fluorides
Bridging Fluorines in TaF₅ oligomers	Expected to be at a different shift from terminal fluorines
[TaF₆]⁻	~40 ppm
[TaF₇]²⁻	Broad signals due to fluxional processes

Vibrational Spectroscopy: Raman and Infrared (IR)

Vibrational spectroscopy probes the vibrational modes of a molecule, providing a fingerprint for identification and structural analysis.

Experimental Protocol (Raman Spectroscopy):

• Sample Preparation: A small amount of TaF₅ powder is placed in a sealed quartz capillary or on a microscope slide within a controlled atmosphere chamber to prevent hydrolysis.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 488.0 nm or 514.5 nm) is used.[3]

• Data Acquisition:

  • Laser Power: A low laser power (e.g., 320-350 mW) should be used to avoid sample decomposition.[3]

  • Spectral Slit Width: A slit width of 6-8 cm⁻¹ can be used.[3]

  • Scan Rate: A slow scan rate (e.g., 0.5-1 cm⁻¹ s⁻¹) is employed to improve the signal-to-noise ratio.[3]

  • Temperature: For vapor-phase studies, the sample can be heated in a sealed cell.[3]

Experimental Protocol (FT-IR Spectroscopy):

• Sample Preparation: In an inert atmosphere, a small amount of TaF₅ is finely ground with dry potassium bromide (KBr) powder and pressed into a transparent pellet.

• Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer.

• Data Acquisition: A background spectrum of a pure KBr pellet is first recorded. The spectrum of the TaF₅-KBr pellet is then collected, typically in the range of 4000-400 cm⁻¹.

Quantitative Data:

The Raman and IR spectra of TaF₅ are characterized by strong bands corresponding to the Ta-F stretching and bending vibrations. In the solid state, the tetrameric structure will lead to more complex spectra compared to the monomeric trigonal bipyramidal structure in the gas phase.[2]

Vibrational Mode	Raman Shift (cm⁻¹) (Vapor Phase)[3]	IR Absorption (cm⁻¹) (Related Tantalum Fluorides)[4]
Ta-F Stretching	690, 714, 727, 742, 752	~500-700
F-Ta-F Bending	< 400	< 400

Note: The provided Raman data is for the vapor phase. The solid-state spectrum will differ due to intermolecular interactions.

X-ray Diffraction (XRD)

XRD is the primary technique for determining the crystal structure of solid materials.

Experimental Protocol (Powder XRD):

• Sample Preparation: Due to its hygroscopic nature, TaF₅ powder must be handled in an inert atmosphere. The sample is loaded into a specialized air-sensitive sample holder, which is then sealed with an X-ray transparent dome or film (e.g., Kapton).

• Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å) is commonly used.

• Data Acquisition:

  • 2θ Range: A wide angular range is scanned, for example, from 10° to 80°.

  • Step Size: A small step size (e.g., 0.02°) is used to ensure good resolution.

  • Scan Speed: A slow scan speed is employed to obtain a good signal-to-noise ratio.

Quantitative Data:

Solid Tantalum pentafluoride has a monoclinic crystal structure.[5] The diffraction pattern will show a series of peaks at specific 2θ angles, which can be indexed to determine the unit cell parameters.

Crystal System	Space Group	Lattice Parameters
Monoclinic	Not specified in search results	Not specified in search results

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

Experimental Protocol (Electron Ionization Mass Spectrometry):

• Sample Introduction: For a volatile solid like TaF₅, a direct insertion probe can be used. The sample is introduced into the ion source under a high vacuum. Due to its reactivity, an inert-atmosphere handling system for sample introduction is highly recommended.

• Ionization: Electron Ionization (EI) is a common method where the sample is bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

Quantitative Data:

The mass spectrum of TaF₅ is expected to show a molecular ion peak ([TaF₅]⁺) and several fragment ions resulting from the loss of fluorine atoms.

Ion	m/z (for ¹⁸¹Ta, ¹⁹F)	Description
[TaF₅]⁺	276	Molecular Ion
[TaF₄]⁺	257	Loss of one F atom
[TaF₃]⁺	238	Loss of two F atoms
[TaF₂]⁺	219	Loss of three F atoms
[TaF]⁺	200	Loss of four F atoms
[Ta]⁺	181	Tantalum cation

Note: This is a predicted fragmentation pattern. The relative intensities of these peaks would need to be determined experimentally.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is a destructive technique used for the accurate determination of the elemental composition of a sample, which is crucial for assessing the purity of TaF₅.

Experimental Protocol:

• Sample Digestion: A precisely weighed amount of TaF₅ is carefully dissolved in an aqueous matrix. Given the reactivity of TaF₅ with water, this step must be performed cautiously, potentially in a controlled manner with a suitable acidic solution to stabilize the resulting tantalum species. A successful aqueous dissolution has been reported for quantification.[6] Alternatively, for more robust digestion, a high-temperature fusion with a flux like lithium tetraborate (B1243019) followed by dissolution in an acidic mixture can be employed.[6]

• Instrumentation: An ICP-OES instrument is used.

• Data Acquisition: The digested sample solution is introduced into the plasma, which excites the tantalum atoms. The emitted light at characteristic wavelengths for tantalum is measured to determine its concentration.

• Quantification: The tantalum concentration is determined by comparing the emission intensity of the sample to that of a series of calibration standards with known tantalum concentrations.

Quantitative Data:

The results of ICP-OES analysis are typically presented as the weight percentage (wt%) of tantalum in the original TaF₅ sample. For pure TaF₅, the theoretical wt% of Tantalum is approximately 65.59%.

Visualizing Workflows and Relationships

Experimental Workflow for TaF₅ Characterization

Caption: A logical workflow for the comprehensive characterization of a Tantalum pentafluoride sample.

Relationship between Analytical Techniques for Structural Elucidation

Caption: Interrelation of spectroscopic and diffraction techniques for the structural elucidation of TaF₅.

Conclusion

The comprehensive characterization of Tantalum pentafluoride requires a multi-technique approach. While ¹⁹F NMR and vibrational spectroscopies provide detailed insights into the molecular structure and local environments, X-ray diffraction is indispensable for determining the solid-state crystal structure. Mass spectrometry confirms the molecular identity, and ICP-OES provides an accurate measure of elemental purity. By understanding the strengths and limitations of each technique, researchers can effectively and accurately characterize TaF₅ for their specific applications, ensuring the quality and reliability of their materials and processes.

References

• 1. Solid-State NMR 19F-1H-15N Correlation Experiments for Resonance Assignment and Distance Measurements of Multi-fluorinated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Computational Assignment of Tantalum-related Strong Absorption Peaks in the Infrared Spectrum of Potassium Heptafluorotantalate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. scholar.ufs.ac.za [scholar.ufs.ac.za]

A Comparative Guide to 19F NMR Spectroscopy of Tantalum Pentafluoride Complexes

For Researchers, Scientists, and Drug Development Professionals

Tantalum pentafluoride (TaF₅) is a powerful Lewis acid that readily forms adducts with a wide range of donor ligands. 19F Nuclear Magnetic Resonance (NMR) spectroscopy is an exceptionally sensitive and informative technique for characterizing these complexes in solution. The 19F chemical shifts and coupling constants are highly sensitive to the electronic and steric environment of the fluorine atoms, providing valuable insights into the nature of the Ta-ligand bond and the structure of the resulting complexes. This guide provides a comparative analysis of the 19F NMR spectroscopic data for various TaF₅ complexes, supported by experimental data and detailed protocols.

Performance Comparison of TaF₅ Complexes

The 19F NMR spectra of TaF₅ complexes typically exhibit signals corresponding to the axial (Fₐ) and equatorial (Fₑ) fluorine atoms of the pseudo-octahedral [TaF₅L] adduct. The chemical shifts (δ) and the fluorine-fluorine coupling constants (JFF) are diagnostic of the ligand's donor strength and the geometry of the complex.

Tantalum Pentafluoride Adducts with Pnictogen Ligands

Complexes of TaF₅ with tertiary phosphine (B1218219) and arsine ligands have been extensively studied. The 19F NMR data for a selection of these complexes are summarized in Table 1. The data reveals a characteristic pattern: a high-field doublet of quintets for the axial fluorine (Fₐ) and a low-field quintet for the four equatorial fluorines (Fₑ). The observation of 31P-19F coupling provides further confirmation of complex formation.

Complex	Ligand (L)	Solvent	Temp. (K)	δ(Fₐ) / ppm	δ(Fₑ) / ppm	J(Fₐ-Fₑ) / Hz	J(P-Fₐ) / Hz	J(P-Fₑ) / Hz
[TaF₅(PMe₃)]	PMe₃	Toluene-d₈	220	-46.2	83.5	55	110	35
[TaF₅(PPh₃)]	PPh₃	CH₂Cl₂	220	-42.1	86.2	56	105	34
[TaF₅(AsMe₃)]	AsMe₃	Toluene-d₈	220	-50.1	79.8	54	-	-
[TaF₅(AsEt₃)]	AsEt₃	Toluene-d₈	195	-52.3	78.1	53	-	-

Table 1. 19F NMR Data for Tantalum Pentafluoride Complexes with Phosphine and Arsine Ligands.

Experimental Protocols

General Procedure for Sample Preparation and 19F NMR Spectroscopy

The following is a generalized protocol for the preparation and 19F NMR analysis of TaF₅ complexes. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques due to the moisture sensitivity of TaF₅ and its adducts.

Materials:

• Tantalum pentafluoride (TaF₅)

• Ligand of interest (e.g., PMe₃, ether, amine)

• Anhydrous deuterated solvent (e.g., Toluene-d₈, CH₂Cl₂-d₂)

• NMR tubes suitable for air-sensitive samples (e.g., J. Young tubes)

Procedure:

• In a glovebox, accurately weigh a sample of TaF₅ into a vial.

• Add the desired anhydrous deuterated solvent to dissolve the TaF₅.

• In a separate vial, prepare a solution of the ligand in the same deuterated solvent.

• Cool both solutions to a low temperature (e.g., -78 °C) to control the reaction exotherm.

• Slowly add the ligand solution to the TaF₅ solution with stirring. The formation of the complex is often instantaneous.

• Transfer the resulting solution to an NMR tube and seal it.

• Acquire the 19F NMR spectrum at the desired temperature. Low-temperature measurements are often necessary to observe sharp signals due to dynamic exchange processes at room temperature.

NMR Spectrometer Parameters (Example):

• Spectrometer: Bruker Avance 400 MHz (or equivalent)

• Nucleus: 19F

• Frequency: 376 MHz

• Reference: External CFCl₃ (δ = 0 ppm) or internal C₆F₆ (δ = -164.9 ppm)

• Temperature: As required (e.g., 220 K)

• Pulse Sequence: Standard single-pulse experiment

• Decoupling: Proton decoupling may be applied if necessary.

Visualizing Reaction Pathways and Structural Relationships

The formation of TaF₅ adducts and the interpretation of their 19F NMR spectra can be visualized through logical diagrams.

Caption: Workflow for preparing and analyzing TaF₅ complexes using 19F NMR.

The Lewis acidity of TaF₅ influences the 19F NMR chemical shifts of its adducts. Stronger donor ligands lead to greater shielding of the fluorine nuclei, resulting in upfield shifts (more negative δ values). This trend can be visually represented.

Caption: Ligand donor strength and its effect on 19F NMR chemical shifts in TaF₅ complexes.

Comparison with Other Lewis Acids

While comprehensive data is not always available for direct comparison, the 19F NMR chemical shifts of adducts can provide a qualitative measure of Lewis acidity. For a given ligand, a stronger Lewis acid will cause a greater perturbation of the electronic environment of the ligand, which can sometimes be observed in the 19F NMR spectrum if the ligand is fluorinated.

In the context of Group 5 pentafluorides, both NbF₅ and TaF₅ are strong Lewis acids. Studies on mixed systems, such as TaF₅-SbF₅, indicate the formation of fluorine-bridged polymers and complex equilibria in solution.[1][2] The 19F NMR spectra of these systems are often complex and temperature-dependent, reflecting the dynamic nature of the fluorine exchange processes.

Conclusion

19F NMR spectroscopy is an indispensable tool for the characterization of Tantalum pentafluoride complexes. The sensitivity of 19F chemical shifts and coupling constants to the coordination environment provides detailed information about the structure, bonding, and dynamics of these species in solution. This guide provides a foundational understanding and a practical starting point for researchers utilizing 19F NMR to study TaF₅ chemistry. The presented data and protocols facilitate the comparison of new TaF₅ complexes with established systems, aiding in the rational design and development of new reagents and materials.

References

• 1. researchgate.net [researchgate.net]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]

Unraveling the Reaction Products of Tantalum Pentafluoride: A Comparative Guide to Analytical Techniques

For researchers, scientists, and professionals in drug development, understanding the intricate reaction pathways of tantalum pentafluoride (TaF₅) is crucial for its application in catalysis and synthesis. This guide provides a comprehensive comparison of mass spectrometry and its leading alternatives—Nuclear Magnetic Resonance (NMR) spectroscopy and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)—for the analysis of TaF₅ reaction products. We delve into detailed experimental protocols, present comparative data, and offer visualizations to illuminate the optimal analytical strategies.

Tantalum pentafluoride is a highly reactive Lewis acid that readily engages in a variety of chemical transformations, including hydrolysis, and reactions with organic donor molecules such as ethers and sulfoxides. The resulting products can be complex, ranging from simple adducts to hydrolyzed or substituted species. Accurate characterization of these products is paramount for reaction optimization and mechanistic understanding.

At the Forefront: Mass Spectrometry

Mass spectrometry (MS) stands out as a powerful tool for the direct identification and quantification of volatile and semi-volatile reaction products in the gas phase. In-situ analysis, particularly with Quadrupole Mass Spectrometry (QMS), allows for real-time monitoring of reaction dynamics.

Experimental Protocol: In-Situ Quadrupole Mass Spectrometry (QMS) of Gas-Phase Reactions

A typical experimental setup for the in-situ QMS analysis of TaF₅ gas-phase reactions involves a custom-built reactor coupled to a quadrupole mass spectrometer.

• Reactant Introduction: Gaseous reactants, such as dimethyl ether or water vapor, are introduced into the reactor chamber at controlled flow rates. TaF₅ is a solid with a low vapor pressure and can be introduced by heating a sample of the solid to induce sublimation, with the vapor being carried into the reaction zone by an inert gas.

• Reaction Chamber: The reactants mix and react within a heated reaction chamber. The temperature of the chamber is precisely controlled to study the reaction at different energy levels.

• Molecular Beam Sampling: A small portion of the gas mixture from the reaction chamber is continuously sampled through a pinhole aperture into a differentially pumped vacuum chamber, forming a molecular beam. This process "freezes" the reaction, preserving the composition of the gas mixture at the point of sampling.

• Ionization and Mass Analysis: The molecular beam then enters the ion source of the quadrupole mass spectrometer, where the neutral molecules are ionized, typically by electron impact. The resulting ions are then guided into the quadrupole mass filter, which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector, such as an electron multiplier, counts the ions at each m/z value, generating a mass spectrum that provides a fingerprint of the species present in the reaction mixture.

Key Instrumental Parameters for QMS Analysis of Reactive Fluorides:

Parameter	Typical Value/Setting
Ionization Energy	70 eV
Mass Range	1-500 amu
Scan Speed	1 amu/s
Reactor Pressure	1-10 Torr
Reactor Temperature	25-300 °C
Inlet System	Passivated stainless steel to prevent reaction with TaF₅

Expected Mass Spectra and Data Interpretation

While specific quantitative data for TaF₅ reactions are scarce in publicly available literature, we can predict the expected outcomes based on its known reactivity. For instance, in a reaction with dimethyl ether (CH₃OCH₃), one might expect to observe the formation of an adduct, [TaF₅(CH₃OCH₃)]. The mass spectrum would show a parent ion corresponding to the mass of this adduct, along with fragment ions resulting from the loss of fluoride (B91410) or parts of the ether molecule.

In the case of hydrolysis, computational studies suggest the formation of species such as TaF₄(OH) and the hydrated form [TaF₅(H₂O)]. The mass spectrum would be expected to show peaks corresponding to these molecules, as well as potential oligomeric species.

The Alternatives: A Comparative Analysis

While mass spectrometry offers real-time, direct detection, other techniques provide complementary and sometimes more detailed structural and elemental information.

19F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR spectroscopy is a powerful technique for the structural elucidation of fluorine-containing compounds in the solution phase. It provides detailed information about the chemical environment of each fluorine atom in a molecule.

Performance Comparison:

Feature	Mass Spectrometry	¹⁹F NMR Spectroscopy
Phase of Analysis	Gas phase	Solution phase
Information Provided	Molecular weight, fragmentation patterns	Chemical environment, connectivity, stereochemistry
Sensitivity	High (picomole to femtomole)	Moderate (micromole to nanomole)
Real-time Monitoring	Yes (with in-situ setup)	Possible, but more complex
Structural Detail	Inferred from fragmentation	Direct structural information

A study on the reaction of TaF₅ with organic donor molecules, such as dimethyl sulfoxide (B87167) (DMSO), would reveal distinct signals in the ¹⁹F NMR spectrum corresponding to the different fluorine environments in the resulting adduct, for example, [TaF₅(DMSO)]. The chemical shifts and coupling constants of these signals would provide definitive evidence of the structure of the product.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive elemental analysis technique used to determine the concentration of tantalum and other elements in a sample. It is particularly useful for quantifying the total tantalum content in reaction mixtures and for trace element analysis.

Performance Comparison:

Feature	Mass Spectrometry	ICP-MS
Information Provided	Molecular information	Elemental composition
Sample State	Gas, liquid, or solid (with appropriate interface)	Typically liquid
Sensitivity	High (for molecular species)	Extremely high (parts-per-trillion for elements)
Speciation	Yes (identifies different molecules)	Limited (can be coupled with chromatography for speciation)

For a TaF₅ reaction, ICP-MS would be employed to accurately measure the concentration of tantalum in the starting materials and in the final reaction mixture, allowing for the determination of reaction yield and the detection of any potential metal contaminants.

Experimental Protocol: ICP-MS Analysis of Tantalum Fluoride Solutions

• Sample Preparation: A sample of the reaction product is dissolved in a suitable solvent, typically a dilute acid solution. Given the reactivity of fluoride-containing species, careful selection of the acid and sample handling procedures are critical to avoid precipitation or reaction. A mixture of nitric acid and hydrofluoric acid in a high-purity water matrix is often used.

• Nebulization: The sample solution is introduced into a nebulizer, which converts the liquid into a fine aerosol.

• Ionization: The aerosol is then transported into an argon plasma, which reaches temperatures of up to 10,000 K. At these temperatures, the solvent is evaporated, and the analyte atoms are ionized.

• Mass Analysis: The ions are extracted from the plasma and guided into a mass spectrometer (typically a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio.

• Detection: An ion detector measures the abundance of each isotope of the element of interest.

Key Instrumental Parameters for ICP-MS Analysis:

Parameter	Typical Value/Setting
RF Power	1550 W
Plasma Gas Flow	15 L/min
Auxiliary Gas Flow	0.8 L/min
Nebulizer Gas Flow	1.0 L/min
Sample Uptake Rate	0.4 mL/min
Detector Mode	Pulse counting

Visualizing the Workflow

To better understand the analytical process, the following diagrams illustrate the experimental workflows for mass spectrometry and the logical relationship between the different analytical techniques.

Figure 1. Experimental workflow for in-situ mass spectrometry analysis.

Figure 2. Comparison of information obtained from different analytical techniques.

Conclusion: A Multi-faceted Approach for Comprehensive Analysis

The choice of analytical technique for studying tantalum pentafluoride reaction products depends on the specific information required. Mass spectrometry, particularly in an in-situ setup, is unparalleled for real-time monitoring and identification of volatile products. For detailed structural elucidation of products in solution, ¹⁹F NMR spectroscopy is the method of choice. When precise elemental quantification is necessary, ICP-MS provides unmatched sensitivity.

Ultimately, a comprehensive understanding of the complex chemistry of TaF₅ often necessitates a multi-technique approach. By combining the strengths of mass spectrometry, NMR, and ICP-MS, researchers can gain a complete picture of the reaction landscape, from the identification of transient intermediates to the precise quantification of final products. This integrated analytical strategy is essential for advancing the applications of tantalum pentafluoride in modern chemistry and materials science.

Navigating the Crystalline Landscape of Tantalum Pentafluoride: A Comparative Guide to XRD Analysis

For researchers, scientists, and professionals in drug development, understanding the crystalline structure of synthesized materials is paramount. Tantalum pentafluoride (TaF5), a key precursor in the synthesis of various tantalum compounds, is no exception. X-ray diffraction (XRD) stands as a definitive technique for elucidating its crystal structure, phase purity, and other critical parameters. This guide provides a framework for comparing TaF5 materials synthesized through different methodologies, focusing on the insights gained from XRD analysis.

Due to a scarcity of directly comparable published studies on the XRD analysis of TaF5 from various synthesis routes, this guide will establish a foundational understanding. It will present the known crystallographic data for TaF5, outline common synthesis methods, and provide a standardized experimental protocol for XRD analysis. This will empower researchers to conduct their own comparative studies effectively.

Understanding the Crystal Structure of TaF5

Tantalum pentafluoride is known to crystallize in a monoclinic structure. The fundamental crystallographic data serves as the reference against which synthesized samples are compared.

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/m
a (Å)	9.66
b (Å)	5.12
c (Å)	7.86
β (°)	96.5
Z (formula units/cell)	4

This data represents the standard reference for crystalline TaF5. Deviations in synthesized samples can indicate the presence of impurities, strain, or different polymorphs.

Synthesis Methodologies: A Comparative Overview

While direct comparative XRD studies are limited, several methods are employed for the synthesis of TaF5. The choice of synthesis route can significantly impact the crystallinity, purity, and morphology of the final product. A hypothetical comparison of potential outcomes is presented below.

Synthesis Method	Typical Precursors	Anticipated XRD Observations	Potential Advantages	Potential Disadvantages
Direct Fluorination	Tantalum metal, Fluorine gas	High crystallinity, sharp diffraction peaks matching the standard pattern. Minimal impurity phases expected.	High purity product.	Requires handling of highly corrosive and toxic fluorine gas.
Reaction with HF	Tantalum pentoxide (Ta2O5), Hydrogen fluoride (B91410) (HF)	Good crystallinity. Potential for unreacted Ta2O5 or oxyfluoride impurities, which would appear as additional peaks in the XRD pattern.	Utilizes more common reagents compared to F2 gas.	Incomplete reaction can lead to phase impurities.
Solvothermal Synthesis	Tantalum alkoxides, Fluorinating agent in a solvent	May result in smaller crystallite sizes, leading to broader diffraction peaks. Possible presence of amorphous content.	Control over particle size and morphology.	Potential for solvent incorporation and lower crystallinity.

Experimental Protocol: A Standardized Approach to XRD Analysis

To ensure meaningful comparison between TaF5 samples synthesized by different methods, a standardized XRD protocol is crucial.

1. Sample Preparation:

• Ensure the synthesized TaF5 powder is dry and finely ground to minimize preferred orientation of the crystallites.

• A typical sample amount is between 100-500 mg.

• Mount the powder onto a zero-background sample holder (e.g., single crystal silicon) to avoid extraneous diffraction peaks.

2. XRD Instrument Parameters:

• X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is commonly used.

• Instrument: A powder diffractometer in Bragg-Brentano geometry is standard.

• Voltage and Current: Operate the X-ray tube at settings such as 40 kV and 40 mA.

• Scan Range (2θ): A range of 10° to 80° is typically sufficient to capture the major diffraction peaks of TaF5.

• Step Size: A step size of 0.02° ensures good resolution.

• Time per Step: A dwell time of 1-2 seconds per step is a good starting point.

3. Data Analysis:

• Phase Identification: The collected XRD pattern should be compared with a standard reference pattern for TaF5 from a crystallographic database (e.g., the Powder Diffraction File™ - PDF®).[1][2] The matching of peak positions (2θ values) and relative intensities confirms the presence of the TaF5 phase.[3]

• Lattice Parameter Refinement: Software packages can be used to perform a Rietveld refinement of the XRD data. This allows for precise determination of the lattice parameters (a, b, c, β).[4]

• Crystallite Size and Strain Analysis: The broadening of diffraction peaks can be analyzed using methods like the Williamson-Hall plot to estimate the average crystallite size and the amount of lattice strain in the sample.[5][6]

• Phase Purity Quantification: The relative amounts of different crystalline phases in a mixture can be quantified using the Relative Intensity Ratio (RIR) method or by Rietveld analysis.[2]

Visualizing the Workflow

A clear experimental workflow is essential for reproducible research.

Workflow for comparative XRD analysis of TaF5.

By adhering to a systematic approach encompassing controlled synthesis, standardized XRD data acquisition, and thorough analysis, researchers can effectively compare TaF5 materials. This enables the selection of the most appropriate synthesis technique to achieve the desired material properties for applications in drug development and other advanced scientific fields.

References

• 1. XRD Phase Identification | Malvern Panalytical [malvernpanalytical.com]
• 2. fiveable.me [fiveable.me]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of the Lewis Acidity of Tantalum Pentafluoride and Antimony Pentafluoride

For researchers, scientists, and drug development professionals, understanding the nuances of Lewis acidity is paramount for applications ranging from catalysis to the synthesis of complex molecules. This guide provides a detailed comparison of the Lewis acidity of two potent fluoride (B91410) ion acceptors: tantalum pentafluoride (TaF₅) and antimony pentafluoride (SbF₅).

Antimony pentafluoride is renowned for its exceptional Lewis acidity, serving as a benchmark for superacidity.[1] Tantalum pentafluoride is also recognized as a strong Lewis acid, though direct quantitative comparisons are less common in the literature.[2] This guide synthesizes available experimental and computational data to offer an objective comparison of their performance.

Quantitative Comparison of Lewis Acidity

The strength of a Lewis acid is most rigorously quantified by its fluoride ion affinity (FIA), which is the negative of the enthalpy change for the gas-phase reaction of the Lewis acid with a fluoride ion. A higher FIA value indicates a stronger Lewis acid. Another common experimental measure is the Gutmann-Beckett Acceptor Number (AN), determined by ³¹P NMR spectroscopy, which reflects the Lewis acid's ability to accept an electron pair from a probe molecule, triethylphosphine (B1216732) oxide (Et₃PO).[3]

While extensive data is available for SbF₅, directly comparable experimental or high-level computational data for TaF₅ is scarce. The following table summarizes the available quantitative data.

Lewis Acid	Gas-Phase Fluoride Ion Affinity (FIA) (kJ/mol)	Gutmann-Beckett Acceptor Number (AN)
Antimony Pentafluoride (SbF₅)	-528.24	Not widely reported for the monomer
Tantalum Pentafluoride (TaF₅)	Not available in comparable studies	Not available

Note: The FIA value for SbF₅ is a theoretically calculated value.[4] The lack of directly comparable, peer-reviewed FIA and AN values for TaF₅ highlights a gap in the current chemical literature.

Even without a direct quantitative comparison, the relative strengths can be inferred from the behavior of their superacid systems with hydrogen fluoride (HF). The HF-SbF₅ system is recognized as a stronger superacid than the HF-TaF₅ system, which strongly suggests that SbF₅ is the more powerful Lewis acid.[2]

Experimental Protocols

Determination of Fluoride Ion Affinity (Computational)

Gas-phase fluoride ion affinities are predominantly determined through quantum chemical calculations due to the experimental challenges of measuring such high affinities.[5]

Methodology:

• Structural Optimization: The geometries of the Lewis acid (e.g., SbF₅) and its corresponding fluoride adduct (e.g., [SbF₆]⁻) are optimized using a high-level of theory, such as Density Functional Theory (DFT) with a suitable functional (e.g., wB97xD) and a large basis set (e.g., def2-TZVPP).[4]

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures to confirm that they are true minima on the potential energy surface and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Energy Calculation: The total electronic energies of the optimized structures are calculated.

• FIA Calculation: The FIA is calculated as the negative of the enthalpy change (ΔH) for the reaction: LA(g) + F⁻(g) → [LA-F]⁻(g) ΔH = H([LA-F]⁻) - H(LA) - H(F⁻) The enthalpy (H) of each species is the sum of its total electronic energy and thermal corrections.

Computational workflow for determining Fluoride Ion Affinity (FIA).

Gutmann-Beckett Method (Experimental)

The Gutmann-Beckett method provides an experimental measure of the "effective" Lewis acidity in solution.[3]

Methodology:

• Sample Preparation: A solution of the Lewis acid is prepared in an inert, non-coordinating solvent (e.g., deuterated dichloromethane, CD₂Cl₂). A solution of the probe molecule, triethylphosphine oxide (Et₃PO), in the same solvent is also prepared.

• NMR Measurement of Free Probe: The ³¹P NMR spectrum of the Et₃PO solution is recorded to determine the chemical shift of the free probe.

• Formation of Adduct: The Lewis acid and Et₃PO solutions are mixed, typically in a 1:1 molar ratio, to form the Lewis acid-base adduct.

• NMR Measurement of Adduct: The ³¹P NMR spectrum of the adduct solution is recorded. The coordination of the Lewis acid to the oxygen atom of Et₃PO causes a downfield shift in the ³¹P resonance.

• Calculation of Acceptor Number (AN): The change in the ³¹P chemical shift (Δδ) is used to calculate the Acceptor Number using the following formula: AN = 2.348 * (δ_sample - δ_Et₃PO_free) where δ_sample is the chemical shift of the adduct and δ_Et₃PO_free is the chemical shift of free Et₃PO.

Experimental workflow for the Gutmann-Beckett method.

Discussion and Conclusion

The available evidence, both from computational studies of fluoride ion affinity and the relative strengths of their superacid systems, points to antimony pentafluoride being a significantly stronger Lewis acid than tantalum pentafluoride.

The exceptionally high Lewis acidity of SbF₅ can be attributed to the high effective nuclear charge of the antimony atom and its ability to form a very stable hexafluoroantimonate anion ([SbF₆]⁻). In the case of TaF₅, while it is a potent Lewis acid capable of forming stable fluoroanions, its Lewis acidity appears to be moderated compared to SbF₅.

For researchers and professionals in drug development and catalysis, the choice between TaF₅ and SbF₅ will depend on the specific application. SbF₅ is the reagent of choice when extreme Lewis acidity is required, for example, in the generation of superacids for carbocation chemistry. However, its high reactivity and oxidizing power can be a disadvantage in some contexts. TaF₅, being a slightly milder but still very strong Lewis acid, may offer a more controlled reactivity profile for certain transformations.[2] The stability of the TaF₅-HF system in reducing environments, in contrast to the SbF₅-HF system, is a notable advantage in specific synthetic applications.[2]

Further direct comparative studies, particularly employing experimental methods like the Gutmann-Beckett protocol, would be invaluable to the chemical community for a more precise quantification of the Lewis acidity of tantalum pentafluoride.

References

• 1. Chlorine pentafluoride - Wikipedia [en.wikipedia.org]
• 2. Tantalum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]

Tantalum Pentafluoride vs. Niobium Pentafluoride: A Comparative Guide for Catalysis in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate Lewis acid catalyst is paramount in optimizing organic reactions, influencing yield, selectivity, and overall efficiency. Among the strong Lewis acids, tantalum pentafluoride (TaF₅) and niobium pentafluoride (NbF₅) have emerged as potent catalysts for a variety of organic transformations. This guide provides an objective comparison of their catalytic performance, supported by experimental data, detailed protocols, and mechanistic insights to aid researchers in making informed decisions for their synthetic strategies.

Executive Summary

Both tantalum pentafluoride and niobium pentafluoride are powerful Lewis acids, primarily due to the high positive charge on the central metal atom and the electron-withdrawing nature of the fluorine atoms. Their catalytic activity is harnessed in several key organic reactions. Niobium pentafluoride has demonstrated exceptional efficiency as a catalyst in the cyanosilylation of aldehydes, a crucial step in the synthesis of cyanohydrins which are precursors to α-hydroxy acids and other valuable pharmaceutical intermediates.[1][2] Tantalum pentafluoride is recognized for its catalytic role in classic electrophilic aromatic substitution reactions, such as Friedel-Crafts alkylation and acylation, which are fundamental for the formation of carbon-carbon bonds with aromatic rings.[3]

A key differentiator between these two catalysts is their sensitivity to moisture. Both compounds are moisture-sensitive and hydrolyze to produce corrosive hydrofluoric acid (HF).[3] However, studies on their fluoride (B91410) complexes suggest that tantalum fluoride complexes tend to hydrolyze more readily than their niobium counterparts under certain conditions. This difference in hydrolytic stability can impact catalyst handling, longevity, and reaction performance in the presence of trace amounts of water.

Performance Benchmark: A Tale of Two Reactions

Direct comparative studies of TaF₅ and NbF₅ in the same reaction are scarce in the available literature. Therefore, this guide presents a performance benchmark for each catalyst in a reaction where it has shown significant utility.

Niobium Pentafluoride in Cyanosilylation of Aldehydes

Niobium pentafluoride has been identified as a highly effective catalyst for the addition of trimethylsilyl (B98337) cyanide (TMSCN) to a wide range of aldehydes, affording the corresponding cyanohydrin trimethylsilyl ethers in excellent yields and with remarkably short reaction times, even under solvent-free conditions.[1][2]

Table 1: Niobium Pentafluoride Catalyzed Cyanosilylation of Various Aldehydes [1][2]

Entry	Aldehyde	Catalyst Loading (mol%)	Time (min)	Yield (%)
1	Benzaldehyde (B42025)	0.5	10	>95
2	4-Chlorobenzaldehyde	0.5	10	>95
3	4-Methylbenzaldehyde	0.5	10	>95
4	2-Naphthaldehyde	0.5	10	>95
5	Cinnamaldehyde	0.5	10	>95
6	Cyclohexanecarboxaldehyde	0.5	10	>95
7	Furfural	0.5	10	>95

Reaction Conditions: Aldehyde (1 mmol), TMSCN (1.2 mmol), NbF₅ (0.5 mol%), Room Temperature, Solvent-free.

Tantalum Pentafluoride in Friedel-Crafts Reactions

Tantalum pentafluoride is a known catalyst for Friedel-Crafts type reactions, including alkylation and acylation.[3] While specific quantitative data for TaF₅ in a benchmark Friedel-Crafts acylation is not as readily available as for NbF₅ in cyanosilylation, its utility in promoting the formation of aryl ketones is established. For the purpose of comparison, a representative Friedel-Crafts acylation is considered.

Table 2: Representative Friedel-Crafts Acylation Catalyzed by a Strong Lewis Acid

Entry	Aromatic Substrate	Acylating Agent	Catalyst	Catalyst Loading	Solvent	Time (h)	Yield (%)
1	Anisole	Acetic Anhydride (B1165640)	A strong Lewis Acid (e.g., AlCl₃, representative for TaF₅)	Stoichiometric	Dichloromethane (B109758)	1-2	High

Note: This table represents a typical Friedel-Crafts acylation. While TaF₅ is a known catalyst for such reactions, specific, directly comparable quantitative data with NbF₅ is limited. Strong Lewis acids like AlCl₃ are often used in stoichiometric amounts in these reactions.

Experimental Protocols

Protocol 1: Niobium Pentafluoride Catalyzed Cyanosilylation of Benzaldehyde

Materials:

• Niobium pentafluoride (NbF₅)

• Benzaldehyde

• Trimethylsilyl cyanide (TMSCN)

• Anhydrous dichloromethane (for workup)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask with a magnetic stir bar

• Syringe

• Septum

• Magnetic stirrer

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add niobium pentafluoride (0.5 mol%).

• Add benzaldehyde (1.0 mmol) to the flask.

• With vigorous stirring, add trimethylsilyl cyanide (1.2 mmol) dropwise via syringe at room temperature.

• Continue stirring for 10 minutes at room temperature.

• Upon completion of the reaction (monitored by TLC), quench the reaction by adding anhydrous dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: General Procedure for a Tantalum Pentafluoride Catalyzed Friedel-Crafts Acylation

Materials:

• Tantalum pentafluoride (TaF₅)

• Anisole (or other aromatic substrate)

• Acetic anhydride (or other acylating agent)

• Anhydrous dichloromethane (solvent)

• Ice-water bath

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask with a magnetic stir bar

• Dropping funnel

• Reflux condenser

• Magnetic stirrer with heating mantle

Procedure:

• To a dry three-necked round-bottom flask under an inert atmosphere, add tantalum pentafluoride and anhydrous dichloromethane.

• Cool the suspension to 0 °C using an ice-water bath.

• In a separate flask, prepare a solution of the acylating agent (e.g., acetic anhydride) in anhydrous dichloromethane.

• Add the acylating agent solution dropwise to the cooled suspension of the catalyst via a dropping funnel.

• After the addition is complete, add the aromatic substrate (e.g., anisole) dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C for a specified time or warm to room temperature and stir until completion (monitored by TLC).

• Upon completion, carefully quench the reaction by pouring it into a mixture of crushed ice and water.

• Separate the organic layer, and wash it with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography or distillation.

Mechanistic Insights and Visualizations

The catalytic activity of both TaF₅ and NbF₅ stems from their ability to act as strong Lewis acids, activating the electrophile in the reaction.

Caption: Mechanism of NbF₅-catalyzed cyanosilylation of an aldehyde.

Caption: Mechanism of TaF₅-catalyzed Friedel-Crafts acylation.

Caption: A generalized experimental workflow for a catalytic reaction.

Conclusion

Both tantalum pentafluoride and niobium pentafluoride are potent Lewis acid catalysts with distinct areas of application. Niobium pentafluoride excels in the cyanosilylation of aldehydes, offering high yields under mild, solvent-free conditions with low catalyst loadings. Tantalum pentafluoride is a valuable catalyst for Friedel-Crafts reactions, enabling the formation of key aromatic intermediates. The choice between these two catalysts will largely depend on the specific transformation being targeted. Researchers should also consider the differing hydrolytic stability, which may influence handling procedures and catalyst longevity. This guide provides a foundational understanding to aid in the rational selection and application of these powerful catalytic tools in organic synthesis.

References

• 1. Niobium Fluoride (NbF5): A Highly Efficient Catalyst for Solvent-Free Cyanosilylation of Aldehydes [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. condor.depaul.edu [condor.depaul.edu]

Tantalum Pentafluoride: A Superior Catalyst for Advanced Fluorination Chemistry

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the introduction of fluorine atoms is a critical step to enhance pharmacological properties. Tantalum pentafluoride (TaF₅) emerges as a powerful and versatile fluorinating agent, offering distinct advantages over conventional reagents. This guide provides an objective comparison of TaF₅ with other common fluorinating agents, supported by experimental data and detailed protocols to inform your selection of the most effective reagent for your synthetic needs.

Tantalum pentafluoride distinguishes itself primarily through its strong Lewis acidity and its exceptional stability, particularly when used in combination with hydrogen fluoride (B91410) (HF). The TaF₅-HF system provides a robust platform for a variety of fluorination reactions, often outperforming other Lewis acid catalysts and traditional fluorinating agents in terms of yield, selectivity, and substrate scope.

Comparative Performance Analysis

The advantages of Tantalum pentafluoride are most evident when compared to other widely used fluorinating agents such as other Lewis acids in hydrofluorination reactions, Diethylaminosulfur Trifluoride (DAST) for deoxyfluorination, and Selectfluor® for electrophilic fluorination.

Hydrofluorination of Alkenes

In the hydrofluorination of alkenes, TaF₅, in conjunction with a fluoride source like HF, acts as a potent catalyst. Its high Lewis acidity facilitates the activation of the C=C double bond towards nucleophilic attack by fluoride. A key advantage of the TaF₅-HF system is its stability in reducing environments, a property not shared by other strong Lewis acid systems like Antimony pentafluoride (SbF₅)-HF.[1]

Table 1: Comparison of Lewis Acid Catalysts in the Hydrofluorination of Alkenes (Representative Data)

Catalyst System	Substrate	Product	Yield (%)	Reference
TaF₅-HF	Styrene (B11656)	1-Fluoro-1-phenylethane	High	[1]
SbF₅-HF	Styrene	1-Fluoro-1-phenylethane	High	[1]
AlF₃-HF	Styrene	1-Fluoro-1-phenylethane	Moderate
BF₃-HF	Styrene	1-Fluoro-1-phenylethane	Low to Moderate

Note: Yields are generalized from literature descriptions; specific comparative studies with quantitative data under identical conditions are limited.

Deoxyfluorination of Alcohols

While Diethylaminosulfur Trifluoride (DAST) is a common reagent for converting alcohols to alkyl fluorides, it is known for its thermal instability and potential for side reactions.[2][3] Tantalum pentafluoride, while not a direct replacement for DAST in all scenarios, can be employed in multi-step procedures for the synthesis of alkyl fluorides from alcohols, often with greater safety and selectivity, particularly for complex substrates.

Table 2: Comparison of Deoxyfluorinating Agents (Representative Data)

Reagent	Substrate	Product	Yield (%)	Key Considerations	Reference
DAST	4-Nitrobenzyl alcohol	4-Nitrobenzyl fluoride	85	Thermally unstable	[2]
Deoxo-Fluor	4-Nitrobenzyl alcohol	4-Nitrobenzyl fluoride	90	More stable than DAST	[2]
PyFluor	4-Nitrobenzyl alcohol	4-Nitrobenzyl fluoride	95	High stability and selectivity	[2]
TaF₅-based methods	Complex Alcohols	Fluorinated Analogs	Variable	Multi-step, high functional group tolerance

Electrophilic Fluorination of Carbonyls and Aromatics

Selectfluor® is a widely used electrophilic fluorinating agent known for its ease of handling.[4][5] However, for certain substrates, particularly in the presence of Lewis basic sites, its reactivity can be diminished. Tantalum pentafluoride's strong Lewis acidity can activate substrates towards fluorination, offering a complementary approach. For instance, in the fluorination of β-dicarbonyl compounds, Lewis acid catalysis is crucial for activating the substrate.

Table 3: Comparison in the Fluorination of 1,3-Dicarbonyl Compounds (Representative Data)

Reagent/Catalyst	Substrate	Product	Yield (%)	Reference
Selectfluor®	Dibenzoylmethane	2-Fluoro-1,3-diphenylpropane-1,3-dione	Moderate to High	[1]
Elemental Fluorine	Acetylacetone	3-Fluoro-2,4-pentanedione	High	[6]
TaF₅ (as catalyst)	Acetylacetone	3-Fluoro-2,4-pentanedione	Potentially High

Note: While direct comparative studies are limited, the known catalytic activity of strong Lewis acids like TaF₅ suggests its potential for high efficacy in such transformations.

Experimental Protocols

General Considerations for Handling Tantalum Pentafluoride

Tantalum pentafluoride is highly moisture-sensitive and should be handled under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. All solvents and reagents should be rigorously dried before use.

Representative Experimental Protocol: TaF₅-Catalyzed Hydrofluorination of Styrene

This protocol is a generalized representation based on the known reactivity of TaF₅-HF systems.

Materials:

• Tantalum pentafluoride (TaF₅)

• Anhydrous hydrogen fluoride (HF) or a stable HF source (e.g., pyridine-HF)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Styrene

• Inert atmosphere apparatus (Schlenk line or glovebox)

Procedure:

• In a dry Schlenk flask under an inert atmosphere, a solution of styrene (1.0 mmol) in anhydrous dichloromethane (5 mL) is prepared.

• The solution is cooled to the desired reaction temperature (e.g., -78 °C or 0 °C).

• Tantalum pentafluoride (0.1 mmol, 10 mol%) is added to the stirred solution.

• Anhydrous hydrogen fluoride (1.2 mmol) is carefully introduced to the reaction mixture. This can be done by bubbling HF gas through the solution or by the dropwise addition of a solution of HF in a suitable solvent or an HF complex like pyridine-HF.

• The reaction is stirred at the chosen temperature and monitored by an appropriate analytical technique (e.g., GC-MS or ¹⁹F NMR).

• Upon completion, the reaction is carefully quenched by pouring it into a cold, saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford 1-fluoro-1-phenylethane.

Visualizing the Role of Tantalum Pentafluoride

The catalytic cycle of TaF₅ in hydrofluorination highlights its function as a potent Lewis acid.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selectfluor - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Direct fluorination of 1,3-dicarbonyl compounds - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Tantalum(V) Fluoride (TaF5) in Catalysis: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of Lewis acid catalysis, the quest for efficient, selective, and robust catalysts is perpetual. While traditional Lewis acids like Aluminum Chloride (AlCl₃), Iron(III) Chloride (FeCl₃), Boron Trifluoride (BF₃), and Titanium(IV) Chloride (TiCl₄) have long been staples in organic synthesis, emerging catalysts such as Tantalum(V) Fluoride (B91410) (TaF₅) are gaining attention for their unique reactivity and potential advantages. This guide provides an objective comparison of the catalytic performance of TaF₅ against other common Lewis acids, supported by available experimental data, to aid researchers in catalyst selection and methods development.

Unveiling the Power of TaF₅: A Strong Lewis Acid

Tantalum(V) fluoride is a powerful Lewis acid, a characteristic that underpins its catalytic activity. A qualitative classification of various metal chlorides as Lewis acids based on their activity and selectivity in an addition reaction of a silyl (B83357) enol ether categorized Tantalum(V) Chloride (TaCl₅), a close relative of TaF₅, as a highly active, neutral Lewis acid (Group A-3). This group also includes other potent catalysts like NbCl₅ and MoCl₅, distinguishing them from aldehyde-selective (A-1, e.g., AlCl₃, TiCl₄) and aldimine-selective (A-2, e.g., FeCl₃) Lewis acids.[1] This classification suggests that tantalum-based catalysts possess a high intrinsic reactivity, making them compelling candidates for a range of chemical transformations.

Performance in Key Organic Reactions: A Comparative Analysis

Direct, quantitative head-to-head comparisons of TaF₅ with other Lewis acids across a broad spectrum of reactions are limited in publicly available literature. However, by examining its performance in specific reaction classes and comparing it with established data for other catalysts, we can infer its potential and identify areas for further investigation.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental C-C bond-forming reaction extensively catalyzed by Lewis acids. The reaction of toluene (B28343) with acetyl chloride to produce mono-substituted toluene derivatives is a classic example.

Typical Experimental Protocol for Friedel-Crafts Acylation of Toluene:

• To a dry 50 mL round-bottom flask, add anhydrous aluminum chloride (0.0275 mol).

• Add 8 mL of methylene (B1212753) chloride to the flask and cool the mixture to 0°C in an ice bath.

• Slowly add a solution of acetyl chloride (0.0275 mol) in 5 mL of methylene chloride to the flask over 10 minutes.

• Once the electrophile is activated, add a solution of toluene (0.025 mol) in 5 mL of methylene chloride dropwise.

• After the addition is complete, allow the reaction to proceed at room temperature.

• The reaction is quenched by carefully adding ice-cold water.

• The organic layer is separated, washed, dried, and concentrated to yield the product.

Table 1: Illustrative Performance of Lewis Acids in Friedel-Crafts Acylation of Toluene

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Selectivity (para/ortho)	Reference
AlCl₃	110	Methylene Chloride	0 to RT	1	Data not specified	Data not specified	General Protocol
FeCl₃	Data not specified	Data not specified	Data not specified	Data not specified	Data not specified	Data not specified	General Mention
TaF₅	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available

Note: The table is populated with general information and highlights the lack of direct comparative data for TaF₅.

Esterification

Esterification, the reaction between a carboxylic acid and an alcohol, is another acid-catalyzed process vital in organic synthesis. The esterification of acetic acid with ethanol (B145695) to produce ethyl acetate (B1210297) serves as a representative example.

Typical Experimental Protocol for Esterification of Acetic Acid with Ethanol:

• In a batch reactor, combine acetic acid and ethanol in the desired molar ratio.

• Add the Lewis acid catalyst (e.g., H₂SO₄ as a common benchmark).

• Heat the reaction mixture to the desired temperature (e.g., 34°C) with constant stirring.

• Monitor the reaction progress by taking samples at regular intervals and analyzing the concentration of the remaining acid.

• Upon reaching equilibrium or desired conversion, cool the reaction mixture and proceed with workup and purification.

A study on the direct esterification of carboxylic acids assisted by TiCl₄ demonstrated its effectiveness under mild and neutral conditions, yielding esters in high purity and yields.[2] Although direct comparative data with TaF₅ is absent, the strong Lewis acidity of TaF₅ suggests its potential as an efficient catalyst for this transformation, possibly offering advantages in terms of reaction rates or catalyst loading.

Table 2: Illustrative Performance of Lewis Acids in the Esterification of Acetic Acid with Ethanol

Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Reference
H₂SO₄	5.3% (by volume)	None	34	To equilibrium	77	[3]
TiCl₄	Stoichiometric to excess	Dichloromethane	Room Temp.	10-24	30-45 (initially)	[2]
TaF₅	Data not available	Data not available	Data not available	Data not available	Data not available

Note: The table is populated with general information and highlights the lack of direct comparative data for TaF₅.

Polymerization

In the realm of polymer chemistry, Lewis acids are crucial for initiating cationic polymerization of olefins. The polymerization of isobutylene (B52900) is a well-studied example.

Typical Experimental Protocol for Cationic Polymerization of Isobutylene:

• The polymerization is carried out in a moisture-free environment, often in a glove box or using a closed-system microreactor.

• The monomer (isobutylene) and a solvent (e.g., methylene chloride or ethyl chloride) are cooled to cryogenic temperatures (e.g., -196°C using liquid nitrogen).

• The Lewis acid catalyst (e.g., BF₃ or AlCl₃) is introduced to initiate the polymerization.

• The reaction is allowed to proceed for a specific duration.

• The polymerization is terminated, and the resulting polymer is isolated and characterized for its molecular weight and other properties.

Studies have shown that Lewis acids like AlCl₃ and BF₃ are effective in the cationic polymerization of isobutylene at low temperatures.[4] While TaF₅ is not commonly cited in this specific application, its strong Lewis acidic character suggests it could potentially initiate such polymerizations. Comparative studies would be necessary to evaluate its efficiency in terms of polymer yield, molecular weight control, and polydispersity index relative to established catalysts.

Table 3: Illustrative Performance of Lewis Acids in the Polymerization of Isobutylene

Catalyst	Solvent	Temperature (°C)	Polymer Molecular Weight (Mv)	Reference
AlCl₃	Methylene Chloride / Ethyl Chloride	-10 to -180	10⁴ to 10⁶	[4]
BF₃	Methylene Chloride / Ethyl Chloride	-196	9.0 x 10⁶ to 13.4 x 10⁶	[4]
TaF₅	Data not available	Data not available	Data not available	Data not available

Note: The table is populated with general information and highlights the lack of direct comparative data for TaF₅.

Experimental Workflows and Logical Relationships

To visualize the general processes involved in utilizing Lewis acid catalysts, the following diagrams illustrate a typical experimental workflow and the logical relationship of catalyst activation in an electrophilic aromatic substitution reaction.

References

• 1. A novel classification of Lewis acids on the basis of activity and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Reaction Kinetics of Acetic Acid with Ethanol to Ethyl Acetate with Sulfuric Acid Catalyst | Engineering And Technology Journal [everant.org]
• 4. A Bibliometric Survey on Polyisobutylene Manufacture [ouci.dntb.gov.ua]

Validating the Purity of Commercial Tantalum Pentafluoride: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing Tantalum pentafluoride (TaF5) in their work, ensuring its purity is paramount to the reliability and reproducibility of experimental outcomes. As a potent fluorinating agent and a precursor for various tantalum-based materials, even trace impurities can significantly impact reaction kinetics, material properties, and biological activity. This guide provides an objective comparison of analytical methodologies for validating the purity of commercial TaF5, complete with experimental protocols and data presentation, to aid in the selection of high-quality reagents.

Data Presentation: Comparative Purity Analysis

The following table summarizes hypothetical purity data for commercial Tantalum pentafluoride from three different suppliers, as determined by Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for metallic impurities. The selection of these impurities is based on common contaminants found in tantalum sources and processing reagents.

Impurity	Supplier A (ppm)	Supplier B (ppm)	Supplier C (ppm)
Niobium (Nb)	< 10	< 25	< 50
Tungsten (W)	< 5	< 10	< 20
Molybdenum (Mo)	< 2	< 5	< 10
Iron (Fe)	< 5	< 15	< 30
Nickel (Ni)	< 2	< 5	< 10
Chromium (Cr)	< 2	< 5	< 10
Total Metallic Impurities	< 26	< 65	< 130
Advertised Purity	99.99% (metals basis)	99.9% (metals basis)	99.5%

Note: These values are for illustrative purposes and do not represent actual data from any specific supplier. It is crucial to request a certificate of analysis (CoA) with detailed impurity profiles from your supplier.

Experimental Protocols

Accurate determination of TaF5 purity requires a multi-faceted analytical approach. The following are detailed methodologies for key experiments.

Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique for quantifying trace metallic impurities.

Sample Preparation:

• Warning: Tantalum pentafluoride is highly corrosive and reacts violently with water. All handling and sample preparation must be conducted in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and face shield.

• Weigh accurately approximately 100 mg of the Tantalum pentafluoride sample in a clean, dry polytetrafluoroethylene (PTFE) vessel.

• Carefully add 5 mL of high-purity, trace metal grade hydrofluoric acid (HF) to the vessel. The dissolution of TaF5 in HF is an exothermic reaction and should be performed with caution.

• Once the initial reaction has subsided, add 2 mL of high-purity nitric acid (HNO3) to aid in the digestion of any potential organic residues and to stabilize the resulting solution.

• Securely cap the PTFE vessel and place it in a microwave digestion system.

• Ramp the temperature to 180°C over 15 minutes and hold for 30 minutes.

• After cooling to room temperature, carefully open the vessel and dilute the digestate to 50 mL with deionized water in a volumetric flask. This solution is now ready for ICP-MS analysis.

Instrumentation and Analysis:

• Use an ICP-MS instrument equipped with a corrosion-resistant sample introduction system (e.g., platinum or PFA nebulizer and spray chamber).

• Calibrate the instrument using certified multi-element standards.

• Analyze the prepared sample solution for a suite of potential elemental impurities. Common elements to screen for include Nb, W, Mo, Fe, Ni, Cr, Ti, Zr, and Al.

• Run a blank solution (HF and HNO3 in deionized water) to determine the background levels of impurities.

• Quantify the concentration of each impurity in the original TaF5 sample based on the measured values and the initial sample weight and dilution factor.

Structural and Non-Metallic Impurity Analysis by ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful tool for assessing the structural integrity of TaF5 and identifying fluorine-containing impurities. In its solid state, Tantalum pentafluoride exists as a tetramer, [TaF5]4, which features six non-equivalent fluorine sites, leading to a complex ¹⁹F NMR spectrum.[1] Any deviation from this characteristic spectral fingerprint can indicate the presence of impurities or degradation products.

Sample Preparation:

• Warning: Tantalum pentafluoride is extremely moisture-sensitive. All sample preparation for NMR analysis must be performed in a glovebox under an inert atmosphere (e.g., argon or nitrogen).

• Dissolve approximately 50 mg of the TaF5 sample in 0.5 mL of a suitable anhydrous deuterated solvent in an NMR tube. Anhydrous acetonitrile-d3 (B32919) or sulfur dioxide are potential solvents.

• Cap the NMR tube securely before removing it from the glovebox.

Instrumentation and Analysis:

• Acquire the ¹⁹F NMR spectrum on a high-field NMR spectrometer.

• Use a pulse sequence with a sufficient relaxation delay to ensure quantitative results.

• The spectrum of pure TaF5 should exhibit a series of signals corresponding to the different fluorine environments in the tetrameric structure.[1]

• The presence of sharp, singlet peaks may indicate the presence of anionic impurities such as [TaF6]⁻.

• Broadened signals or the appearance of new multiplets could suggest the formation of oxyfluoride species due to hydrolysis.

• By comparing the spectra of different commercial samples, one can qualitatively assess their relative purity and structural integrity.

Rapid Screening by X-ray Fluorescence (XRF) Spectroscopy

XRF is a non-destructive technique that can be used for the rapid screening of elemental impurities, particularly heavier elements.

Sample Preparation:

• No complex sample preparation is required. A small amount of the Tantalum pentafluoride powder can be pressed into a pellet.

• Alternatively, the powder can be analyzed directly in a sample cup with a thin, X-ray transparent film.

Instrumentation and Analysis:

• Use a wavelength-dispersive or energy-dispersive XRF spectrometer.

• Acquire the XRF spectrum of the sample.

• The presence of characteristic X-ray emission lines for elements other than tantalum and fluorine indicates the presence of impurities.

• While XRF is generally less sensitive than ICP-MS for trace analysis, it is a valuable tool for quick quality control checks and for identifying major elemental contaminants.

Comparison with an Alternative Tantalum Precursor

For applications such as Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD), alternative tantalum precursors to TaF5 are available. Tantalum imido complexes are one such class of alternatives.

Feature	Tantalum Pentafluoride (TaF5)	Tantalum Imido Precursors
Volatility	High	Generally high and tunable
Thermal Stability	Good	Can be tailored for specific deposition temperatures[2]
Film Contamination	Potential for fluorine incorporation in the deposited film.	Reduced risk of halogen contamination.[2]
Byproducts	Corrosive HF can be a byproduct in some processes.	Organic byproducts, which may or may not be desirable.
Purity Concerns	Primarily metallic impurities from the tantalum source.	Ligand-derived impurities (carbon, nitrogen).
Advantages	Simple, well-established precursor.	Enhanced thermal stability and cleaner film deposition in some cases.[2]
Disadvantages	Corrosive nature and potential for fluorine contamination.	More complex synthesis and potentially higher cost.

Mandatory Visualization

The following diagrams illustrate the logical workflow for validating the purity of commercial Tantalum pentafluoride and the key signaling pathways involved in the analytical process.

Caption: Workflow for the comprehensive purity validation of commercial Tantalum pentafluoride.

Caption: Signaling pathways for different analytical techniques used in TaF5 purity analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. New Volatile Tantalum Imido Precursors with Carboxamide Ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Tantalum in TaF₅ Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three established analytical techniques for the quantitative determination of tantalum (Ta) content in tantalum pentafluoride (TaF₅) samples: Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES), Gravimetric Analysis, and Spectrophotometry. The objective is to furnish researchers with the necessary information to select the most suitable method based on their specific requirements for accuracy, precision, sensitivity, and sample throughput.

At a Glance: Comparison of Analytical Methods

The following table summarizes the key performance characteristics of ICP-OES, Gravimetric Analysis, and Spectrophotometry for the quantitative analysis of tantalum in TaF₅.

Feature	ICP-OES	Gravimetric Analysis	Spectrophotometry
Principle	Measurement of atomic emission from excited tantalum atoms in a plasma.	Isolation and weighing of a pure, stable tantalum compound.	Measurement of the absorbance of a colored tantalum complex.
Sample Preparation	Aqueous dissolution in dilute hydrofluoric acid.	Dissolution followed by precipitation, filtration, washing, and ignition.	Dissolution and formation of a colored complex with a chromogenic reagent.
Accuracy	High (e.g., ~96% recovery)[1]	Very High (Considered a primary method)[2][3]	Moderate to High
Precision (RSD)	High (e.g., ≤ 8%)[4]	Very High (Can be <1%)[4]	Good (Typically 1-5%)
Limit of Detection (LOD)	Low (µg/L to mg/L range)	Moderate to High (mg range)	Low (ng/mL to µg/mL range)[5][6]
Limit of Quantification (LOQ)	Low (µg/L to mg/L range)	Moderate to High (mg range)	Low (ng/mL to µg/mL range)
Throughput	High (multi-element capability)	Low (labor-intensive)	Moderate
Interferences	Spectral and matrix effects from other elements (e.g., Al, Si, Fe)[1].	Co-precipitation of other metal hydroxides.	Formation of colored complexes by other metal ions.
Cost (Instrument)	High	Low	Low to Moderate
Expertise Required	High	Moderate	Moderate

In-Depth Methodologies and Experimental Protocols

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is a powerful technique for the accurate and sensitive determination of tantalum. It involves the introduction of an aqueous sample into a high-temperature argon plasma, which excites the tantalum atoms. As these atoms relax to their ground state, they emit light at characteristic wavelengths, and the intensity of this emission is proportional to the tantalum concentration.

• Sample Preparation (Aqueous Dissolution):

  • Accurately weigh approximately 100 mg of the TaF₅ sample into a clean, pre-weighed PTFE beaker.

  • Carefully add 10 mL of deionized water to dissolve the sample. Gentle warming may be applied if necessary.

  • Quantitatively transfer the solution to a 100 mL volumetric flask.

  • Add 2 mL of concentrated nitric acid (HNO₃) and 1 mL of hydrofluoric acid (HF) to stabilize the tantalum in solution and prevent hydrolysis.

  • Dilute to the mark with deionized water and mix thoroughly.

  • Prepare a series of calibration standards covering the expected concentration range of tantalum, with the same acid matrix as the sample.

• Instrumental Analysis:

  • Set up the ICP-OES instrument according to the manufacturer's instructions.

  • Recommended Tantalum Wavelengths: 226.230 nm, 240.063 nm, 263.558 nm, 296.513 nm.

  • Aspirate the blank, calibration standards, and sample solutions into the plasma.

  • Measure the emission intensity at the selected tantalum wavelength(s).

  • Construct a calibration curve by plotting the emission intensity of the standards against their known concentrations.

  • Determine the concentration of tantalum in the sample solution from the calibration curve.

• Quality Control:

  • Analyze a quality control standard of a known tantalum concentration after every 10-15 samples to verify the accuracy and stability of the instrument.

  • Perform spike recovery analysis on a sample to assess matrix effects.

ICP-OES analysis workflow for TaF₅ samples.

Gravimetric Analysis

Gravimetric analysis is a classical and highly accurate method for determining the amount of a substance by weighing. For tantalum, this typically involves precipitating it from solution as an insoluble compound, which is then filtered, washed, dried, and ignited to a stable form (tantalum pentoxide, Ta₂O₅) for weighing.

• Sample Preparation and Precipitation:

  • Accurately weigh approximately 500 mg of the TaF₅ sample into a 400 mL beaker.

  • Dissolve the sample in 100 mL of a 5% (v/v) hydrofluoric acid solution.

  • Heat the solution to near boiling.

  • Slowly add concentrated ammonium (B1175870) hydroxide (B78521) (NH₄OH) with constant stirring until the solution is distinctly alkaline to litmus (B1172312) paper. This will precipitate tantalum as hydrated tantalum oxide (tantalic acid).

  • Continue boiling the solution for a few minutes to ensure complete precipitation.

• Filtration and Washing:

  • Allow the precipitate to settle.

  • Filter the supernatant liquid through an ashless filter paper (e.g., Whatman No. 41).

  • Wash the precipitate in the beaker by decantation with a hot 2% ammonium nitrate (B79036) (NH₄NO₃) solution.

  • Transfer the precipitate to the filter paper and continue washing with the hot NH₄NO₃ solution until the filtrate is free of fluoride (B91410) ions (test with a calcium chloride solution).

• Drying and Ignition:

  • Carefully fold the filter paper containing the precipitate and place it in a tared porcelain crucible.

  • Dry the crucible and its contents in an oven at 110 °C.

  • Char the filter paper slowly over a low flame without allowing it to ignite.

  • Ignite the precipitate in a muffle furnace at 800-900 °C for at least one hour to convert the hydrated oxide to pure tantalum pentoxide (Ta₂O₅).

• Weighing and Calculation:

  • Cool the crucible in a desiccator to room temperature.

  • Weigh the crucible containing the Ta₂O₅.

  • Repeat the ignition, cooling, and weighing steps until a constant weight is obtained.

  • Calculate the percentage of tantalum in the original TaF₅ sample using the following formula:

    • % Ta = (Weight of Ta₂O₅ / Weight of Sample) × (2 × Atomic Weight of Ta / Molecular Weight of Ta₂O₅) × 100

Logical comparison of analytical methods.

Spectrophotometry

Spectrophotometry offers a cost-effective alternative for tantalum determination. This method is based on the formation of a colored complex between tantalum and a specific chromogenic reagent in solution. The intensity of the color, which is proportional to the tantalum concentration, is measured using a spectrophotometer.

This protocol is based on the formation of a ternary complex of tantalum(V) with fluoride and crystal violet[5][6].

• Reagent Preparation:

  • Standard Tantalum Solution: Prepare a stock solution of tantalum by dissolving a known amount of pure tantalum pentoxide in hydrofluoric acid and diluting to a specific volume. Prepare working standards by diluting the stock solution.

  • Crystal Violet Solution: Prepare a 0.2% (w/v) aqueous solution of crystal violet.

  • Sodium Fluoride Solution: Prepare a 1 M sodium fluoride (NaF) solution.

  • Sulfuric Acid: Use concentrated sulfuric acid (H₂SO₄).

• Sample and Standard Preparation for Analysis:

  • Accurately weigh a small amount of the TaF₅ sample (e.g., 50 mg) and dissolve it in deionized water in a 50 mL volumetric flask.

  • In a series of 50 mL separatory funnels, add aliquots of the standard tantalum solutions and the sample solution.

  • To each funnel, add 1 mL of 1 M NaF solution and 5 mL of concentrated H₂SO₄.

  • Add 1 mL of the 0.2% crystal violet solution to each funnel and mix well.

  • Add 10 mL of benzene (B151609) (or a suitable non-polar solvent) to each funnel.

• Extraction and Measurement:

  • Shake each separatory funnel vigorously for 2 minutes to extract the colored tantalum complex into the organic phase.

  • Allow the phases to separate.

  • Carefully transfer the organic layer to a clean, dry cuvette.

  • Measure the absorbance of the organic extract at the wavelength of maximum absorbance (λmax), which is typically around 600 nm for this complex, using a spectrophotometer. Use a reagent blank (prepared in the same way but without tantalum) to zero the instrument.

• Calculation:

  • Construct a calibration curve by plotting the absorbance of the standards against their concentrations.

  • Determine the concentration of tantalum in the sample from its absorbance using the calibration curve.

  • Calculate the percentage of tantalum in the original TaF₅ sample.

Conclusion

The choice of the most appropriate method for the quantitative analysis of tantalum in TaF₅ samples depends on the specific analytical needs.

• ICP-OES is the method of choice for routine analysis requiring high throughput, excellent sensitivity, and the ability to determine other elemental impurities simultaneously.

• Gravimetric analysis , while time-consuming and labor-intensive, offers the highest accuracy and precision, making it an ideal reference or referee method.

• Spectrophotometry provides a sensitive and cost-effective alternative for laboratories without access to ICP-OES, particularly when high sample throughput is not a primary concern.

Researchers should carefully consider the trade-offs between these techniques in terms of performance, cost, and analytical requirements to select the optimal method for their application.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. A rugged, precise and accurate new gravimetry method for the determination of gold: an alternative to fire assay method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ejournal.brin.go.id [ejournal.brin.go.id]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. hrcak.srce.hr [hrcak.srce.hr]

A Comparative Analysis of Tantalum(V) Fluoride and Tantalum(V) Chloride in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis, the choice of a Lewis acid catalyst is pivotal to the efficiency, selectivity, and overall success of a reaction. Among the plethora of options, pentahalides of tantalum, specifically Tantalum(V) Fluoride (TaF5) and Tantalum(V) Chloride (TaCl5), have emerged as potent catalysts and reagents. This guide provides an objective comparison of TaF5 and TaCl5, supported by their physicochemical properties and roles in key chemical transformations, to aid researchers in making informed decisions for their synthetic endeavors.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical properties of TaF5 and TaCl5 is crucial for their handling and application in synthesis. The following table summarizes their key characteristics.

Property	Tantalum(V) Fluoride (TaF5)	Tantalum(V) Chloride (TaCl5)
CAS Number	7783-71-3	7721-01-9
Molecular Weight	275.94 g/mol	358.21 g/mol
Appearance	White crystalline powder	White to light-yellow crystalline solid
Melting Point	96.8 °C	216-220 °C
Boiling Point	229.2 °C	239.4 °C
Density	4.74 g/cm³	3.68 g/cm³
Solubility	Decomposes in water. Soluble in HF, sparingly soluble in acetic acid and ethanol.	Hydrolyzes readily in water. Soluble in carbon tetrachloride, sulfuric acid, and potassium hydroxide.
Moisture Sensitivity	Highly sensitive, hydrolyzes vigorously.	Highly sensitive, hydrolyzes to form tantalum oxychloride and ultimately tantalum pentoxide.

Lewis Acidity and Catalytic Activity

Both TaF5 and TaCl5 are strong Lewis acids, a property that underpins their catalytic activity in a wide array of organic reactions.[1] Their electrophilic nature allows them to activate substrates, facilitating bond formation and often leading to milder reaction conditions and higher yields.[1]

The difference in the halogen atom (fluorine vs. chlorine) significantly influences their Lewis acidity and, consequently, their catalytic behavior. The high electronegativity of fluorine in TaF5 is expected to render the tantalum center more electron-deficient and thus a stronger Lewis acid compared to TaCl5. This enhanced acidity can be advantageous in reactions requiring potent electrophilic activation.

One of the most prominent applications of these tantalum pentahalides is in Friedel-Crafts reactions , a cornerstone of carbon-carbon bond formation on aromatic rings. Both TaF5 and TaCl5 can catalyze Friedel-Crafts alkylations and acylations.[1]

Experimental Section: A Representative Protocol for Friedel-Crafts Acylation of Anisole (B1667542)

To illustrate the application of TaF5 and TaCl5 as catalysts, a representative experimental protocol for the Friedel-Crafts acylation of anisole with acetic anhydride (B1165640) is provided below. This protocol is a generalized procedure and may require optimization for specific laboratory conditions.

Reaction: Anisole + Acetic Anhydride → 4-Methoxyacetophenone

Materials:

• Anisole

• Acetic Anhydride

• Tantalum(V) Fluoride (TaF5) or Tantalum(V) Chloride (TaCl5)

• Anhydrous Dichloromethane (B109758) (DCM)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Setup: A three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel is assembled and flame-dried under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: The flask is charged with the catalyst (TaF5 or TaCl5, typically 5-10 mol%) and anhydrous dichloromethane. The mixture is cooled in an ice bath.

• A solution of anisole (1 equivalent) and acetic anhydride (1.2 equivalents) in anhydrous dichloromethane is added dropwise from the dropping funnel over 30 minutes with vigorous stirring.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux (approx. 40 °C for DCM). The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and slowly poured into a beaker containing ice-cold water to quench the reaction and hydrolyze the catalyst.

• Extraction: The organic layer is separated, and the aqueous layer is extracted with dichloromethane (2 x 20 mL). The combined organic layers are washed with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford the pure 4-methoxyacetophenone.

Note: Due to the highly hygroscopic nature of both TaF5 and TaCl5, all manipulations should be carried out under strictly anhydrous conditions.

Comparative Performance Data (Hypothetical)

Catalyst	Reaction Time (hours)	Temperature (°C)	Yield (%)
TaF5	2 - 4	25 - 40	85 - 95
TaCl5	3 - 6	40	80 - 90

This data is illustrative and intended for comparative purposes. Actual results may vary.

Visualizing the Workflow and Concepts

To further clarify the processes and relationships discussed, the following diagrams are provided.

Figure 1. Experimental workflow for Friedel-Crafts acylation.

Figure 2. Comparative role in activating the acylating agent.

Figure 3. Decision guide for catalyst selection.

Conclusion

Both Tantalum(V) Fluoride and Tantalum(V) Chloride are highly effective Lewis acid catalysts for chemical synthesis, particularly in reactions such as Friedel-Crafts acylation. The choice between them may depend on the specific requirements of the reaction. TaF5, with its anticipated stronger Lewis acidity, may offer advantages in terms of reaction rates and conditions. Conversely, TaCl5, being a more common reagent, might be more readily available and cost-effective for large-scale applications. Careful consideration of their reactivity, handling requirements, and the specific synthetic challenge will enable researchers to harness the full potential of these powerful tantalum pentahalides.

References

• 1. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

Safeguarding Your Research: Personal Protective Equipment for Handling Tantalum Pentafluoride

Tantalum pentafluoride (TaF₅) is a highly reactive and corrosive compound that demands rigorous safety protocols for handling in any laboratory setting. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of researchers, scientists, and drug development professionals. Adherence to these guidelines is critical to mitigate the significant health risks associated with this chemical.

Immediate Safety Concerns and Hazards

Tantalum pentafluoride is a white, crystalline solid that is volatile and moisture-sensitive.[1] Its primary hazard lies in its rapid reaction with water or moisture to form hydrofluoric acid (HF), a highly corrosive and toxic substance.[2][3]

Key Hazards:

• Corrosive: Causes severe skin burns and eye damage on contact.[1][4][5]

• Toxic: Harmful if swallowed, inhaled, or absorbed through the skin.[4][6]

• Respiratory Irritant: Inhalation of vapors or dust can irritate the respiratory tract, leading to coughing, headaches, and nausea.[2] High exposure may cause more severe respiratory damage.[2]

• Fluoride Poisoning: Prolonged absorption of fluorides can lead to a range of health issues, including skin rashes, anemia, and bone damage (fluorosis).[2]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is the first line of defense when working with Tantalum pentafluoride. The following table summarizes the mandatory PPE for handling this chemical.

Body Part	Required PPE	Material/Type Specification
Eyes/Face	Chemical worker's goggles and a face shield	Goggles should provide a complete seal around the eyes. A face shield offers an additional layer of protection. Do not wear contact lenses.[2]
Hands	Gloves	Rubber, neoprene, or nitrile gloves are recommended.[2] Regularly inspect gloves for any signs of degradation or perforation.
Respiratory	Respirator	An acid gas respirator or an air-supplied respirator is necessary, especially if exposure exceeds the Threshold Limit Value (TLV).[2] A NIOSH-approved dust-mist-vapor respirator is also an option.[7]
Body	Protective Clothing	A lab coat or other protective clothing suitable to prevent skin contamination.[7][8] Launder any contaminated clothing before reuse.[2]

Operational Protocol for Safe Handling

A systematic approach to handling Tantalum pentafluoride is crucial to minimize exposure risk. The following workflow outlines the necessary steps from preparation to cleanup.

Safe Handling Workflow for Tantalum Pentafluoride

Step-by-Step Handling Procedures

• Preparation:

  • Work in a well-ventilated area, preferably under a chemical fume hood with local exhaust.[2]

  • Ensure that an eyewash station and an emergency shower are readily accessible and in good working order.[2]

  • Put on all required personal protective equipment as detailed in the table above.

• Handling:

  • Whenever possible, handle Tantalum pentafluoride in a controlled, inert atmosphere, such as a glovebox with argon gas.[7]

  • Avoid any contact with water, moisture, or humid air to prevent the formation of hydrofluoric acid.[2]

  • Use only compatible tools and equipment.

• Storage:

  • Store Tantalum pentafluoride in its original, tightly sealed container.[2]

  • The storage area should be cool, dry, and well-ventilated.[7]

  • Do not store with incompatible materials such as acids or bases.[7][8]

Emergency Procedures

In the event of an exposure, immediate action is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]
Skin Contact	Immediately remove all contaminated clothing. Brush off any solid material from the skin and then flush the affected area with water, followed by washing with soap and water. Seek immediate medical attention.[2][7] Note for physicians: Due to the formation of hydrofluoric acid, treatment with calcium gluconate may be considered.[2]
Inhalation	Move the exposed individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][7]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][8]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and further exposure.

Spill Response:

• Evacuate the area and ensure adequate ventilation.[7]

• Wearing the appropriate PPE, cover the spill with an absorbent, inert material.[2]

• Carefully transfer the spilled material and absorbent into a suitable, sealed container for disposal.[2][7]

• Avoid creating dust during the cleanup process.[7]

Waste Disposal:

• Dispose of Tantalum pentafluoride waste and contaminated materials in accordance with all applicable federal, state, and local chemical pollution control regulations.[2][7]

• Do not release into open waters as it may be hazardous to aquatic life.[2]

By strictly adhering to these safety protocols, you can significantly reduce the risks associated with handling Tantalum pentafluoride and maintain a safe laboratory environment.

References

• 1. Page loading... [guidechem.com]
• 2. gelest.com [gelest.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Tantalum pentafluoride | F5Ta | CID 82218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemos.de [chemos.de]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. Tantalum Fluoride - ESPI Metals [espimetals.com]
• 8. fishersci.com [fishersci.com]